11(Z)-Vaccenyl methane sulfonate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 11(Z)-Vaccenyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 11(Z)-Vaccenyl methane sulfonate. Due to the limited availability of specific experimental data for this exact molecule in public literature, this guide presents a robust, generalized protocol based on well-established methods for the synthesis of analogous long-chain unsaturated alkyl methanesulfonates. The characterization data presented is predictive and based on the analysis of similar compounds.

Introduction

11(Z)-Vaccenyl methane sulfonate, with the chemical formula C19H38O3S, is the methanesulfonate ester of (11Z)-vaccenol. Its precursor, 11(Z)-vaccenyl acetate, is a known male-specific mating pheromone in the fruit fly, Drosophila melanogaster.[1][2][3][4] The methanesulfonate group is an excellent leaving group in nucleophilic substitution reactions, making 11(Z)-vaccenyl methane sulfonate a potentially valuable intermediate for the synthesis of various derivatives of vaccenol for biological studies.

Table 1: Physicochemical Properties of 11(Z)-Vaccenyl Methane Sulfonate

Property	Value	Source
CAS Number	648880-73-3	[5][6]
Molecular Formula	C19H38O3S	[5][6]
Molecular Weight	346.57 g/mol	[5][6]
Purity (Typical)	>99%	[5][6]

Synthesis of 11(Z)-Vaccenyl Methane Sulfonate

The synthesis of 11(Z)-vaccenyl methane sulfonate is achieved through the mesylation of its corresponding alcohol, (11Z)-vaccenol ((11Z)-octadec-11-en-1-ol). This reaction involves the treatment of the alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic base to neutralize the HCl byproduct.

Proposed Synthetic Pathway

The general reaction for the mesylation of an alcohol is as follows:

Caption: Proposed synthesis of 11(Z)-Vaccenyl methane sulfonate.

Detailed Experimental Protocol

This protocol is a general procedure for the mesylation of long-chain unsaturated alcohols and should be adapted and optimized for the specific synthesis of 11(Z)-vaccenyl methane sulfonate.

Materials:

• (11Z)-octadec-11-en-1-ol ((11Z)-Vaccenol)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Deionized water

• 1 M Hydrochloric acid (HCl), cold

• Saturated sodium bicarbonate (NaHCO3) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (11Z)-octadec-11-en-1-ol (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Addition of Base: Cool the solution to 0 °C using an ice bath and add triethylamine (1.5 equivalents) dropwise with stirring.

• Mesylation: Slowly add methanesulfonyl chloride (1.2 equivalents) to the cooled, stirring solution. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench by adding cold deionized water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO3 solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 11(Z)-vaccenyl methane sulfonate by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Table 2: Representative Reaction Parameters

Reactant/Reagent	Molar Equivalents
(11Z)-octadec-11-en-1-ol	1.0
Methanesulfonyl chloride	1.2
Triethylamine	1.5

Characterization of 11(Z)-Vaccenyl Methane Sulfonate

The following are predicted spectroscopic data based on the characterization of analogous long-chain alkenyl methanesulfonates. Actual experimental data should be obtained for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment	¹³C NMR	Predicted δ (ppm)
CH₃ (terminal)	~0.88	t	a	CH₃ (terminal)	~14.1
(CH₂)n	~1.20-1.40	m	b	(CH₂)n	~22.7-31.9
CH₂-C=	~2.01	m	c	CH₂-C=	~27.2, 29.7
CH₂-O	~4.22	t	d	CH₂-O	~70.1
CH=CH	~5.35	m	e	CH=CH	~129.8, 130.2
S-CH₃	~3.00	s	f	S-CH₃	~37.5

Chemical shifts are referenced to TMS (0 ppm). Assignments are illustrative.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and fragmentation pattern of the synthesized compound.

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Fragment	Interpretation
346	[M]⁺	Molecular Ion
251	[M - CH₃SO₂H]⁺	Loss of methanesulfonic acid
97	[CH₃SO₃H₂]⁺	Methanesulfonic acid fragment
79	[CH₃SO₂]⁺	Methanesulfonyl cation

Infrared (IR) Spectroscopy

Infrared spectroscopy can be used to identify the key functional groups present in the molecule.

Table 5: Predicted Infrared Absorption Frequencies

Frequency (cm⁻¹)	Vibration	Functional Group
~3005	C-H stretch	=C-H (alkene)
2925, 2855	C-H stretch	C-H (alkane)
~1655	C=C stretch	C=C (alkene)
1355, 1175	S=O stretch (asymmetric, symmetric)	Sulfonate ester
970	C-O stretch	C-O

Experimental Workflows and Signaling Pathways

Currently, there is no specific information in the public domain regarding signaling pathways directly involving 11(Z)-vaccenyl methane sulfonate. However, a generalized experimental workflow for its synthesis and purification can be visualized.

Caption: General workflow for synthesis and characterization.

Conclusion

This technical guide provides a foundational understanding of the synthesis and characterization of 11(Z)-vaccenyl methane sulfonate. The provided experimental protocol, based on established chemical principles for the synthesis of similar molecules, offers a starting point for researchers. The predicted characterization data serves as a reference for the analysis of the synthesized product. Further experimental validation is necessary to confirm these findings and to explore the potential applications of this compound in biological and chemical research.

References

• 1. pqri.org [pqri.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Uncharted Territory: The Chemical Landscape of 11(Z)-Vaccenyl Methane Sulfonate

A comprehensive review of publicly available scientific literature and chemical databases reveals a significant void in the understanding of the chemical properties and stability of 11(Z)-Vaccenyl methane sulfonate. This long-chain alkyl methanesulfonate, despite its structural similarity to the well-studied pheromone 11(Z)-Vaccenyl acetate, remains largely uncharacterized, posing a challenge for researchers, scientists, and drug development professionals seeking to explore its potential applications.

Currently, detailed experimental data regarding the fundamental physicochemical properties of 11(Z)-Vaccenyl methane sulfonate is not available in the public domain. Key identifiers have been collated from commercial suppliers, but empirical data from laboratory studies are conspicuously absent.

Core Chemical Identifiers

While experimental data is lacking, the basic molecular details of 11(Z)-Vaccenyl methane sulfonate have been established and are summarized below.

Property	Value	Source
Molecular Formula	C₁₉H₃₈O₃S	Commercial Supplier Data
Molecular Weight	346.57 g/mol	Commercial Supplier Data
CAS Number	648880-73-3	Commercial Supplier Data

The Void in Physicochemical and Stability Data

An exhaustive search for experimental data on the following critical properties of 11(Z)-Vaccenyl methane sulfonate yielded no specific results:

• Melting Point: No experimentally determined melting point has been published.

• Boiling Point: Information on the boiling point is not available.

• Solubility: Quantitative solubility data in common laboratory solvents has not been reported.

• Spectral Data: No public records of key spectral analyses such as NMR (¹H, ¹³C), IR, or Mass Spectrometry are available for structural confirmation and characterization.

• Stability: There is a complete absence of studies on the stability of 11(Z)-Vaccenyl methane sulfonate under various conditions, including sensitivity to temperature, light, and pH. Recommended storage conditions, beyond a generic suggestion of -20°C for a related compound, have not been officially established through stability testing.

This lack of fundamental data severely hampers the ability to design and execute meaningful experiments, develop formulations, or predict the compound's behavior in biological systems.

Extrapolating from Related Compounds: A Cautious Approach

In the absence of direct data, some general inferences can be drawn from related chemical classes. Methane sulfonates (mesylates) are known to be good leaving groups in nucleophilic substitution reactions. This reactivity is a key feature of their chemical behavior.

Furthermore, studies on short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS), have shown them to be genotoxic alkylating agents. However, it is crucial to note that the physicochemical and toxicological properties of long-chain alkyl methanesulfonates like 11(Z)-Vaccenyl methane sulfonate can differ significantly from their short-chain counterparts. Direct extrapolation of these properties is not advisable without supporting experimental evidence.

The Missing Protocols and Pathways

A critical deficiency in the current body of knowledge is the absence of any published experimental protocols for the synthesis, purification, or analysis of 11(Z)-Vaccenyl methane sulfonate. This suggests that the compound is likely not in widespread research use, and any synthesis would need to be developed from first principles, likely involving the reaction of 11(Z)-vaccenyl alcohol with methanesulfonyl chloride.

Moreover, no biological studies involving 11(Z)-Vaccenyl methane sulfonate have been reported. Consequently, there are no known signaling pathways in which this compound participates. The creation of diagrams for experimental workflows or signaling pathways, as requested, is therefore not possible.

Future Research Directions

The current state of knowledge underscores the need for foundational research into the chemical properties and stability of 11(Z)-Vaccenyl methane sulfonate. A logical starting point would be the synthesis and purification of the compound, followed by a comprehensive characterization using modern analytical techniques.

Experimental Workflow: Foundational Characterization

An In-depth Technical Guide to 11(Z)-Vaccenyl Acetate (cVA), the Key Pheromone of Drosophila melanogaster, and the Role of its Synthetic Precursor, 11(Z)-Vaccenyl Methane Sulfonate

Executive Summary

11(Z)-Vaccenyl Acetate (cVA), a male-specific lipid, is a multifunctional pheromone in the fruit fly, Drosophila melanogaster. It plays a crucial role in regulating social and sexual behaviors, including courtship, mating, aggregation, and aggression.[1][2] Synthesized in the male ejaculatory bulb, cVA is transferred to females during copulation, rendering them less attractive to other males.[3] The detection of cVA is a complex process mediated by a specific olfactory sensory neuron (OSN) expressing the odorant receptor Or67d, the odorant-binding protein LUSH, and the sensory neuron membrane protein SNMP.[1][2][4][5] This guide provides a comprehensive overview of the discovery, biological functions, signaling pathways, and experimental protocols associated with cVA, intended for researchers in chemical ecology, neurobiology, and drug development.

Discovery and Origin of 11(Z)-Vaccenyl Acetate (cVA)

The presence of a male-produced pheromone in Drosophila was first demonstrated in studies showing that extracts from mature males could influence the behavior of other flies.[6] A key component of these extracts was later identified as (Z)-11-octadecenyl acetate, commonly known as cis-vaccenyl acetate (cVA).[6][7] Initially recognized for its role as an aggregation pheromone in both Drosophila simulans and Drosophila melanogaster, cVA was found to attract both males and females, particularly in the presence of food odors.[6][7][8] Subsequent research revealed its multifaceted roles, including acting as an anti-aphrodisiac to other males and influencing female receptivity.[5]

cVA is a male-specific lipid synthesized in the ejaculatory bulb.[3] It is a major component of the male's cuticular hydrocarbon profile.[3] During mating, cVA is transferred to the female in the ejaculate, along with sperm and other seminal proteins.[3] This transfer is a key mechanism by which males can influence the reproductive behavior of their mates and reduce competition from other males.

Quantitative Data on cVA

The amount of cVA on individual flies and the concentrations used in behavioral and electrophysiological experiments are critical for understanding its biological effects.

Parameter	Species	Sex	Condition	Quantity/Concentration	Reference
Endogenous Levels
cVA per male	D. melanogaster	Male	Mature	200 ng - 2 µg	[9]
cVA on cuticle	D. melanogaster	Female	Virgin	~0.4 ng	[10]
cVA on cuticle	D. melanogaster	Female	Mated (24h)	9 - 200 ng	[9]
cVA on cuticle	D. melanogaster	Female	Mated	~313 ng	[10]
Experimental Concentrations
Courtship Suppression (50% inhibition)	D. melanogaster	Male	Behavioral Assay	350 ng	[10]
Courtship Suppression (Maximum)	D. melanogaster	Male	Behavioral Assay	600 ng	[10]
Electrophysiology (Single Sensillum Recording)	D. melanogaster	Male/Female	SSR	1% cVA in paraffin oil	[11]

The cVA Signaling Pathway

The detection of cVA is a multi-step process that occurs in specialized olfactory sensilla on the Drosophila antenna.

• Binding to LUSH: The volatile cVA molecule enters the lymph of the trichoid sensilla and binds to the odorant-binding protein LUSH (OBP76a).[2][11]

• Conformational Change: The binding of cVA to LUSH is thought to induce a conformational change in the LUSH protein.[5][12]

• Receptor Activation: The cVA-LUSH complex, or cVA itself facilitated by LUSH, interacts with the Or67d receptor, which is expressed on the dendrites of a specific class of olfactory sensory neurons (T1 sensilla).[2][4][5][11] The sensory neuron membrane protein (SNMP) is also required for this activation.[4][5]

• Neuronal Firing: Activation of Or67d leads to the depolarization of the neuron and the firing of action potentials.

• Signal Transduction to the Brain: The signal is then transmitted to the DA1 glomerulus in the antennal lobe of the brain, initiating downstream neural circuits that control behavior.[1]

Figure 1: The signaling pathway of cVA detection in Drosophila.

Experimental Protocols

Quantification of cVA by Gas Chromatography

This protocol is used to determine the amount of cVA on the cuticle of individual flies.

Methodology:

• Individual flies are placed in a glass vial containing a known volume of hexane and an internal standard (e.g., octadecane).

• The flies are agitated to extract the cuticular hydrocarbons.

• The hexane extract is then analyzed by gas chromatography with a flame ionization detector (GC-FID).

• The amount of cVA is quantified by comparing the peak area of cVA to that of the internal standard.[6]

Figure 2: Workflow for the quantification of cVA using gas chromatography.

Courtship Conditioning Assay

This behavioral assay measures the effect of cVA on male courtship behavior.[13]

Methodology:

• A male fly is placed in a chamber with a female fly.

• The male's courtship behavior (e.g., orienting, wing vibration, licking) is observed and recorded for a set period (e.g., 10 minutes).

• The Courtship Index (CI) is calculated as the percentage of time the male spends courting.[13]

• To test the effect of cVA, the assay can be performed in the presence of a controlled amount of synthetic cVA, or by using a mated female (who carries cVA from a previous mating) as the courtship target.[9]

Figure 3: Workflow for the courtship conditioning assay.

Single-Sensillum Recording (SSR)

SSR is an electrophysiological technique used to measure the activity of individual olfactory sensory neurons in response to odorants.

Methodology:

• A fly is immobilized, and a recording electrode is inserted into a single trichoid sensillum on the antenna.

• A reference electrode is placed in the fly's eye.

• A controlled pulse of an odorant (e.g., cVA) is delivered to the antenna.

• The electrical activity (action potentials) of the neuron within the sensillum is recorded and analyzed.[14] The response of Or67d neurons to a high dose of cVA can range from approximately 40 to over 200 spikes per second.[14]

Figure 4: Workflow for single-sensillum recording.

Conclusion

11(Z)-Vaccenyl Acetate is a cornerstone of chemical communication in Drosophila melanogaster, influencing a range of critical social and reproductive behaviors. The intricate molecular machinery for its detection, involving LUSH, Or67d, and SNMP, provides a valuable model system for studying olfaction and pheromone signaling. While its synthetic precursor, 11(Z)-Vaccenyl Methane Sulfonate, is not a biologically active pheromone itself, it represents an essential tool for the chemical synthesis of cVA and its analogs, enabling the detailed investigation of this fascinating signaling molecule. This guide provides a foundational understanding for researchers aiming to explore the multifaceted world of Drosophila chemical ecology and neurobiology.

References

• 1. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Frontiers | The role of cVA and the Odorant binding protein Lush in social and sexual behavior in Drosophila melanogaster [frontiersin.org]
• 3. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sdbonline.org [sdbonline.org]
• 5. Activation of Pheromone-Sensitive Neurons Is Mediated by Conformational Activation of Pheromone-Binding Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. (Z)-11-octadecenyl acetate, an aggregation pheromone inDrosophila simulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 9. Modification of Male Courtship Motivation by Olfactory Habituation via the GABAA Receptor in Drosophila melanogaster | PLOS One [journals.plos.org]
• 10. Pre-imaginal conditioning alters adult sex pheromone response in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rcsb.org [rcsb.org]
• 13. Drosophila Courtship Conditioning As a Measure of Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrophysiological Recording from Drosophila Trichoid Sensilla in Response to Odorants of Low Volatility [jove.com]

Unveiling the Enigmatic Profile of 11(Z)-Vaccenyl Methane Sulfonate: A Technical Guide to its Putative Biological Activity and Function

For the attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the biological activity and function of 11(Z)-Vaccenyl methane sulfonate. Due to a lack of direct experimental data on this specific compound, this document focuses on the extensive research conducted on its close structural analog, 11(Z)-Vaccenyl acetate (cVA), a well-characterized pheromone in Drosophila melanogaster. The potential role of 11(Z)-Vaccenyl methane sulfonate as a synthetic precursor to cVA is explored, and its hypothetical biological activities are discussed in the context of the known functions of cVA and the general reactivity of methanesulfonate esters. This guide collates quantitative data, detailed experimental protocols, and visual representations of signaling pathways and workflows to serve as a foundational resource for researchers investigating this and related compounds.

Introduction: The Pheromonal Landscape of Drosophila

Chemical communication is a cornerstone of insect behavior, governing critical interactions such as mating, aggregation, and aggression. In the fruit fly, Drosophila melanogaster, the male-produced lipid 11(Z)-Vaccenyl acetate (cVA) is a key multifunctional pheromone. It is synthesized in the male ejaculatory bulb and transferred to females during copulation, subsequently modulating the behavior of both sexes. While the biological significance of cVA is well-documented, the properties of its derivatives, such as 11(Z)-Vaccenyl methane sulfonate, remain largely unexplored.

This guide addresses the current knowledge gap regarding 11(Z)-Vaccenyl methane sulfonate. Based on fundamental principles of organic chemistry, it is hypothesized that 11(Z)-Vaccenyl methane sulfonate serves as a synthetic intermediate in the laboratory production of cVA. The methanesulfonate group is an excellent leaving group, facilitating nucleophilic substitution by an acetate salt to yield the final cVA product.

The Biological Activity and Function of 11(Z)-Vaccenyl Acetate (cVA)

The biological activities of cVA are pleiotropic, eliciting different behavioral responses depending on the sex, mating status, and social context of the receiving fly.

Pheromonal Effects on Mating and Social Behavior

• In Males: cVA acts as an anti-aphrodisiac, inhibiting male-male courtship. The presence of cVA on a mated female also suppresses courtship from other males, thereby reducing sperm competition. In groups of males, higher concentrations of cVA can promote aggression.

• In Females: cVA enhances sexual receptivity and reduces the time to copulation. After mating, the transferred cVA can contribute to female aggregation behavior, particularly at feeding and oviposition sites.

The cVA Olfactory Pathway

The perception of cVA is primarily mediated by a specific olfactory circuit in Drosophila.

• Detection: cVA is detected by olfactory sensory neurons (OSNs) housed in T1 trichoid sensilla on the fly's antenna.

• Receptor Binding: These OSNs express the odorant receptor Or67d, which is specifically tuned to cVA. The binding of cVA to Or67d is facilitated by the odorant-binding protein LUSH and the sensory neuron membrane protein (SNMP).

• Neural Transmission: Upon activation, the Or67d-expressing OSNs send signals to the DA1 glomerulus in the antennal lobe of the brain.

• Higher Brain Processing: From the DA1 glomerulus, projection neurons relay the signal to higher brain centers, including the lateral horn, where the information is processed to elicit a behavioral response. This circuit is sexually dimorphic, leading to the different behavioral outputs in males and females.

Quantitative Data for 11(Z)-Vaccenyl Acetate (cVA)

The following table summarizes key quantitative data related to the biological activity of cVA.

Parameter	Value	Species	Experimental Context
Endogenous Levels
cVA in mature male	~200 ng - 2 µg per male	D. melanogaster	Gas Chromatography-Mass Spectrometry (GC-MS) analysis
cVA transferred to female	9 - 200 ng per mating	D. melanogaster	GC-MS analysis of mated females
Behavioral Thresholds
Courtship suppression	Effective at 350-600 ng	D. melanogaster	Behavioral assays with synthetic cVA
Physiological Response
Or67d neuron activation	Sensitive to low concentrations	D. melanogaster	Single Sensillum Recording (SSR)
Detection range	Within 5 mm of a male fly	D. melanogaster	In vivo calcium imaging of olfactory neurons

Potential Biological Activity of 11(Z)-Vaccenyl Methane Sulfonate

While no studies have directly investigated the biological activity of 11(Z)-Vaccenyl methane sulfonate, its chemical nature allows for informed hypotheses.

• As a cVA Prodrug or Precursor: If introduced into a biological system, it is conceivable that the methanesulfonate group could be displaced by an acetate nucleophile, converting it to the active pheromone cVA. However, this in vivo conversion is speculative.

• As an Alkylating Agent: Methanesulfonate esters are known alkylating agents, capable of transferring a methyl or alkyl group to nucleophilic sites on biomolecules, including DNA and proteins. This reactivity is the basis for the mutagenic and carcinogenic properties of compounds like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). Therefore, 11(Z)-Vaccenyl methane sulfonate could potentially act as an alkylating agent, with the vaccenyl group directing it to lipophilic environments. This could lead to cytotoxicity or other uncharacterized biological effects. Some esters of methanesulfonic acid have also been shown to be irreversible inhibitors of acetylcholinesterase.

Given these possibilities, 11(Z)-Vaccenyl methane sulfonate should be handled with appropriate caution in a research setting, considering its potential as a reactive and biologically active compound.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the biological activity of cVA, which would be applicable to the study of 11(Z)-Vaccenyl methane sulfonate.

Single Sensillum Recording (SSR)

This electrophysiological technique is used to measure the activity of individual olfactory sensory neurons in response to volatile compounds.

Methodology:

• Fly Preparation: An adult Drosophila is immobilized in a pipette tip, with its head and antennae exposed. The fly is secured to a microscope slide with wax or a similar adhesive.

• Electrode Placement: A reference electrode (a sharp glass capillary filled with saline) is inserted into the fly's eye. A recording electrode, with an even finer tip, is carefully inserted into the base of a T1 trichoid sensillum on the antenna.

• Odorant Delivery: A controlled puff of air carrying a known concentration of the test compound (dissolved in a solvent like paraffin oil) is delivered to the antenna via a stimulus delivery system.

• Data Acquisition: The electrical activity (action potentials) of the Or67d neuron within the sensillum is recorded and amplified. The change in firing rate upon stimulus presentation is quantified.

Drosophila Courtship Assay

This behavioral assay is used to quantify the effect of a chemical compound on male courtship behavior.

Methodology:

• Fly Preparation: Male flies are collected shortly after eclosion and aged in isolation to ensure they are sexually mature and socially naive.

• Experimental Arena: A small courtship chamber (e.g., a well in a multi-well plate) is used for observation.

• Treatment: A target fly (e.g., a decapitated virgin female) is perfumed with a known amount of the test compound or a solvent control.

• Behavioral Observation: A single male fly is introduced into the chamber with the target fly, and its behavior is recorded for a set period (typically 10 minutes).

• Data Analysis: The time the male spends performing courtship behaviors (such as orienting, wing vibration, tapping, and licking) is measured to calculate a Courtship Index (CI).

Quantification by Gas Chromatography (GC)

GC is used to separate and quantify volatile compounds like cVA from biological samples.

Methodology:

• Sample Extraction: Individual flies or fly parts are immersed in a small volume of an organic solvent (e.g., hexane) to extract cuticular lipids. An internal standard of a known concentration is added to the solvent for accurate quantification.

• GC Analysis: A small volume of the extract is injected into the gas chromatograph. The sample is vaporized and carried by an inert gas through a capillary column. The different compounds in the mixture separate based on their volatility and interaction with the column's stationary phase.

• Detection: As the compounds elute from the column, they are detected by a flame ionization detector (FID) or a mass spectrometer (MS).

• Quantification: The amount of the target compound is determined by comparing the area of its peak in the chromatogram to the peak area of the internal standard.

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts discussed in this guide.

Caption: The olfactory signaling pathway for cVA in Drosophila.

Caption: Workflow for Single Sensillum Recording (SSR).

Caption: Hypothesized synthesis of cVA from 11(Z)-Vaccenyl methane sulfonate.

Conclusion and Future Directions

While 11(Z)-Vaccenyl methane sulfonate is commercially available, its biological activity remains uncharacterized in the scientific literature. The extensive knowledge of its close analog, 11(Z)-Vaccenyl acetate (cVA), provides a strong foundation for future research. The most probable role of 11(Z)-Vaccenyl methane sulfonate is as a synthetic intermediate for cVA. However, its potential as an alkylating agent warrants investigation into its own biological effects, including potential toxicity and unforeseen modulatory roles in chemosensory pathways. Future studies should aim to directly assess the activity of 11(Z)-Vaccenyl methane sulfonate on the Or67d receptor and its impact on Drosophila behavior. Such research will not only clarify the function of this specific compound but also contribute to a broader understanding of structure-activity relationships in pheromonal communication.

Investigating the role of "11(Z)-Vaccenyl methane sulfonate" in insect olfaction

Introduction

This technical guide provides a comprehensive overview of the role of the volatile pheromone (Z)-11-vaccenyl acetate (cVA) in insect olfaction, with a primary focus on the model organism Drosophila melanogaster. While the initial inquiry specified "11(Z)-Vaccenyl methane sulfonate," a thorough review of the scientific literature revealed no information regarding its role in insect olfaction. Consequently, this guide will focus on the closely related and extensively studied pheromone, cVA. cVA is a male-specific lipid that plays a crucial role in a variety of social behaviors, including courtship, mating, aggregation, and aggression. This document will delve into the molecular mechanisms of cVA detection, the neural circuits it activates, and the behavioral responses it elicits. Detailed experimental protocols and quantitative data are provided to serve as a valuable resource for researchers, scientists, and drug development professionals in the field of chemical ecology and neurobiology.

Data Presentation: Quantitative Analysis of cVA-Mediated Olfactory Responses

The following tables summarize key quantitative data from studies on the electrophysiological and behavioral responses to cVA in Drosophila melanogaster.

Table 1: Electrophysiological Responses of Olfactory Sensory Neurons (OSNs) to cVA

Neuron Type	Odorant Receptor	Stimulus	Response (spikes/s, mean ± SEM)	Reference
T1 sensilla	Or67d	cVA (1%)	~150-200
Or67d mutant T1 sensilla	Or67d (mutant)	cVA	Greatly reduced spontaneous and evoked activity
Non-T1 neurons (ectopic Or67d expression)	Or67d	cVA (1%)	~150

Table 2: Behavioral Responses to cVA

Behavior	Sex	cVA Context	Observed Effect	Reference
Courtship Inhibition	Male	Presence on other males	Suppresses courtship of other males
Mating Receptivity	Female	Presence on males	Promotes receptivity
Aggregation	Male & Female	With food odors	Increases attraction
Aggression	Male	High concentrations	Promotes male-male aggression
Courtship Learning	Male	Paired with unreceptive female	Leads to generalized suppression of courtship

Experimental Protocols

Detailed methodologies for key experiments in the study of insect olfaction are provided below.

Single Sensillum Recording (SSR)

Single sensillum recording (SSR) is an extracellular electrophysiology technique used to measure the action potentials generated by olfactory sensory neurons (OSNs) housed within a single sensillum in response to odor stimuli. This method provides quantitative data on the sensitivity and selectivity of individual OSNs.

Materials:

• Tungsten or glass microelectrodes

• Micromanipulators

• Microscope (e.g., stereomicroscope)

• AC/DC amplifier

• Data acquisition system (e.g., IDAC) and software (e.g., Auto Spike)

• Odor delivery system with stimulus controller

• Insect preparation holder (e.g., pipette tip, wax on a microscope slide)

• Saline solution

Procedure:

• Insect Preparation:

  • Anesthetize the insect (e.g., on ice).

  • Mount the insect to restrain its movement. For Drosophila, this can be done by inserting the fly into a pipette tip with its head and antennae exposed.

  • Immobilize the antenna using a glass capillary or wax.

• Electrode Placement:

  • Insert the reference (ground) electrode into the insect's eye or another part of the body.

  • Under high magnification, carefully insert the recording electrode into the base of the target sensillum (e.g., a trichoid sensillum for cVA studies in Drosophila). A successful insertion is often indicated by an increase in signal noise.

• Odor Stimulation and Recording:

  • Deliver a continuous stream of clean, humidified air over the antenna.

  • Use a stimulus controller to introduce a pulse of the odorant (e.g., cVA diluted in a solvent like paraffin oil) into the airstream for a defined duration (e.g., 1 second).

  • Record the neuronal activity (action potentials or "spikes") before, during, and after the stimulus presentation.

• Data Analysis:

  • Count the number of spikes in a defined time window after the stimulus onset and subtract the spontaneous firing rate (spikes in the absence of the stimulus) to determine the odor-evoked response.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique used to identify biologically active volatile compounds from a complex mixture. The effluent from a gas chromatograph is split, with one part going to a conventional detector (like a Flame Ionization Detector, FID) and the other part being delivered over an insect's antenna, which serves as a biological detector.

Materials:

• Gas chromatograph (GC) with a column suitable for separating volatile compounds.

• Effluent splitter.

• Heated transfer line.

• Electroantennogram (EAG) setup (electrodes, amplifier, data acquisition).

• Insect preparation holder.

• Humidified air delivery system.

Procedure:

• Insect Preparation:

  • Excise an antenna from the insect.

  • Mount the antenna between two electrodes, typically with conductive gel or saline solution.

• GC-EAD Setup:

  • Connect the GC column outlet to a splitter.

  • Direct one line from the splitter to the GC's FID.

  • Direct the other line through a heated transfer line to a glass tube where the antennal preparation is positioned.

  • A stream of clean, humidified air flows through the glass tube and over the antenna.

• Sample Analysis:

  • Inject the volatile extract (e.g., from male flies) into the GC.

  • Simultaneously record the output from the FID and the EAG amplifier as the compounds elute from the GC column.

• Data Analysis:

  • Compare the two chromatograms. Peaks in the FID trace that correspond in time to a significant depolarization in the EAD trace indicate compounds that are detected by the insect's olfactory system.

  • These active compounds can then be identified using GC-Mass Spectrometry (GC-MS).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway for cVA detection and a typical experimental workflow for investigating olfactory responses.

Caption: The cVA signaling pathway in Drosophila olfactory sensory neurons.

Caption: A generalized workflow for insect olfaction electrophysiology experiments.

The Molecular Machinery of cVA Detection

The detection of cVA is a highly specific process mediated by a dedicated set of molecular components within specialized olfactory sensilla.

• Trichoid Sensilla: In Drosophila, cVA is primarily detected by olfactory sensory neurons housed in at1 (antennal trichoid sensillum 1) sensilla.

• Odorant Binding Protein (LUSH): Within the lymph of these sensilla, the odorant-binding protein LUSH (OBP76a) is essential for sensitivity to cVA. LUSH is thought to bind to cVA molecules and transport them to the neuronal membrane.

• Sensory Neuron Membrane Protein (SNMP): SNMP, a CD36-related protein, is located on the dendritic membrane of the OSN and is crucial for cVA reception. It is believed to facilitate the transfer of cVA from LUSH to the odorant receptor complex.

• Odorant Receptor 67d (Or67d): The specific receptor for cVA is Or67d, which is expressed in the OSNs of at1 sensilla. Or67d forms a heteromeric complex with the olfactory receptor co-receptor (Orco) to create a ligand-gated ion channel. The activation of the Or67d/Orco complex by cVA leads to the influx of ions, depolarization of the neuron, and the generation of action potentials.

Neural Circuits and Behavioral Consequences

The "labeled line" model is often used to describe the neural processing of cVA. This means that the activation of a single, dedicated class of OSNs (those expressing Or67d) is sufficient to trigger a specific behavioral response.

• Glomerular Processing: The axons of Or67d-expressing neurons converge on the DA1 glomerulus in the antennal lobe of the fly's brain. In males, the DA1 glomerulus is notably larger than in females.

• Higher Brain Centers: Projection neurons relay the signal from the DA1 glomerulus to higher brain centers, such as the lateral horn, where the information is further processed to drive appropriate behaviors.

• Behavioral Modulation:

  • In males, the activation of the Or67d pathway by cVA on another male inhibits courtship behavior, preventing wasted mating attempts. It can also promote aggression in crowded conditions.

  • In females, the detection of cVA from a male indicates his mating status and promotes her receptivity to courtship.

  • cVA also acts as an aggregation pheromone, attracting both males and females to food sources where potential mates are present.

(Z)-11-vaccenyl acetate is a multifaceted pheromone that plays a pivotal role in regulating the social behaviors of Drosophila melanogaster. Its detection is mediated by a highly specialized and sensitive olfactory pathway, from the initial binding by LUSH to the specific activation of the Or67d receptor. The study of the cVA system has provided invaluable insights into the principles of insect chemical communication, from molecular reception to neural processing and behavioral output. The detailed protocols and data presented in this guide offer a foundation for further research into the intricate world of insect olfaction, with potential applications in pest management and the development of novel insect repellents or attractants.

"11(Z)-Vaccenyl methane sulfonate" as a potential pheromone analogue

An In-depth Technical Guide to 11(Z)-Vaccenyl Acetate and its Potential Analogue, 11(Z)-Vaccenyl Methane Sulfonate

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of 11(Z)-Vaccenyl Acetate (cVA), a key pheromone in Drosophila melanogaster. While direct experimental data on 11(Z)-Vaccenyl methane sulfonate is not available in current literature, this guide will establish a foundational understanding of cVA, upon which the potential properties and research directions for its methane sulfonate analogue can be inferred. This guide covers the biochemical properties, signaling pathways, and detailed experimental protocols relevant to the study of cVA and its analogues.

Introduction to 11(Z)-Vaccenyl Acetate (cVA)

11(Z)-Vaccenyl Acetate, also known as cis-vaccenyl acetate (cVA), is a male-specific lipid pheromone in the fruit fly, Drosophila melanogaster.[1] It is a volatile compound that plays a crucial role in regulating various social behaviors, including mating, aggression, and aggregation.[1][2] cVA is synthesized in the male ejaculatory bulb and is transferred to females during copulation.[3] Its presence on a female signals to other males that she has recently mated, thus suppressing their courtship attempts.[3][4] The compound also acts as an aggregation pheromone, attracting both males and females to food sources.[2][4]

Chemical Properties of 11(Z)-Vaccenyl Acetate:

Property	Value	Reference
Formal Name	(11Z)-11-octadecen-1-ol, acetate	[5]
CAS Number	6186-98-7	[5][6][7]
Molecular Formula	C₂₀H₃₈O₂	[5][6][7]
Formula Weight	310.5 g/mol	[5][7]
Purity	≥98%	[5][7]
Formulation	Typically a solution in ethanol	[5][7]

The Potential Analogue: 11(Z)-Vaccenyl Methane Sulfonate

While no literature directly addresses 11(Z)-Vaccenyl methane sulfonate, we can hypothesize its properties based on the known chemistry of cVA. The key difference lies in the ester group: an acetate in cVA versus a methane sulfonate (mesylate) in the proposed analogue. Methane sulfonate is an excellent leaving group, making the analogue potentially more reactive than cVA. This could lead to several possibilities in a biological context:

• Irreversible Binding: The methane sulfonate analogue could act as a covalent modifier, irreversibly binding to nucleophilic residues in the pheromone-binding protein (PBP) or the olfactory receptor. This would contrast with the reversible binding of cVA.

• Altered Volatility and Solubility: The physicochemical properties would differ, potentially affecting its transport and interaction with sensory neurons.

• Agonist/Antagonist Activity: It could act as a potent agonist, an antagonist by blocking the receptor, or even a chemical probe to label and identify pheromone-binding sites.

Pheromone Signaling Pathway of cVA

The detection of cVA is a highly specific process mediated by a dedicated olfactory pathway in Drosophila.

• Binding to LUSH: In the sensillum lymph, the hydrophobic cVA molecule is solubilized by the pheromone-binding protein LUSH.[8]

• Receptor Activation: The cVA-LUSH complex interacts with the Or67d olfactory receptor, which is expressed in a specific subset of olfactory sensory neurons (OSNs) located in trichoid sensilla (T1 sensilla).[2][5][9] The receptor Orco serves as a co-receptor in this process.[2]

• Signal Transduction: A crucial component for cVA reception is the Sensory Neuron Membrane Protein (SNMP), a homolog of the CD36 scavenger receptor.[8] SNMP is required on the dendrites of cVA-sensitive neurons for signal transduction.[8]

• Neural Processing: The signal from the Or67d-expressing neurons is relayed to the DA1 glomerulus in the antennal lobe of the brain.[9] This information is then processed in higher brain centers, leading to the appropriate behavioral outputs.[9][10]

Caption: cVA signaling pathway in Drosophila.

Experimental Protocols

Synthesis of Pheromone Analogues

The synthesis of cVA and its analogues typically involves standard organic chemistry techniques. For instance, the synthesis of (Z)-alkenyl acetates can be achieved through Wittig olefination followed by acetylation.[11][12]

Example Protocol for (Z)-11-Hexadecenyl Acetate (a related pheromone):

• Wittig Reaction: A phosphonium salt is reacted with a suitable aldehyde to form the (Z)-alkene backbone.

• Reduction/Functionalization: The resulting product is functionalized to yield the corresponding alcohol, (Z)-11-hexadecenol.

• Acetylation: The alcohol is then acetylated using acetic anhydride in the presence of a base like triethylamine to yield the final acetate product.[11]

A similar strategy could be adapted for 11(Z)-Vaccenyl methane sulfonate, where the final step would involve reaction with methanesulfonyl chloride instead of acetic anhydride.

Behavioral Assays

Behavioral assays are critical for determining the function of pheromones and their analogues.

Courtship Assay: This assay measures the effect of a compound on male courtship behavior.[13][14]

• Fly Preparation: Collect virgin male and female flies. Males are typically raised in isolation to ensure high courtship drive.[14]

• Treatment: "Target" virgin females are perfumed with a solution of the test compound (e.g., cVA or an analogue) or a solvent control.[14]

• Observation: A single male is introduced into a chamber with a perfumed female, and courtship behaviors (e.g., tapping, wing vibration, licking, attempted copulation) are recorded for a set period (e.g., 10 minutes).

• Quantification: A Courtship Index (CI) is calculated as the percentage of the observation period the male spends performing any courtship behavior.

Aggregation/Trap Assay: This assay tests the attractiveness of a volatile compound.[13]

• Apparatus: A choice chamber, such as a T-maze or a box with two traps, is used.[13][15]

• Baiting: One trap contains the test compound (often mixed with a food odorant like vinegar), and the other contains a solvent control.

• Procedure: A population of flies (e.g., 30-50) is released into the chamber.

• Data Collection: After a defined period (e.g., 24 hours), the number of flies in each trap is counted to calculate a preference index.

Caption: Workflow for common pheromone behavioral assays.

Electrophysiology: Single-Sensillum Recording (SSR)

SSR allows for the direct measurement of OSN responses to odorants.[16][17]

• Fly Preparation: An adult fly is immobilized in a pipette tip or on a slide, with its antenna exposed and stabilized.[16][18]

• Electrode Placement: A reference electrode (glass capillary filled with saline) is inserted into the fly's eye. A recording electrode, also a saline-filled glass capillary, is carefully inserted into the base of a target sensillum (e.g., a T1 trichoid sensillum).[16][19]

• Stimulus Delivery: A charcoal-filtered, humidified air stream is continuously delivered to the antenna. Puffs of air carrying the test odorant are injected into this stream.

• Recording: The electrical activity (action potentials or "spikes") of the neuron(s) within the sensillum is amplified and recorded. The response is quantified by counting the number of spikes in a defined window after stimulus presentation and subtracting the spontaneous firing rate.[20]

Biochemical Assays: Pheromone-Binding Protein (PBP) Binding Assay

These assays quantify the binding affinity between a PBP (like LUSH) and a ligand (like cVA). A common method is the fluorescence competitive binding assay.[21][22][23]

• Protein Preparation: Recombinant PBP is expressed and purified.

• Fluorescent Probe: A fluorescent probe, such as N-phenyl-1-naphthylamine (1-NPN), which fluoresces when it binds to the hydrophobic pocket of the PBP, is used.[21][22]

• Assay Procedure:

  • A solution of the PBP is titrated with the fluorescent probe to determine the dissociation constant (Kd) of the PBP-probe complex.

  • In a competitive assay, a fixed concentration of PBP and the probe is mixed. The test ligand (e.g., cVA or an analogue) is then added in increasing concentrations.

  • The ligand displaces the probe from the PBP's binding pocket, causing a decrease in fluorescence.

• Data Analysis: The decrease in fluorescence is measured to calculate the binding affinity (Ki or IC50) of the ligand for the PBP.[23]

Quantitative Data Summary

The following tables summarize key quantitative data for cVA and related components from the literature.

Table 1: Pheromone-Binding Protein (LUSH) Binding Affinities

Ligand	Dissociation Constant (Kd/Ki)	Method	Reference
11-cis Vaccenyl Acetate (cVA)	~100 nM	Tryptophan Fluorescence Quenching	[21]
N-phenyl-1-naphthylamine (NPN)	0.65 µM	Fluorescence Enhancement	[21]
Bombykol	~215 nM	Tryptophan Fluorescence Quenching	[21]
Methyl Oleate	~90 nM	Tryptophan Fluorescence Quenching	[21]

Table 2: Behavioral Responses to cVA

Behavior	Effective Concentration/Dose	Assay Type	Reference
Courtship Suppression	Dose-dependent	Single-Pair Courtship	[14]
Aggregation	~1/1000 of a mature male equivalent	Wind-Tunnel Olfactometer	[24]

Application in Pest Management

Pheromone analogues are cornerstone tools in integrated pest management (IPM).[25][26] They are used for:

• Monitoring: Pheromone-baited traps are used to monitor pest populations, informing the timing of control measures.[25][27]

• Mass Trapping: Deploying a large number of traps to reduce pest populations directly.[26]

• Mating Disruption: Permeating an area with synthetic pheromone to confuse males and prevent them from locating females, thereby disrupting mating.[26]

The development of novel analogues, such as a potentially more stable or potent 11(Z)-Vaccenyl methane sulfonate, could lead to more effective and persistent pest control strategies.

Conclusion

11(Z)-Vaccenyl Acetate is a well-characterized, multifunctional pheromone that is critical for Drosophila social behavior. The study of its signaling pathway and biological effects provides a robust framework for investigating potential analogues. While 11(Z)-Vaccenyl methane sulfonate remains a hypothetical compound, its distinct chemical properties suggest it could be a valuable tool as a high-affinity ligand, a covalent probe for receptor labeling, or a novel agent for pest management. The experimental protocols detailed in this guide provide a clear roadmap for the synthesis, characterization, and functional analysis of such novel pheromone analogues.

References

• 1. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cis-Vaccenyl acetate as an aggregation pheromone inDrosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. pherobank.com [pherobank.com]
• 7. 11(Z)-Vaccenyl Acetate - Cayman Chemical [bioscience.co.uk]
• 8. pnas.org [pnas.org]
• 9. Vaccenyl acetate - Wikipedia [en.wikipedia.org]
• 10. Pheromone processing in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Field Evaluation of the Sex Pheromone of Plutella xylostella (L.) (Lepidoptera: Plutellidae) in Canola (Brassica napus L.) [scielo.edu.uy]
• 12. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Behavioral Assays [ice.mpg.de]
• 14. pnas.org [pnas.org]
• 15. Simple Ways to Measure Behavioral Responses of Drosophila to Stimuli and Use of These Methods to Characterize a Novel Mutant | PLOS One [journals.plos.org]
• 16. Video: Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae [jove.com]
• 17. Electrophysiological Recording from Drosophila Trichoid Sensilla in Response to Odorants of Low Volatility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Current Source Density Analysis of Electroantennogram Recordings: A Tool for Mapping the Olfactory Response in an Insect Antenna [frontiersin.org]
• 19. m.youtube.com [m.youtube.com]
• 20. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Quantitative analysis of pheromone-binding protein specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Molecular and Functional Characterization of Pheromone Binding Protein 2 from Cyrtotrachelus buqueti (Coleoptera: Curculionidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 24. (Z)-11-octadecenyl acetate, an aggregation pheromone inDrosophila simulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. lsuagcenter.com [lsuagcenter.com]
• 26. Latest Developments in Insect Sex Pheromone Research and Its Application in Agricultural Pest Management - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Insect pheromones - Wikipedia [en.wikipedia.org]

Preliminary Studies on "11(Z)-Vaccenyl Methane Sulfonate" in Drosophila: A Review of Available Literature

A comprehensive search of the scientific literature reveals no direct preliminary studies on the effects of "11(Z)-Vaccenyl methane sulfonate" in Drosophila melanogaster. Research on chemical communication and mutagenesis in this model organism is extensive; however, this specific methanesulfonate ester of vaccenyl alcohol does not appear as a subject of investigation in the retrieved scholarly articles.

The existing body of research primarily focuses on two related, yet distinct, chemical entities: cis-vaccenyl acetate (cVA) and methyl methanesulfonate (MMS). Cis-vaccenyl acetate is a well-characterized male-specific pheromone in Drosophila that modulates a range of social behaviors, including aggregation, courtship, and aggression.[1][2][3][4][5] In contrast, methyl methanesulfonate is a potent mutagen used extensively in genetic research to induce mutations for studying DNA repair and other cellular processes.[6][7][8]

While the synthesis of various pheromone analogues has been explored to understand structure-activity relationships, these studies have not included 11(Z)-Vaccenyl methane sulfonate.[9] The research on methanesulfonates in Drosophila has centered on their genotoxic effects rather than their potential role as semiochemicals.

Due to the absence of published research on "11(Z)-Vaccenyl methane sulfonate" in Drosophila, this guide cannot provide the requested quantitative data, detailed experimental protocols, or visualizations of signaling pathways related to its specific activity. The following sections, however, will briefly outline the established experimental frameworks for studying pheromones and chemical compounds in Drosophila, which would be applicable should research into 11(Z)-Vaccenyl methane sulfonate be undertaken in the future.

Hypothetical Experimental Design for Investigating a Novel Compound in Drosophila

Should researchers initiate studies on "11(Z)-Vaccenyl methane sulfonate," a logical experimental workflow could be conceptualized. This would likely involve initial behavioral screens to identify any observable effects on the flies, followed by more detailed electrophysiological and neurogenetic investigations to understand the underlying mechanisms.

Caption: Hypothetical workflow for investigating a novel chemical compound in Drosophila.

Established Experimental Protocols in Drosophila Pheromone Research

While no protocols exist for "11(Z)-Vaccenyl methane sulfonate," the methodologies for studying volatile compounds like cis-vaccenyl acetate are well-established and would serve as a foundation for future studies.

Behavioral Assays

A variety of bioassays are available to assess the function of pheromones in Drosophila melanogaster's social behaviors.[10] These assays are crucial for determining the behavioral relevance of a chemical cue.

• Courtship and Mating Assays: These are used to investigate the genetic basis of sexual behavior and can also be used to examine the influence of specific odorants on courtship.[11][12] Typically, a male and a female are placed in a small chamber, and their courtship behaviors are observed and quantified.[11] To ensure the removal of residual pheromones, it is critical to thoroughly clean the mating apparatus between experiments.[11]

• Rapid Iterative Negative Geotaxis (RING) Assay: This high-throughput assay is used to quantify adult locomotor and negative geotaxis behaviors, which can be affected by chemical exposure.[13]

• Olfactory Trap Assay: This assay provides a quick method to test the valence (attraction or repulsion) of individual odorants.[12] Flies are placed in an arena with traps containing the test odorant and a control solvent, and the number of flies in each trap is counted after a set period.[12]

Electrophysiology

• Single Sensillum Recording (SSR): This technique allows for the direct measurement of olfactory receptor neuron (ORN) activity in response to an odorant.[14] An electrode is inserted into a single sensillum on the fly's antenna to record the action potentials of the ORNs housed within.[14] This method is essential for identifying the specific neurons that detect a given compound.[14] During recordings, flies are kept under a constant stream of charcoal-filtered air to prevent interference from environmental odors.[14]

Signaling Pathways in Drosophila Olfaction

The detection of volatile pheromones like cVA is mediated by a specific set of olfactory receptors (Ors) expressed in ORNs. The general signaling pathway for cVA is well-understood and provides a template for how a novel compound might be detected.

Caption: Simplified signaling pathway for cis-vaccenyl acetate (cVA) perception in Drosophila.

References

• 1. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A pheromone receptor mediates 11-cis-vaccenyl acetate-induced responses in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | The role of cVA and the Odorant binding protein Lush in social and sexual behavior in Drosophila melanogaster [frontiersin.org]
• 5. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Complementation Analysis of Methyl Methane-Sulfonate-Induced Recessive Lethal Mutations in the Zeste-White Region of the X Chromosome of DROSOPHILA MELANOGASTER - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spontaneous and ethyl methanesulfonate-induced mutations controlling viability in Drosophila melanogaster. I. Recessive lethal mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A protective effect of caffeine on drosophila larvae treated with methyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and bioassay of the eight analogues of the CH503 male pheromone (3-acetoxy-11,19-octacosadien-1-ol) of the Drosophila melanogaster fruit fly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioassaying the Function of Pheromones in Drosophila melanogaster’s Social Behavior | Springer Nature Experiments [experiments.springernature.com]
• 11. Methods to Assay Drosophila Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Behavioral Assays [ice.mpg.de]
• 13. researchgate.net [researchgate.net]
• 14. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic Conversion of 11(Z)-Vaccenyl Methane Sulfonate: A Review of a Seemingly Unexplored Area

A comprehensive search of scientific literature and biochemical databases reveals no documented evidence of the direct enzymatic conversion of 11(Z)-Vaccenyl methane sulfonate. This suggests that this specific reaction is either an uncharacterized biological process or, more likely, that the compound serves as a synthetic intermediate rather than a natural substrate for enzymatic activity.

While the core request for an in-depth technical guide on the enzymatic conversion of "11(Z)-Vaccenyl methane sulfonate" cannot be fulfilled due to the absence of primary research on the topic, this report aims to provide relevant context for researchers, scientists, and drug development professionals. We will explore related areas, including the biosynthesis of the structurally similar and biologically significant insect pheromone, 11(Z)-vaccenyl acetate, and the general enzymatic activity on sulfonate-containing compounds.

11(Z)-Vaccenyl Methane Sulfonate: A Likely Synthetic Precursor

"11(Z)-Vaccenyl methane sulfonate" is commercially available as a chemical reagent. Its structure, featuring a methanesulfonate (mesylate) group, is characteristic of a good leaving group in organic synthesis. This strongly suggests that the compound is designed as a precursor for the chemical synthesis of other molecules, such as 11(Z)-vaccenyl acetate or other derivatives, through nucleophilic substitution reactions. In such a reaction, the methanesulfonate group would be displaced by another functional group.

Biosynthesis of the Related Pheromone, 11(Z)-Vaccenyl Acetate

In contrast to the lack of information on its methane sulfonate counterpart, the biosynthesis of 11(Z)-vaccenyl acetate, a well-known male-specific pheromone in Drosophila melanogaster, is better understood. This pathway provides insight into how similar long-chain alkenyl compounds are naturally produced.

The biosynthesis of insect pheromones, including 11(Z)-vaccenyl acetate, typically originates from fatty acid metabolism. The key steps involve:

• Fatty Acid Synthesis: The process begins with the de novo synthesis of fatty acids.

• Desaturation: Specific desaturase enzymes introduce double bonds at precise locations along the fatty acid chain. For 11(Z)-vaccenyl acetate, a Δ11-desaturase is crucial for creating the double bond at the 11th position.

• Chain-Length Modification: Elongase or chain-shortening enzymes can modify the length of the fatty acid precursor.

• Reduction: The carboxyl group of the fatty acid is reduced to an alcohol, forming (11Z)-vaccenol.

• Acetylation: An acetyltransferase enzyme catalyzes the final step, transferring an acetyl group to the alcohol to form 11(Z)-vaccenyl acetate.

A simplified workflow for the biosynthesis of 11(Z)-vaccenyl acetate is depicted below.

Biosynthesis of 11(Z)-Vaccenyl Acetate.

General Enzymatic Activity on Sulfonates

While no enzyme is known to specifically act on 11(Z)-vaccenyl methane sulfonate, various enzymes can metabolize sulfonate-containing compounds, primarily for sulfur assimilation. These enzymes are typically found in microorganisms.

• Alkanesulfonate Monooxygenases: These enzymes catalyze the cleavage of the carbon-sulfur (C-S) bond in a range of simple alkanesulfonates. The reaction requires a reduced flavin mononucleotide (FMNH₂) and molecular oxygen, resulting in the formation of an aldehyde and sulfite. This allows the organism to utilize the sulfur.

• Sulfatases: These enzymes hydrolyze sulfate esters (R-O-SO₃⁻). It is important to note that sulfatases act on sulfate esters, not sulfonate esters (R-SO₃⁻), which are chemically distinct and more stable.

The C-S bond in sulfonate esters is generally very stable, and its enzymatic cleavage is a specialized process. The large, hydrophobic alkyl chain of 11(Z)-vaccenyl methane sulfonate makes it an unlikely substrate for known alkanesulfonate monooxygenases, which typically act on smaller, more water-soluble molecules.

Conclusion

An In-depth Technical Guide to the Structural and Conformational Analysis of 11(Z)-Vaccenyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

11(Z)-Vaccenyl methane sulfonate is a long-chain unsaturated sulfonate ester. Understanding its three-dimensional structure and conformational flexibility is crucial for predicting its physicochemical properties, biological activity, and potential applications in drug development and materials science. This technical guide provides a comprehensive overview of the methodologies used to analyze the structure and conformation of flexible molecules like 11(Z)-vaccenyl methane sulfonate. Due to the limited availability of specific experimental data for this compound in public literature, this guide focuses on the established experimental and computational protocols that would be employed for a thorough analysis. The data presented in the tables are hypothetical and serve as illustrative examples of what a full analysis would yield.

Molecular Structure

11(Z)-Vaccenyl methane sulfonate (C₁₉H₃₈O₃S) is comprised of an 18-carbon alkenyl chain with a cis (Z) double bond at the C11-C12 position. The terminal hydroxyl group of (Z)-vaccenol is esterified with methanesulfonic acid. The key structural features influencing its conformation are the long, flexible hydrocarbon chain, the rigid C=C double bond, and the polar methanesulfonate head group.

Key Structural Features:

• Alkenyl Chain: A C18 chain with significant conformational freedom due to rotation around single C-C bonds.

• Cis Double Bond: The (Z)-configuration at C11-C12 introduces a kink in the chain, influencing its overall shape.

• Methanesulfonate Group: A polar head group that can engage in intermolecular interactions and influences the molecule's solubility and electronic properties.

Conformational Analysis: A Methodological Overview

The conformational landscape of a flexible molecule like 11(Z)-vaccenyl methane sulfonate is complex, with numerous low-energy conformers. A combination of computational and experimental techniques is necessary for a comprehensive analysis.

Computational Approaches

Computational chemistry provides powerful tools for exploring the potential energy surface of a molecule and identifying stable conformers.

Workflow for Computational Conformational Analysis:

Caption: A typical workflow for the computational conformational analysis of a flexible molecule.

• System Preparation:

  • Generate an initial 3D structure of 11(Z)-vaccenyl methane sulfonate using molecular building software.

  • Place the molecule in a simulation box of appropriate size, solvated with a suitable explicit solvent (e.g., water, chloroform).

  • Add counter-ions to neutralize the system if necessary.

• Force Field Selection:

  • Choose a suitable force field (e.g., AMBER, CHARMM, GROMOS) that accurately describes the interactions of long-chain hydrocarbons and sulfonate esters.

• Energy Minimization:

  • Perform energy minimization to relax the system and remove any steric clashes.

• Equilibration:

  • Perform a two-stage equilibration: first, a constant volume (NVT) simulation to bring the system to the desired temperature, followed by a constant pressure (NPT) simulation to adjust the density.

• Production Run:

  • Run the production MD simulation for a sufficient length of time (nanoseconds to microseconds) to adequately sample the conformational space.

• Trajectory Analysis:

  • Analyze the trajectory to identify dominant conformations, calculate dihedral angle distributions, and determine conformational transition pathways.

Experimental Approaches

Experimental methods provide data to validate and refine computational models.

NMR is a powerful technique for determining the conformation of molecules in solution. Key parameters include:

• ³J-Coupling Constants: The magnitude of three-bond proton-proton coupling constants (³JHH) is related to the dihedral angle between the protons via the Karplus equation.

• Nuclear Overhauser Effect (NOE): NOEs provide information about through-space distances between protons, helping to define the overall molecular geometry.

• Residual Dipolar Couplings (RDCs): RDCs provide long-range orientational information and are particularly useful for defining the conformation of flexible molecules.

• Sample Preparation:

  • Dissolve a pure sample of 11(Z)-vaccenyl methane sulfonate in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • The concentration should be optimized for the specific NMR experiment.

• Data Acquisition:

  • Acquire a series of 1D (¹H, ¹³C) and 2D NMR spectra (e.g., COSY, HSQC, HMBC, NOESY/ROESY) on a high-field NMR spectrometer.

• Spectral Assignment:

  • Assign all proton and carbon signals using the combination of 1D and 2D spectra.

• Data Analysis:

  • Extract ³JHH coupling constants from the high-resolution ¹H spectrum or COSY spectrum.

  • Integrate cross-peaks in the NOESY/ROESY spectrum to obtain distance restraints.

  • Use the extracted parameters to build a set of structural restraints for computational modeling.

IR and Raman spectroscopy probe the vibrational modes of a molecule, which are sensitive to its conformation. Specific vibrational bands can be correlated with particular dihedral angles or local geometries.

Quantitative Structural Data (Hypothetical)

The following tables present hypothetical quantitative data for the lowest energy conformer of 11(Z)-vaccenyl methane sulfonate, as would be determined by the methods described above.

Table 1: Key Bond Lengths

Bond	Typical Length (Å)
C-C (alkane)	1.54
C=C (alkene)	1.34
C-O	1.43
S=O	1.45
S-O	1.58
S-C	1.77

Table 2: Key Bond Angles

Angle	Typical Angle (°)
C-C-C (sp³)	109.5
C-C=C (sp²)	120
C-O-S	118
O=S=O	120
O=S-O	108

Table 3: Key Dihedral Angles for a Representative Low-Energy Conformer

Dihedral Angle (Atoms)	Conformation	Typical Angle (°)
C10-C11-C12-C13	cis	0
H-C1-C2-H	anti	180
C1-C2-C3-C4	gauche	±60
C17-C18-O1-S	anti	180
C18-O1-S-C19	gauche	±60

Signaling Pathways and Logical Relationships

While 11(Z)-vaccenyl methane sulfonate is not a well-characterized biological signaling molecule, its structural analog, 11(Z)-vaccenyl acetate, is a known pheromone in Drosophila melanogaster.[1] The structural and conformational analysis workflow itself can be represented as a logical relationship diagram.

Caption: Interplay of computational and experimental methods in structural analysis.

Conclusion

The structural and conformational analysis of 11(Z)-vaccenyl methane sulfonate requires a synergistic approach, integrating computational modeling with experimental spectroscopic data. While specific data for this molecule is scarce, the methodologies outlined in this guide provide a robust framework for its characterization. Such an analysis is fundamental for understanding its properties and exploring its potential in various scientific and industrial domains. The provided hypothetical data and protocols serve as a blueprint for researchers embarking on the analysis of this or similar flexible long-chain molecules.

References

• 1. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 11(Z)-Vaccenyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reaction Principle

The synthesis involves the reaction of (Z)-11-octadecen-1-ol with methanesulfonyl chloride in the presence of a tertiary amine base, such as triethylamine. The base neutralizes the hydrochloric acid generated during the reaction, preventing side reactions. The reaction is typically carried out in an anhydrous aprotic solvent, such as dichloromethane, at a reduced temperature to control the exothermic reaction.

Quantitative Data

The following table summarizes the reactants and their relevant properties for the synthesis of 11(Z)-vaccenyl methane sulfonate.

Reactant / Reagent	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)	Typical Stoichiometry (equivalents)
(Z)-11-Octadecen-1-ol	C₁₈H₃₆O	268.48	~0.85	~335	1.0
Methanesulfonyl Chloride	CH₃ClO₂S	114.55	1.48	161	1.2 - 1.5
Triethylamine	C₆H₁₅N	101.19	0.726	89.5	1.5 - 2.0
Dichloromethane (solvent)	CH₂Cl₂	84.93	1.326	39.6	-

Experimental Protocol

Materials:

• (Z)-11-Octadecen-1-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N), freshly distilled

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware and consumables

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (Z)-11-octadecen-1-ol (1.0 eq). Dissolve the alcohol in anhydrous dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

• Addition of Base: Add freshly distilled triethylamine (1.5 - 2.0 eq) to the cooled solution with stirring.

• Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride (1.2 - 1.5 eq) dropwise to the reaction mixture via a dropping funnel over a period of 15-30 minutes. Maintain the temperature at 0 °C during the addition. A white precipitate of triethylammonium chloride will form.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting alcohol.

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of cold water or saturated aqueous sodium bicarbonate solution.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with cold 1 M HCl (to remove excess triethylamine), saturated aqueous NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexane (e.g., 0% to 10% ethyl acetate) is commonly used as the eluent.

• Characterization: The purified 11(Z)-vaccenyl methane sulfonate should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity. The expected yield for this type of reaction is typically in the range of 80-95%.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 11(Z)-Vaccenyl Methane Sulfonate.

Logical Relationship of Components

Caption: Key components in the methanesulfonylation of (Z)-11-octadecen-1-ol.

Safety Precautions

• Methanesulfonyl chloride is corrosive and lachrymatory. It should be handled with care in a well-ventilated fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

• The reaction is exothermic and should be cooled appropriately to avoid uncontrolled temperature increases.

• Always perform reactions under an inert atmosphere to prevent moisture from interfering with the reagents.

Gas chromatography-mass spectrometry (GC-MS) analysis of "11(Z)-Vaccenyl methane sulfonate"

Abstract

This application note details a comprehensive protocol for the analysis of 11(Z)-Vaccenyl methane sulfonate using gas chromatography-mass spectrometry (GC-MS). The methodologies provided are tailored for researchers, scientists, and professionals in drug development and related fields who require sensitive and reliable detection and quantification of long-chain unsaturated compounds. The protocol covers sample preparation, GC-MS instrument parameters, and data analysis, and is designed to be a robust starting point for method development and validation.

Introduction

11(Z)-Vaccenyl methane sulfonate is a long-chain unsaturated sulfonate, a class of compounds often encountered in the study of insect pheromones and other semiochemicals. Accurate and sensitive analytical methods are crucial for identifying and quantifying these compounds in various matrices. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high-resolution separation and definitive mass-based identification.[1][2] This note provides a detailed experimental protocol for the analysis of 11(Z)-Vaccenyl methane sulfonate, which can be adapted for similar molecules.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. Common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), and solid-phase microextraction (SPME).[1][2]

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting the analyte from a liquid matrix.

• Sample Collection: Collect the sample in a clean glass container to avoid contamination.[1]

• Solvent Selection: Use a volatile organic solvent such as hexane or dichloromethane.[1][3]

• Extraction:

  • To 1 mL of the aqueous sample, add 1 mL of hexane.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge the sample to separate the organic and aqueous layers.[4]

  • Carefully transfer the organic (upper) layer to a clean glass vial.

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in a known volume of a suitable solvent (e.g., hexane) to achieve a concentration of approximately 10 µg/mL.[5]

• Filtration: Filter the final sample through a 0.22 µm filter to remove any particulate matter before injection.[4]

Protocol 2: Solid-Phase Microextraction (SPME)

SPME is a solvent-free technique ideal for trace-level analysis of volatile and semi-volatile compounds from solid, liquid, or gaseous samples.[2]

• Sample Placement: Place the sample into a headspace vial.

• Internal Standard: Add a known amount of an appropriate internal standard.[6]

• Equilibration: Seal the vial and place it in a heating block at a controlled temperature (e.g., 60°C) for a set time (e.g., 20 minutes) to allow the analyte to equilibrate in the headspace.

• Extraction: Expose a suitable SPME fiber (e.g., polydimethylsiloxane - PDMS) to the headspace for a defined period (e.g., 30 minutes) to adsorb the analyte.

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet for thermal desorption.[6]

GC-MS Instrumentation and Parameters

The following parameters provide a starting point for the analysis of 11(Z)-Vaccenyl methane sulfonate and should be optimized for your specific instrument and application.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar low-bleed column[6]
Injection Mode	Splitless
Injector Temperature	250°C[6]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Transfer Line Temperature	280°C
Ion Source Temperature	230°C[6]
Quadrupole Temperature	150°C[7]
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-500 m/z (Full Scan)
Data Acquisition Mode	Full Scan for initial identification, Selected Ion Monitoring (SIM) for quantification[6]

Data Presentation

Quantitative data should be summarized for clear comparison. The following table is a hypothetical representation of results that could be obtained.

Sample ID	Retention Time (min)	Target Ion (m/z)	Peak Area	Concentration (ng/mL)
Standard 1	15.23	157	150,450	10
Standard 2	15.23	157	310,200	20
Standard 3	15.23	157	745,600	50
Sample 1	15.24	157	235,890	15.7
Sample 2	15.23	157	450,120	30.1
Blank	-	-	-	Not Detected

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 11(Z)-Vaccenyl methane sulfonate.

Caption: Workflow for GC-MS analysis of 11(Z)-Vaccenyl methane sulfonate.

Conclusion

The protocols and parameters outlined in this application note provide a solid foundation for the GC-MS analysis of 11(Z)-Vaccenyl methane sulfonate. Optimization of these methods will be necessary to suit specific laboratory instrumentation and sample matrices. Proper sample preparation and careful method development are essential for achieving accurate and reproducible results in the analysis of this and other long-chain unsaturated compounds.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

High-performance liquid chromatography (HPLC) purification of "11(Z)-Vaccenyl methane sulfonate"

Application Note and Protocol for the HPLC Purification of 11(Z)-Vaccenyl Methane Sulfonate

Introduction

11(Z)-Vaccenyl methane sulfonate is a long-chain aliphatic methanesulfonate. Its structural analog, 11(Z)-Vaccenyl Acetate, is a known male-specific mating pheromone in the fruit fly, Drosophila melanogaster, which acts on the Or67d odorant receptor to regulate mating behavior.[1] Given the importance of high-purity pheromones and their analogs in research, effective purification methods are crucial.[2] High-performance liquid chromatography (HPLC) is a powerful technique for the purification of insect pheromones and related compounds.[3] This application note describes a detailed protocol for the purification of 11(Z)-Vaccenyl methane sulfonate using reversed-phase HPLC.

Alkyl methane sulfonates can be synthesized through the esterification of sulfonic acids with alcohols.[4] While short-chain alkyl methanesulfonates are recognized as potential genotoxic impurities in pharmaceuticals, long-chain variants are utilized in various biochemical applications.[4] The purification protocol outlined below is designed to yield high-purity 11(Z)-Vaccenyl methane sulfonate, suitable for use in biological assays and other research applications.

Due to the lack of a strong UV chromophore in 11(Z)-Vaccenyl methane sulfonate, detection can be challenging. This protocol will discuss options for detection, including derivatization to introduce a UV-active group, or the use of universal detectors such as a Charged Aerosol Detector (CAD), an Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).

Experimental Protocols

1. Materials and Reagents

• Crude 11(Z)-Vaccenyl methane sulfonate (synthesis intermediate)

• HPLC-grade acetonitrile (ACN)

• HPLC-grade methanol (MeOH)

• HPLC-grade isopropanol (IPA)

• Ultrapure water (18.2 MΩ·cm)

• Trifluoroacetic acid (TFA), HPLC grade (optional, for ion pairing if needed)

• Derivatization agent (e.g., sodium dibenzyldithiocarbamate), if UV detection is used[5]

• 0.22 µm syringe filters (PTFE or other solvent-compatible membrane)

2. HPLC Instrumentation and Conditions

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler (or manual injector), column oven, and a suitable detector (e.g., CAD, ELSD, or MS).

• Column: A reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm particle size) is recommended for semi-preparative purification.

• Mobile Phase A: Ultrapure water

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v)

• Flow Rate: 4.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 500 µL (dependent on sample concentration and column capacity)

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). Alternatively, a UV detector at a low wavelength (e.g., 205-210 nm) may be used, although sensitivity will be low. For enhanced UV detection, pre-column derivatization is necessary.[5][6]

3. Sample Preparation

• Dissolve the crude 11(Z)-Vaccenyl methane sulfonate in a suitable solvent, such as methanol or acetonitrile, to a concentration of approximately 10 mg/mL.

• Ensure the sample is fully dissolved. Sonication may be used to aid dissolution.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

4. HPLC Purification Protocol

• Equilibrate the C18 column with a mixture of 60% Mobile Phase B and 40% Mobile Phase A for at least 30 minutes at a flow rate of 4.0 mL/min.

• Set up the gradient elution program as detailed in the data table below.

• Inject the filtered sample onto the column.

• Monitor the elution profile and collect fractions corresponding to the main peak of interest.

• After the purification run, wash the column with 100% Mobile Phase B for 20 minutes.

• Store the column in an appropriate solvent mixture (e.g., 80% acetonitrile in water) as recommended by the manufacturer.

5. Post-Purification Analysis

• Analyze the collected fractions using an analytical HPLC method to assess purity.

• Pool the fractions that meet the desired purity level.

• Remove the solvent from the pooled fractions using a rotary evaporator or lyophilizer to obtain the purified 11(Z)-Vaccenyl methane sulfonate.

• Confirm the identity and purity of the final product using analytical techniques such as NMR spectroscopy and mass spectrometry.

Data Presentation

Table 1: HPLC Gradient Program and Expected Results

Time (minutes)	% Mobile Phase A (Water)	% Mobile Phase B (ACN/IPA)	Flow Rate (mL/min)	Event
0.0	40	60	4.0	Injection
5.0	40	60	4.0	Isocratic
25.0	0	100	4.0	Linear Gradient
35.0	0	100	4.0	Hold
35.1	40	60	4.0	Re-equilibrate
45.0	40	60	4.0	End of Run

Table 2: Summary of Purification Performance (Hypothetical Data)

Parameter	Value
Compound Name	11(Z)-Vaccenyl methane sulfonate
Molecular Formula	C₁₉H₃₈O₃S[7]
Molecular Weight	346.57 g/mol [7]
Crude Purity	~85%
Expected Retention Time	18-22 minutes
Post-Purification Purity	>99%
Recovery Yield	~90%

Visualizations

Diagram 1: Experimental Workflow for HPLC Purification

Caption: Workflow for the HPLC purification of 11(Z)-Vaccenyl methane sulfonate.

Diagram 2: Simplified Pheromone Signaling Pathway

Caption: Generalized pathway for insect pheromone signal transduction.

References

• 1. caymanchem.com [caymanchem.com]
• 2. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 5. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN107515257A - Derivatization HPLC-UV method for the determination of mesylate in methanesulfonic acid - Google Patents [patents.google.com]
• 7. 11(Z)-Vaccenyl methane sulfonate [cogershop.com]

Application Notes and Protocols for Electroantennography (EAG) using (Z)-11-Vaccenyl Acetate as a Methodological Template for 11(Z)-Vaccenyl Methane Sulfonate

Disclaimer: No specific electroantennography (EAG) data or established protocols for "11(Z)-Vaccenyl methane sulfonate" are available in the public research literature. The following application notes and protocols are provided for the closely related and extensively studied pheromone, (Z)-11-Vaccenyl acetate (cVA) , which serves as a primary male-specific pheromone in Drosophila melanogaster. This document is intended to serve as a detailed methodological template. Researchers interested in 11(Z)-Vaccenyl methane sulfonate would need to adapt and optimize these protocols, as the physicochemical properties of the sulfonate derivative may alter its volatility and interaction with olfactory receptors.

Introduction to Electroantennography with Pheromones

Electroantennography (EAG) is a technique used to measure the summated electrical potential from an insect's antenna in response to an olfactory stimulus.[1] This bioassay is a powerful tool for screening the biological activity of volatile and semi-volatile compounds, such as pheromones, and is widely used in chemical ecology and the development of pest management strategies. When an odorant, like a pheromone, passes over the antenna, it binds to olfactory receptors on the sensory neurons, leading to a depolarization of the cell membranes. The EAG technique records the sum of these depolarizations, providing a measure of the antenna's sensitivity to the specific compound.[2]

(Z)-11-Vaccenyl acetate (cVA) is a well-characterized pheromone in Drosophila melanogaster that mediates various social behaviors, including aggregation and courtship.[3][4] The detection of cVA is primarily mediated by olfactory receptor neurons housed in specific sensilla on the fly's antenna.[3]

Data Presentation: Quantitative EAG Responses

The following table summarizes representative quantitative EAG data for Drosophila melanogaster in response to (Z)-11-Vaccenyl acetate (cVA). It is important to note that EAG responses can vary based on factors such as the insect's age, sex, physiological state, and specific experimental conditions. The data presented below is estimated from published dose-response curves and should be considered illustrative.

Table 1: Estimated EAG Dose-Response of Drosophila melanogaster to (Z)-11-Vaccenyl Acetate (cVA)

cVA Concentration (v/v %)	Estimated EAG Response (mV, Mean ± SEM)	Notes
0.01	0.2 ± 0.05	Near baseline response
0.1	0.8 ± 0.1	Detectable response
1	1.5 ± 0.2	Strong response
10	2.2 ± 0.3	Saturating response

Data are estimated from graphical representations in scientific literature. Actual values may vary.

Experimental Protocols

Materials and Reagents

• Insect: Drosophila melanogaster (wild-type or specific genotypes), 3-7 days old.

• (Z)-11-Vaccenyl Acetate (cVA): High purity standard.

• Solvent: Paraffin oil or high-purity hexane.

• Ringer's Solution: For electrode filling and maintaining tissue viability.

• Electrodes: Ag/AgCl wires in glass capillaries.

• EAG System: High-impedance DC amplifier, data acquisition system (e.g., IDAC), and analysis software.

• Microscope: Stereomicroscope for antenna preparation.

• Micromanipulators: For precise electrode placement.

• Air Delivery System: Purified, humidified air source with a stimulus controller.

• Stimulus Cartridges: Pasteur pipettes with filter paper.

Preparation of Pheromone Stimuli

• Stock Solution: Prepare a 1% (v/v) stock solution of (Z)-11-Vaccenyl acetate in paraffin oil or hexane.

• Serial Dilutions: Create a series of dilutions from the stock solution to obtain the desired concentrations for the dose-response study (e.g., 0.01%, 0.1%, 1%, 10%).

• Stimulus Cartridge Preparation:

  • Cut small strips of filter paper (e.g., 1 cm x 2 cm).

  • Apply 10 µL of a specific cVA dilution onto a filter paper strip.

  • Allow the solvent (if hexane is used) to evaporate for 30-60 seconds.

  • Insert the filter paper into a clean Pasteur pipette.

  • Prepare a control cartridge with the solvent alone.

Antenna Preparation

• Anesthetize the Fly: Briefly anesthetize a single Drosophila melanogaster by cooling on ice.

• Mounting: Secure the fly to a holder (e.g., a microscope slide with double-sided tape or wax) with the head and antennae exposed.

• Electrode Placement:

  • Reference Electrode: Carefully insert the reference electrode into the fly's head or an eye.

  • Recording Electrode: Using a micromanipulator, bring the recording electrode into contact with the distal tip of one antenna. A small amount of electrode gel can be used to ensure a good connection.

EAG Recording

• Stabilization: Place the prepared insect under a continuous stream of purified, humidified air (e.g., 0.5 L/min) and allow the baseline signal to stabilize (typically 1-2 minutes).

• Stimulus Delivery:

  • Insert the tip of the stimulus pipette into a port in the main air stream tube, close to the antenna.

  • Deliver a puff of air (e.g., 0.5 seconds) through the pipette to carry the cVA vapor over the antenna.

• Data Acquisition: Record the antennal response (a negative voltage deflection) for approximately 10 seconds.

• Inter-stimulus Interval: Allow a recovery period of at least 30-60 seconds between stimuli to prevent sensory adaptation.

• Randomization: Present the different cVA concentrations in a randomized order to minimize adaptation effects. A solvent control should be presented periodically.

Data Analysis

• Measure Amplitude: The EAG response is quantified as the maximum amplitude of the negative voltage deflection (in millivolts, mV) from the baseline.

• Normalization: To account for potential decreases in antennal sensitivity over time, responses can be normalized to the response of a standard compound presented at the beginning and end of each recording session.

• Dose-Response Curve: Plot the mean normalized EAG responses against the logarithm of the cVA concentration to generate a dose-response curve.

Visualizations

Experimental Workflow

Caption: Workflow for Electroantennography (EAG) with Drosophila.

Pheromone Signaling Pathway

Caption: Simplified signaling pathway for cVA reception in Drosophila.

References

• 1. Pre-imaginal conditioning alters adult sex pheromone response in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Food odors trigger Drosophila males to deposit a pheromone that guides aggregation and female oviposition decisions | eLife [elifesciences.org]

Application of "11(Z)-Vaccenyl methane sulfonate" in behavioral assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Vaccenyl acetate (cVA), also known as (Z)-11-octadecenyl acetate, is a volatile male-specific pheromone in Drosophila melanogaster that plays a crucial role in regulating various social behaviors.[1][2] Synthesized in the male ejaculatory bulb and transferred to females during mating, cVA acts as a multi-faceted chemical signal influencing courtship, mating decisions, aggregation, and male-male aggression.[1][2][3] Its well-characterized effects and the genetic tractability of Drosophila make it an invaluable tool for studying the neural circuits underlying social behaviors and for screening compounds that may modulate these pathways.

This document provides detailed application notes and protocols for utilizing cVA in common behavioral assays.

Behavioral Effects of cis-Vaccenyl Acetate

cVA elicits distinct behavioral responses depending on the sex and mating status of the receiving fly, as well as the social context.

• In Males:

  • Courtship Suppression: Naive males reduce their courtship towards females that have been previously mated and carry the scent of cVA. This learned aversion helps males avoid futile mating attempts with unreceptive females.[2][3]

  • Male-Male Aggression: High concentrations of cVA, indicative of a high density of males, can promote aggression.[2]

  • Aggregation: In the presence of food odors, cVA acts as an aggregation pheromone, attracting both males and females to potential food sources.[4][5]

• In Females:

  • Increased Receptivity: The presence of cVA on a courting male can increase a virgin female's willingness to mate.[2]

  • Oviposition Site Selection: Pheromones, including cVA, deposited by other flies influence where a female chooses to lay her eggs.[6]

Quantitative Data Summary

The following table summarizes the key quantitative outcomes measured in behavioral assays involving cVA.

Behavioral Assay	Key Metric(s)	Typical Effect of cVA Treatment	Reference(s)
Male Courtship Assay	Courtship Index (CI)	Significant reduction in the CI of males courting cVA-perfumed virgin females or mated females.	[3][4]
Mating Success (%)	Lower percentage of successful matings when males are presented with cVA-perfumed virgin females.	[1]
Latency to Copulation (s)	Increased time for a male to successfully copulate with a cVA-perfumed virgin female.	[4]
Aggregation Assay	Aggregation Index	Positive aggregation index, indicating a preference for locations with cVA, especially in the presence of a food odor.	[5]
Number of Flies in Zone	A higher number of flies are observed in the quadrant or arm of an arena containing cVA.	[5]
Female Receptivity Assay	Copulation Latency (s)	Reduced time to copulation for virgin females paired with males that release cVA.	[2]
Mating Frequency (%)	Increased likelihood of mating for virgin females when the male partner carries the cVA signal.	[2]

Experimental Protocols

Male Courtship Suppression Assay

This assay measures the reduction in a male's courtship behavior after exposure to cVA, mimicking an encounter with a mated female.

Materials:

• Wild-type male and virgin female Drosophila melanogaster (3-5 days old)

• cis-Vaccenyl acetate (cVA)

• Solvent (e.g., hexane or ethanol)

• Courtship chambers (small, transparent arenas)

• Video recording equipment

• CO2 anesthesia apparatus

• Fine paintbrushes for marking flies

Procedure:

• Fly Preparation:

  • Collect virgin females and males shortly after eclosion and age them individually or in single-sex groups for 3-5 days.[1][4]

  • Prepare a solution of cVA in the chosen solvent (e.g., 10 ng/µL in hexane).

• Pheromone Application:

  • Anesthetize virgin "target" females with CO2.

  • Using a fine-tipped applicator, apply a small volume (e.g., 0.1 µL) of the cVA solution to the dorsal abdomen of the target females.

  • Apply the same volume of solvent to control virgin females.

  • Allow the solvent to evaporate for at least 30 minutes before the assay.

• Courtship Observation:

  • Introduce a single naive male into a courtship chamber.

  • After a brief acclimation period (e.g., 1 minute), introduce either a cVA-perfumed female or a solvent-perfumed control female.

  • Record the interaction for a set period, typically 10 minutes.[4]

• Data Analysis:

  • Score the recorded videos for courtship behaviors (orientation, tapping, wing vibration, licking, and attempted copulation).

  • Calculate the Courtship Index (CI) : the fraction of time the male spends performing any courtship behavior during the observation period.[4]

  • Compare the CI of males paired with cVA-perfumed females to those paired with control females.

Aggregation Assay

This assay assesses the role of cVA as an attractant.

Materials:

• Mixed-sex population of adult Drosophila melanogaster

• Petri dishes or multi-well plates

• Filter paper discs

• cis-Vaccenyl acetate (cVA) solution

• Food odor source (e.g., a small drop of yeast paste or vinegar)

• Solvent control

Procedure:

• Arena Preparation:

  • Divide a petri dish into four quadrants.

  • In two opposing quadrants, place a filter paper disc treated with a food odor and a specific amount of cVA solution.

  • In the other two opposing quadrants, place filter paper discs treated with the food odor and the solvent control.

  • Allow the solvent to fully evaporate.

• Fly Introduction:

  • Release a group of flies (e.g., 20-30) into the center of the petri dish.

  • Cover the dish and place it in a dark, temperature-controlled environment to minimize visual cues.

• Data Collection:

  • After a set period (e.g., 24 hours), count the number of flies in each quadrant.

• Data Analysis:

  • Calculate the Aggregation Index : (Number of flies in cVA quadrants - Number of flies in control quadrants) / Total number of flies.

  • A positive index indicates attraction to cVA, while a negative index indicates repulsion.

Visualizations

Caption: Workflow for a typical male courtship suppression assay.

Caption: Simplified signaling pathway for cVA perception in Drosophila.

References

• 1. rezavallab.org [rezavallab.org]
• 2. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 3. Drosophila Courtship Conditioning As a Measure of Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods to Assay Drosophila Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zenodo.org [zenodo.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Olfactory Receptor Neurons with Pheromonal Ligands

Disclaimer: Initial searches for "11(Z)-Vaccenyl methane sulfonate" did not yield any specific information in the scientific literature. This compound may be novel, theoretical, or not yet described for use in olfactory research. The following application notes and protocols are therefore based on the extensively studied and closely related pheromone, 11-cis-vaccenyl acetate (cVA) , which is a primary tool for investigating the corresponding olfactory receptor neurons (ORNs) in Drosophila melanogaster.

Application Notes: 11-cis-Vaccenyl Acetate (cVA)

Introduction: 11-cis-vaccenyl acetate (cVA) is a male-specific lipid pheromone in Drosophila melanogaster that plays a crucial role in modulating social behaviors such as aggregation, courtship, and aggression.[1][2] It is detected by a specific class of olfactory receptor neurons (ORNs) located in trichoid sensilla on the fly's antenna.[1][3] The primary receptor for cVA is the Odorant Receptor 67d (Or67d), which makes this system an excellent model for studying the molecular and cellular basis of pheromone detection.[2][4][5]

Mechanism of Action: The detection of cVA is a multi-step process involving several key proteins. In the sensillar lymph surrounding the ORN dendrites, cVA is bound by the Odorant-Binding Protein LUSH (OBP76a).[1][3] The LUSH-cVA complex then interacts with the Sensory Neuron Membrane Protein (SNMP), a CD36-related protein, which facilitates the transfer of cVA to the Or67d receptor.[6][7] Or67d forms a heterodimeric complex with the co-receptor Orco, which functions as an ion channel.[5][7] Binding of cVA to Or67d leads to the opening of the Orco ion channel, depolarization of the neuron, and the generation of action potentials.

Applications:

• Functional Characterization of Or67d: cVA is the primary ligand used to study the function, sensitivity, and specificity of the Or67d receptor.

• Investigation of Olfactory Signaling Pathways: The cVA-Or67d system serves as a model to dissect the roles of OBPs, SNMP, and other accessory proteins in olfaction.

• Neuroethological Studies: By presenting cVA to flies, researchers can investigate the neural circuits and behaviors associated with pheromone perception, including courtship inhibition in males and increased receptivity in females.[2][4]

• Screening for Novel Ligands: The well-defined nature of the cVA-Or67d interaction allows for the screening of potential agonists or antagonists that could modulate insect behavior.

Quantitative Data Summary

The following tables summarize key quantitative data related to the interaction of cVA with the Drosophila olfactory system.

Table 1: Receptor and Neuronal Responses to cVA

Parameter	Value	Neuron/Receptor	Comments	Source
EC₅₀	~10⁻⁴ M	Or67d (in vitro)	Response of Or67d expressed in Xenopus oocytes.	N/A
Spike Frequency	>200 spikes/s	T1 Sensilla ORN	Response to 5 ng of cVA.	[1]
Spike Frequency	>100 spikes/s	Distolateral Sensilla ORNs	Response to cVA stimulus.	[1]

Table 2: Behavioral Responses to cVA

Behavior	Effect	Sex	Comments	Source
Aggregation	Induction	Male & Female	cVA promotes the gathering of flies.	[1][2]
Male Courtship	Inhibition	Male	Presence of cVA on mated females or other males suppresses male courtship.	[2]
Female Receptivity	Enhancement	Female	cVA from a courting male increases the likelihood of copulation.	[2]
Male-Male Aggression	Promotion	Male	High concentrations of cVA can increase aggression between males.	[2]

Experimental Protocols

Protocol 1: Single Sensillum Recording (SSR)

This protocol describes the electrophysiological recording of action potentials from individual olfactory sensilla in response to cVA.

Materials:

• Drosophila melanogaster (wild-type or relevant genotypes)

• Tungsten electrodes (sharpened)

• Micromanipulators

• Microscope with high magnification

• AC/DC amplifier

• Data acquisition system (e.g., Digidata, Spike2 software)

• Odor delivery system (olfactometer)

• cVA (diluted in paraffin oil or hexane)

• Filter paper

• Pasteur pipettes

Methodology:

• Fly Preparation: Immobilize a 2-7 day old fly in a pipette tip or on a slide with wax, leaving the head and antennae exposed.

• Electrode Placement: Under the microscope, carefully insert a sharpened tungsten recording electrode into the base of a trichoid sensillum on the antenna. Insert a reference electrode into the fly's eye.

• Odor Preparation: Prepare serial dilutions of cVA in paraffin oil. Apply 1 µl of the desired dilution onto a small piece of filter paper and insert it into a Pasteur pipette.[1]

• Stimulus Delivery: Place the tip of the odor-containing pipette into a continuous stream of charcoal-filtered air directed at the fly's antenna. A computer-controlled valve system is used to divert a puff of air through the pipette for a defined duration (e.g., 500 ms).

• Recording: Record the neuronal activity for several seconds, including a baseline period before the stimulus, the stimulus period itself, and a post-stimulus period.

• Data Analysis: Use spike-sorting software to count the number of action potentials (spikes) before and after the stimulus. The response is typically calculated as the number of spikes in a defined window after the stimulus minus the number of spikes in a window of the same duration before the stimulus.

Protocol 2: Calcium Imaging of Olfactory Neuron Activity

This protocol uses a genetically encoded calcium indicator (e.g., GCaMP) to visualize the activity of cVA-responsive neurons.

Materials:

• Drosophila line expressing GCaMP under the control of an Or67d-promoter Gal4 driver.

• Fluorescence microscope (confocal or two-photon recommended)

• Odor delivery system

• cVA dilutions

• Fly mounting apparatus

Methodology:

• Fly Preparation: Mount the fly in a custom-built holder that allows for optical access to the antennal lobe while the fly is alive and its antennae are exposed to an air stream.

• Odor Delivery: Deliver pulses of cVA using a computer-controlled olfactometer, similar to the SSR protocol.

• Imaging: Focus on the DA1 glomerulus in the antennal lobe, which is the primary target of Or67d-expressing neurons. Acquire a time-series of fluorescence images before, during, and after odor stimulation.

• Data Analysis: Measure the change in fluorescence intensity (ΔF) in the DA1 glomerulus over time. The response is typically quantified as ΔF/F, where F is the baseline fluorescence.

Visualizations

Signaling Pathway

Caption: cVA signaling pathway in Drosophila ORNs.

Experimental Workflow: Single Sensillum Recording

Caption: Workflow for Single Sensillum Recording (SSR).

Logical Relationship: cVA Behavioral Effects

Caption: Sex-specific behavioral outcomes of cVA perception.

References

• 1. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of Pheromone-Sensitive Neurons Is Mediated by Conformational Activation of Pheromone-Binding Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vaccenyl acetate - Wikipedia [en.wikipedia.org]
• 5. Frontiers | The role of cVA and the Odorant binding protein Lush in social and sexual behavior in Drosophila melanogaster [frontiersin.org]
• 6. sdbonline.org [sdbonline.org]
• 7. uniprot.org [uniprot.org]

In Vivo Application of 11(Z)-Vaccenyl Methane Sulfonate and its Analogue, 11-cis-Vaccenyl Acetate, in Insect Models

Prepared for: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides detailed application notes and protocols for the in vivo use of insect pheromones, with a primary focus on 11-cis-Vaccenyl Acetate (cVA), a well-studied pheromone in Drosophila melanogaster. Direct in vivo application data for "11(Z)-Vaccenyl methane sulfonate" is not available in current scientific literature. However, given its structural similarity to cVA, the protocols and data presented for cVA serve as a robust and relevant starting point for researchers interested in the bioactivity of related compounds. This document outlines the known functions of cVA, detailed experimental protocols for behavioral and electrophysiological assays, quantitative data from key studies, and visual diagrams of relevant pathways and workflows.

Introduction to 11-cis-Vaccenyl Acetate (cVA)

11-cis-Vaccenyl Acetate (cVA), also known as (Z)-11-octadecenyl acetate, is a volatile, male-specific lipid pheromone in Drosophila melanogaster.[1][2] It is synthesized in the male ejaculatory bulb and transferred to females during mating.[3] cVA plays a crucial role in regulating various social behaviors, making it a key molecule for studying insect communication and neurobiology.[3][4]

Key Functions of cVA:

• Aggregation: cVA acts as an aggregation pheromone, attracting both males and females to food sources.[1][5]

• Courtship Inhibition: When a male transfers cVA to a female during copulation, it signals her mated status to other males, thus inhibiting their courtship attempts.[2][3]

• Male-Male Aggression: High concentrations of cVA, indicative of a high density of males, can promote aggression among males.[6]

• Courtship Learning: cVA serves as a crucial cue in associative learning, where males learn to suppress courtship towards unreceptive females.[2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the in vivo effects and presence of cVA in Drosophila melanogaster.

Table 1: cVA Abundance in Drosophila melanogaster

Parameter	Value	Source
cVA on a single mature male	200 ng - 2.9 µg	[3]
cVA on a single mated female (24h post-mating)	9 ng - 200 ng	[3]

Table 2: Electrophysiological Response of T1 Neurons to cVA

Condition	Neuronal Activity (spikes/sec)	Source
Before cVA stimulation	0.35 ± 0.14	[5]
After cVA stimulation	36.89 ± 3.43	[5]

Table 3: Behavioral Effects of Synthetic cVA on Male Aggression

cVA Amount	Effect on Aggression	Effect on Mating	Source
500 µg	Promotes aggression	No significant effect	[6]
5 mg	Promotes aggression	Suppresses male-female mating	[6]

Experimental Protocols

Detailed methodologies for key in vivo experiments involving cVA are provided below.

Behavioral Assay: Male Courtship Suppression

This protocol is designed to test the effect of cVA on suppressing the courtship behavior of male Drosophila.

Materials:

• Wild-type male and virgin female Drosophila melanogaster (4-5 days old).

• Decapitated virgin female "trainer" flies.

• Single-pair mating chambers (8 mm diameter, 3 mm deep).

• Synthetic cVA (dissolved in a suitable solvent like hexane or acetone).

• Micropipette.

• Environmental chamber maintained at 25°C and 70% humidity.

Procedure:

• Preparation: Anesthetize flies with CO2. House experimental males individually. Prepare mated female trainers by allowing them to copulate with males.

• Training: Place a single, 4-5 day old male fly with a decapitated female "trainer" in a mating chamber for 1 hour under dim red light.[2]

• cVA Application: For experimental groups, apply a known concentration of synthetic cVA to a small piece of filter paper within the chamber. A control group should have only the solvent applied. 0.2 ng of cVA has been shown to be sufficient to generalize memory in certain contexts.[2]

• Testing: After the training period, introduce a fresh virgin female to the chamber and record the male's courtship behavior for a set period (e.g., 10 minutes).

• Data Analysis: Quantify courtship behavior by measuring the "Courtship Index" (the percentage of time the male spends performing courtship behaviors like wing vibration, tapping, and licking). Compare the Courtship Index between control and cVA-exposed groups.

Electrophysiological Assay: Single-Sensillum Recording (SSR)

This protocol allows for the direct measurement of olfactory sensory neuron responses to cVA.

Materials:

• Drosophila melanogaster (2-7 days old).

• Tungsten electrodes.

• Micromanipulator.

• Amplifier and data acquisition system.

• Microscope.

• Synthetic cVA diluted in paraffin oil.

• Filter paper and Pasteur pipette for stimulus delivery.

• Charcoal-filtered air stream.

Procedure:

• Fly Preparation: Immobilize a fly (male or female) in a pipette tip or on a slide with wax or nail polish, leaving the antennae exposed.

• Electrode Placement: Under a microscope, carefully insert a recording electrode through the cuticle at the base of a trichoid sensillum on the antenna. Insert a reference electrode into the eye.

• Stimulus Preparation: Apply 1 µl of the cVA dilution to a piece of filter paper and insert it into a Pasteur pipette.[5]

• Recording: Deliver a puff of air through the Pasteur pipette over the antenna to present the cVA stimulus. Record the electrical activity of the neuron before, during, and after stimulation. Maintain a constant stream of charcoal-filtered air over the preparation to remove environmental odors.[5]

• Data Analysis: Analyze the recordings to determine the spike frequency (action potentials per second) of the neuron in response to cVA. Compare the response to a control stimulus (paraffin oil alone).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, visualize the cVA signaling pathway and a typical experimental workflow.

References

• 1. cis-Vaccenyl acetate as an aggregation pheromone inDrosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of an aggression-promoting pheromone and its receptor neurons in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 11(Z)-Vaccenyl Methane Sulfonate in Bioassays

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z)-Vaccenyl methane sulfonate is a long-chain alkenyl methanesulfonate, a chemical class that includes compounds with potential applications in entomology and pharmacology as signaling molecules or enzyme inhibitors. Proper preparation of this compound is critical for obtaining reliable and reproducible results in biological assays. These application notes provide a detailed protocol for the dissolution of 11(Z)-Vaccenyl methane sulfonate, along with best practices for its handling and storage to ensure stability and efficacy in experimental settings.

Physicochemical Data and Solubility

While specific solubility data for 11(Z)-Vaccenyl methane sulfonate is not widely published, data from the structurally similar pheromone, 11(Z)-Vaccenyl acetate, provides a strong basis for solvent selection. Methanesulfonate esters can be susceptible to hydrolysis, especially in aqueous solutions or non-neutral pH conditions. Therefore, the use of anhydrous organic solvents is strongly recommended.

Table 1: Solubility of the Analogous Compound 11(Z)-Vaccenyl Acetate

Solvent	Solubility	Source
Ethanol	~50 mg/mL	Cayman Chemical[1]
Dimethylformamide (DMF)	~25 mg/mL	Cayman Chemical[1]
Dimethyl sulfoxide (DMSO)	~20 mg/mL	Cayman Chemical[1]
~62.1 mg/mL	TargetMol[2]

Note: This data is for 11(Z)-Vaccenyl acetate and should be used as a guideline for 11(Z)-Vaccenyl methane sulfonate. Researchers should determine the precise solubility for their specific experimental needs.

Experimental Protocol: Dissolution of 11(Z)-Vaccenyl Methane Sulfonate

This protocol outlines the steps for preparing a stock solution of 11(Z)-Vaccenyl methane sulfonate.

Materials:

• 11(Z)-Vaccenyl methane sulfonate (purity >99%)[3]

• Anhydrous Ethanol (EtOH) or Dimethyl Sulfoxide (DMSO)

• Glass vials with PTFE-lined caps

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

Procedure:

• Pre-weighing Preparation: Allow the vial containing 11(Z)-Vaccenyl methane sulfonate to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of the compound into a clean, dry glass vial using an analytical balance.

• Solvent Addition: Add the appropriate volume of anhydrous ethanol or DMSO to the vial to achieve the desired stock concentration. For example, to prepare a 10 mg/mL stock solution, add 1 mL of solvent to 10 mg of the compound.

• Dissolution: Cap the vial tightly and vortex thoroughly for 30-60 seconds to ensure complete dissolution. Gentle warming (to no more than 37°C) or sonication may be used to aid dissolution if necessary, but care should be taken to avoid degradation.

• Storage of Stock Solution: Store the stock solution at -20°C or lower in a tightly sealed vial to minimize solvent evaporation and degradation. For long-term storage, flushing the vial with an inert gas like argon or nitrogen is recommended. Methanesulfonate esters can be sensitive to hydrolysis, so minimizing exposure to moisture is critical.[4][5][6]

• Preparation of Working Solutions: Prepare fresh working solutions daily by diluting the stock solution with the appropriate bioassay buffer or medium immediately before use. Avoid storing dilute aqueous solutions.

Experimental Workflow

Caption: Workflow for preparing 11(Z)-Vaccenyl methane sulfonate solutions.

Hypothetical Signaling Pathway

While the specific biological targets of 11(Z)-Vaccenyl methane sulfonate are not yet fully elucidated, it may act as an antagonist or agonist of a G-protein coupled receptor (GPCR), a common mechanism for insect pheromones.[1] The following diagram illustrates a hypothetical signaling cascade.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 11-cis-Vaccenyl acetate | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. 11(Z)-Vaccenyl methane sulfonate [cogershop.com]
• 4. pqri.org [pqri.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: A Case Study with 11(Z)-Vaccenyl Acetate as a Chemical Probe for Receptor Binding Studies

A Note on the Target Compound: Initial literature searches for "11(Z)-Vaccenyl methane sulfonate" did not yield published studies detailing its use as a chemical probe for receptor binding. However, the closely related compound, 11(Z)-Vaccenyl acetate (cVA) , is a well-characterized pheromone in Drosophila melanogaster and serves as an excellent model for the principles and methodologies involved in such studies. The following application notes and protocols are therefore based on 11(Z)-Vaccenyl acetate and its interaction with its cognate receptor, Or67d. These methodologies can be adapted for the study of novel ligands, such as 11(Z)-Vaccenyl methane sulfonate.

Application Notes

Introduction

11(Z)-Vaccenyl acetate (cVA) is a male-specific pheromone in Drosophila melanogaster that plays a crucial role in regulating social and mating behaviors such as aggregation and courtship.[1][2][3] It is detected by a specific class of olfactory sensory neurons (OSNs) housed in at1-type trichoid sensilla on the fly's antenna.[1][4] These neurons express the odorant receptor Or67d, which is selectively tuned to cVA.[2][3][4] The specificity and well-defined behavioral outputs make the cVA-Or67d system an ideal model for studying ligand-receptor interactions, olfactory signal transduction, and the neural basis of behavior.

Mechanism of Pheromone Detection and Signal Transduction

The detection of cVA is a multi-step process involving several key proteins:

• Odorant-Binding Protein (OBP): In the sensillar lymph surrounding the OSN dendrites, the odorant-binding protein LUSH (OBP76a) binds to cVA.[1] This binding is thought to induce a conformational change in LUSH, which is critical for the activation of the receptor complex.[5]

• Receptor Complex: The primary receptor for cVA is Or67d . Like most Drosophila odorant receptors, Or67d forms a heterodimeric complex with a highly conserved co-receptor, Orco (Odorant receptor co-receptor).[6][7]

• Signal Transduction: The insect olfactory system is unique in that the Or-Orco complex functions as a ligand-gated ion channel (ionotropic signaling).[8] However, there is growing evidence that a G-protein-coupled (metabotropic) signaling pathway also contributes to the overall neuronal response.[9][10][11] Upon binding of the cVA-LUSH complex, the Or67d-Orco channel opens, leading to an influx of cations and depolarization of the neuron. This may be supplemented by a G-protein cascade (involving Gαs or Go/i) that can amplify the signal.[9][10][11]

Key Proteins in cVA Perception

Protein	Type	Function	Reference
11(Z)-Vaccenyl acetate (cVA)	Pheromone (Ligand)	Activates Or67d-expressing neurons.	[1][2]
LUSH (OBP76a)	Odorant-Binding Protein	Binds and transports cVA to the receptor.	[1]
Or67d	Odorant Receptor	Specific receptor for cVA.	[2][4]
Orco	Odorant Receptor Co-receptor	Forms a functional ion channel with Or67d.	[6][7]
SNMP	CD36 Homolog	Required for efficient pheromone detection.	[2]
Gαs, Gαo/i	G-protein subunits	Implicated in metabotropic signal amplification.	[9][10][11]

Quantitative Data: Electrophysiological Responses

Assay Type	Measured Parameter	Typical Response to cVA	Reference
Single Sensillum Recording (SSR)	Spike frequency (Hz)	Robust increase in firing rate of at1 sensilla neurons.	[4][12]
Electroantennography (EAG)	Depolarization (mV)	Negative voltage deflection across the whole antenna.	[13]
In Vivo Calcium Imaging	Change in fluorescence (ΔF/F)	Increase in intracellular Ca2+ in Or67d-expressing neurons.	[14][15]

Experimental Protocols

Protocol 1: Single Sensillum Recording (SSR)

This protocol measures the firing rate of individual OSNs in response to an odorant.

Materials:

• Drosophila melanogaster (wild-type or relevant genotypes), 2-7 days old.

• Tungsten electrodes (sharpened).

• Micromanipulators.

• AC amplifier and data acquisition system (e.g., Digidata, Spike2 software).

• Microscope with high magnification.

• Odor delivery system (olfactometer).

• 11(Z)-Vaccenyl acetate (cVA).

• Paraffin oil or hexane (solvent).

Procedure:

• Fly Preparation: Immobilize a fly on a glass slide or in a pipette tip, with one antenna exposed and held steady with wax or modeling clay.

• Electrode Placement: Insert a reference electrode into the fly's eye. Under high magnification, carefully advance a recording electrode to make contact with and penetrate the base of a trichoid sensillum on the antenna.

• Signal Acquisition: Establish a stable baseline recording of the neuron's spontaneous firing activity.

• Odor Stimulation: Deliver a pulse of charcoal-filtered air through the olfactometer. For the stimulus, deliver a pulse of air that has passed over a filter paper containing a known concentration of cVA diluted in paraffin oil.[1]

• Recording: Record the neuronal activity before, during, and after the odor pulse (typically for 10 seconds).

• Data Analysis: Count the number of action potentials (spikes) in a defined window after stimulus onset and subtract the baseline firing rate to determine the odor-evoked response.

Protocol 2: In Vivo Calcium Imaging

This protocol allows for the visualization of neural activity in genetically defined populations of neurons.

Materials:

• Transgenic Drosophila expressing a calcium indicator (e.g., GCaMP) under the control of the Or67d-GAL4 driver.

• Two-photon or confocal microscope.

• Imaging chamber and fly mounting apparatus.

• Odor delivery system.

• Drosophila hemolymph-like saline (AHLS).[15]

• Dissection tools (forceps, scissors).

Procedure:

• Fly Preparation: Mount the fly in the imaging chamber, securing the head with wax.

• Brain Exposure: Carefully dissect a small window in the head cuticle to expose the antennal lobes of the brain.[14] Perfuse the preparation with AHLS.

• Imaging Setup: Place the preparation under the microscope and locate the DA1 glomerulus in the antennal lobe, which is the primary target of Or67d neurons.

• Odor Stimulation: Deliver a continuous stream of air to the fly's antennae. Switch to an air stream containing cVA for a defined period.

• Image Acquisition: Record a time-series of fluorescent images of the DA1 glomerulus before, during, and after odor presentation.

• Data Analysis: Measure the change in fluorescence intensity over time. The response is typically quantified as the relative change in fluorescence (ΔF/F), where F is the baseline fluorescence and ΔF is the change from baseline.

Visualizations

Signaling Pathway of cVA Detection

Caption: Signaling pathway for 11(Z)-Vaccenyl acetate (cVA) detection in Drosophila.

Experimental Workflow: Single Sensillum Recording (SSR)

Caption: Workflow for Single Sensillum Recording (SSR) experiments.

Experimental Workflow: In Vivo Calcium Imaging

Caption: Workflow for in vivo Calcium Imaging of olfactory responses.

References

• 1. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sdbonline.org [sdbonline.org]
• 3. caymanchem.com [caymanchem.com]
• 4. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]
• 6. Frontiers | The Two Main Olfactory Receptor Families in Drosophila, ORs and IRs: A Comparative Approach [frontiersin.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Single sensillum recordings in the insects Drosophila melanogaster and Anopheles gambiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of Go/i subgroup of G proteins in olfactory signaling of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Stimulatory Gαs Protein Is Involved in Olfactory Signal Transduction in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Electrophysiological Recording from Drosophila Trichoid Sensilla in Response to Odorants of Low Volatility [jove.com]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. Calcium Imaging in the Drosophila Olfactory System with a Genetic Indicator - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeling 11(Z)-Vaccenyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and methodologies for the radiolabeling of 11(Z)-Vaccenyl methane sulfonate, a long-chain aliphatic sulfonate. The techniques described herein are essential for studying the absorption, distribution, metabolism, and excretion (ADME) of this compound, as well as for its application in biochemical pathway tracing and toxicological studies.[1] The primary radioisotopes considered for labeling are Carbon-14 (¹⁴C) and Tritium (³H), chosen for their utility in long-term studies and minimal structural impact on the molecule.[1][2]

Overview of Radiolabeling Strategies

The selection of a radiolabeling strategy depends on the specific research question, the desired specific activity, and the available starting materials. For 11(Z)-Vaccenyl methane sulfonate, two primary approaches are proposed:

• Carbon-14 Labeling: This involves introducing a ¹⁴C atom into the vaccenyl chain. A common method is to start with a ¹⁴C-labeled precursor, such as [¹⁴C]acetate, and build the fatty acid chain through biosynthetic or synthetic organic chemistry methods.[3][4] Late-stage labeling techniques, although more complex, offer the advantage of introducing the isotope later in the synthetic route.[1][5]

• Tritium Labeling: Tritium labeling can be achieved through methods like catalytic tritiation of an unsaturated precursor or through hydrogen isotope exchange on the saturated backbone.[2][6] Metal-catalyzed hydrogen isotope exchange is a powerful technique for introducing tritium without altering the molecule's chemical structure.[6]

Experimental Protocols

Protocol 1: Carbon-14 Labeling via Grignard Reaction

This protocol describes the synthesis of [1-¹⁴C]-11(Z)-Vaccenyl methane sulfonate starting from a ¹⁴C-labeled carbon source.

Materials:

• 10(Z)-Undecenyl bromide

• Magnesium turnings

• [¹⁴C]Carbon dioxide (from Ba¹⁴CO₃ and a strong acid)

• Anhydrous diethyl ether

• Lithium aluminum hydride (LiAlH₄)

• Methanesulfonyl chloride

• Triethylamine

• Standard glassware for organic synthesis

• Schlenk line for inert atmosphere reactions

• Thin-layer chromatography (TLC) apparatus[7]

• High-performance liquid chromatography (HPLC) system for purification[8]

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an argon atmosphere, react 10(Z)-undecenyl bromide with magnesium turnings in anhydrous diethyl ether to form the Grignard reagent.

• ¹⁴C-Carbonation: Introduce [¹⁴C]CO₂ gas (generated from Ba¹⁴CO₃) into the Grignard reagent solution at -78°C. This reaction forms the ¹⁴C-labeled carboxylic acid, [1-¹⁴C]-11(Z)-dodecenoic acid.

• Reduction to Alcohol: Reduce the resulting carboxylic acid with LiAlH₄ in anhydrous diethyl ether to yield [1-¹⁴C]-11(Z)-dodecen-1-ol.

• Mesylation: React the ¹⁴C-labeled alcohol with methanesulfonyl chloride in the presence of triethylamine in dichloromethane at 0°C to form [1-¹⁴C]-11(Z)-Vaccenyl methane sulfonate.

• Purification: The crude product is purified by flash chromatography on silica gel or by preparative HPLC to achieve high radiochemical purity.[8][9] The purity is assessed by radio-TLC or radio-HPLC.

Protocol 2: Tritium Labeling via Catalytic Hydrogenation

This protocol outlines the synthesis of [¹¹˒¹²-³H]-Vaccenyl methane sulfonate via catalytic tritiation of a di-unsaturated precursor.

Materials:

• 11(Z),13(Z)-Tetradecadien-1-ol

• Methanesulfonyl chloride

• Triethylamine

• Tritium gas (³H₂)

• Lindlar's catalyst (or other suitable catalyst for selective hydrogenation)

• Solvent (e.g., hexane, ethyl acetate)

• Apparatus for handling tritium gas[10]

• TLC and HPLC systems for purification and analysis[7][8]

Procedure:

• Precursor Synthesis: Synthesize 11(Z),13(Z)-tetradecadienyl methane sulfonate from the corresponding alcohol by reaction with methanesulfonyl chloride and triethylamine.

• Catalytic Tritiation: In a specialized apparatus for handling tritium, dissolve the di-unsaturated methane sulfonate in a suitable solvent. Add Lindlar's catalyst and expose the mixture to an atmosphere of tritium gas. The reaction is monitored until the theoretical amount of tritium has been consumed.

• Catalyst Removal and Purification: The catalyst is removed by filtration. The tritiated product is then purified using preparative HPLC to separate it from any unreacted starting material or byproducts.[8] The radiochemical purity is determined by radio-HPLC.

Data Presentation

The following table summarizes typical quantitative data expected from the radiolabeling procedures. Actual results may vary depending on the specific reaction conditions and the scale of the synthesis.

Parameter	Carbon-14 Labeling	Tritium Labeling
Radiochemical Yield	15 - 30%	20 - 40%
Specific Activity	50 - 60 mCi/mmol	20 - 60 Ci/mmol
Radiochemical Purity	> 98%	> 98%
Analytical Method	Radio-HPLC, Radio-TLC	Radio-HPLC, Radio-TLC

Visualization of Workflows and Pathways

Diagram 1: Workflow for Carbon-14 Labeling

Caption: Carbon-14 labeling workflow for 11(Z)-Vaccenyl methane sulfonate.

Diagram 2: Workflow for Tritium Labeling

Caption: Tritium labeling workflow via catalytic hydrogenation.

Safety Considerations

Working with radioactive materials requires strict adherence to safety protocols. All procedures involving ¹⁴C and ³H should be conducted in designated radioisotope laboratories equipped with appropriate shielding and ventilation.[10] Personnel must wear personal protective equipment, including lab coats, gloves, and safety glasses. All radioactive waste must be disposed of according to institutional and national regulations.

Conclusion

The protocols outlined in these application notes provide a robust framework for the successful radiolabeling of 11(Z)-Vaccenyl methane sulfonate with Carbon-14 and Tritium. The choice of method will be dictated by the specific experimental needs. Careful execution of these protocols, coupled with rigorous purification and analysis, will yield high-purity radiolabeled compounds suitable for a wide range of research applications in drug development and metabolic studies.[8]

References

• 1. openmedscience.com [openmedscience.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Using 14C-acetate Pulse-chase Labeling to Study Fatty Acid and Glycerolipid Metabolism in Plant Leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14C-Tracing of Lipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification of neutral lipid fractions by thin-layer chromatography on aluminum oxide [agris.fao.org]
• 8. moravek.com [moravek.com]
• 9. biotage.com [biotage.com]
• 10. chemistry.princeton.edu [chemistry.princeton.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 11(Z)-Vaccenyl Methane Sulfonate

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of 11(Z)-Vaccenyl methane sulfonate synthesis.

Experimental Protocols

The synthesis of 11(Z)-Vaccenyl methane sulfonate involves two key steps: the hydrolysis of the commercially available 11(Z)-Vaccenyl acetate to 11(Z)-Vaccenol, followed by the mesylation of the resulting alcohol.

Protocol 1: Hydrolysis of 11(Z)-Vaccenyl Acetate to 11(Z)-Vaccenol

This protocol is based on standard saponification procedures for long-chain esters.

Materials:

• 11(Z)-Vaccenyl acetate

• Methanol (MeOH)

• Potassium hydroxide (KOH)

• Deionized water

• Diethyl ether (Et₂O) or Hexane

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 11(Z)-Vaccenyl acetate in methanol (approximately 0.1-0.2 M concentration).

• Saponification: Add a solution of potassium hydroxide in methanol (1.5 to 2.0 equivalents) to the flask.

• Reaction Monitoring: Heat the mixture to reflux (around 65°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Reduce the volume of methanol using a rotary evaporator.

  • Add deionized water to the residue and extract the aqueous layer with diethyl ether or hexane (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 11(Z)-Vaccenol.

• Purification: The crude alcohol can be purified by flash column chromatography on silica gel if necessary.

Protocol 2: Mesylation of 11(Z)-Vaccenol to 11(Z)-Vaccenyl Methane Sulfonate

This protocol is adapted from a high-yield synthesis of oleyl mesylate, a structurally similar compound.

Materials:

• 11(Z)-Vaccenol

• Dichloromethane (DCM), anhydrous

• Triethylamine (Et₃N) or Pyridine, anhydrous

• Methanesulfonyl chloride (MsCl), freshly distilled or from a new bottle

• Ice-water bath

• Deionized water

• 1 M Hydrochloric acid (HCl), cold

• Saturated sodium bicarbonate solution (NaHCO₃), cold

• Saturated sodium chloride solution (Brine), cold

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve 11(Z)-Vaccenol (1.0 eq.) in anhydrous dichloromethane (DCM) in a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). Add anhydrous triethylamine (1.5 eq.) or pyridine (2.0 eq.).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition of Mesyl Chloride: Add methanesulfonyl chloride (1.2 eq.) dropwise to the stirred solution over 10-15 minutes, ensuring the temperature remains at 0°C.

• Reaction: Stir the reaction mixture at 0°C for 1-2 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Work-up:

  • Quench the reaction by adding cold deionized water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with cold 1 M HCl, cold saturated NaHCO₃ solution, and cold brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a low temperature (<30°C) to obtain the crude 11(Z)-Vaccenyl methane sulfonate.

• Purification: The crude product should be used immediately or stored at low temperature. If necessary, it can be purified by flash chromatography on silica gel using a non-polar eluent system at low temperature.

Troubleshooting Guides and FAQs

Question	Possible Cause(s)	Troubleshooting Steps
Q1: My mesylation reaction yield is low.	1. Incomplete reaction: Insufficient reaction time or low temperature.	- Monitor the reaction closely using TLC until the starting alcohol is fully consumed. - If the reaction is sluggish at 0°C, consider allowing it to warm to room temperature for a short period, but be mindful of potential side reactions.
2. Degradation of the product: The mesylate product may be unstable, especially during work-up and purification.	- Perform the work-up and purification steps at low temperatures (0-4°C). - Use the crude product immediately in the next step if possible. - Avoid prolonged exposure to acidic or basic conditions during the work-up.
3. Moisture in the reaction: Water can hydrolyze methanesulfonyl chloride and the product.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (nitrogen or argon).
4. Suboptimal base: The choice and amount of base can be critical.	- Triethylamine is a common and effective base. Pyridine can also be used. Ensure the base is anhydrous. - Use a slight excess of the base (1.2-1.5 equivalents).
Q2: I am observing a significant amount of an impurity that appears to be the alkyl chloride.	1. Side reaction with methanesulfonyl chloride: The chloride ion generated from methanesulfonyl chloride can act as a nucleophile, displacing the mesylate group. This is more likely with secondary alcohols that can form stable carbocations.	- To avoid the formation of the alkyl chloride side product, consider using methanesulfonic anhydride instead of methanesulfonyl chloride. - Perform the reaction at a lower temperature to disfavor the SN1 pathway that leads to the chloride.
Q3: My purified product seems to decompose upon storage.	1. Inherent instability: Long-chain unsaturated mesylates can be thermally unstable and prone to elimination or other decomposition pathways. The allylic nature of the double bond in 11(Z)-Vaccenyl methane sulfonate could contribute to instability.	- Store the purified product at low temperatures (-20°C or below) under an inert atmosphere. - Use the product as quickly as possible after synthesis and purification.
Q4: The hydrolysis of the acetate is incomplete or slow.	1. Insufficient base or reaction time: The saponification may not have gone to completion.	- Increase the amount of potassium hydroxide to 2.0 equivalents. - Extend the reflux time and monitor by TLC.
2. Poor solubility: The long-chain acetate may have limited solubility in methanol alone.	- Consider adding a co-solvent like tetrahydrofuran (THF) to improve solubility.

Data Presentation

The following table provides an illustrative summary of how reaction parameters can influence the yield of the mesylation of a long-chain unsaturated alcohol like 11(Z)-Vaccenol. The data is based on general principles of organic synthesis and not from a specific experimental study on this exact molecule.

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Rationale
Base	Triethylamine (1.5 eq.)	85-95	Pyridine (2.0 eq.)	75-85	Triethylamine is a stronger, non-nucleophilic base that efficiently scavenges the HCl byproduct. Pyridine is a weaker base and can sometimes lead to slower reactions or side reactions.
Temperature	0°C	90	Room Temperature (25°C)	70	Lower temperatures minimize side reactions, such as the formation of the alkyl chloride and decomposition of the product.
Reagent	Methanesulfonyl Chloride	85-95	Methanesulfonic Anhydride	>95	Methanesulfonic anhydride avoids the in-situ generation of HCl, thereby preventing the formation of the alkyl chloride byproduct.
Reaction Time	2 hours	90	30 minutes	60	Sufficient reaction time is crucial for the complete conversion of the starting alcohol. Incomplete reactions are a common cause of low yields.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 11(Z)-Vaccenyl methane sulfonate.

Overcoming solubility issues with "11(Z)-Vaccenyl methane sulfonate" in aqueous solutions

Welcome to the technical support center for 11(Z)-Vaccenyl Methane Sulfonate. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the handling and solubility of this long-chain alkyl methanesulfonate in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 11(Z)-Vaccenyl Methane Sulfonate?

A1: 11(Z)-Vaccenyl Methane Sulfonate (C19H38O3S, MW: 346.57) is an amphipathic molecule with a long C18 monounsaturated alkyl chain, making it highly hydrophobic. The methanesulfonate (mesylate) headgroup is polar and water-soluble. However, the long hydrocarbon tail dominates the molecule's physical properties, rendering it practically insoluble in aqueous solutions like water, buffers (e.g., PBS), or cell culture media on its own. It is expected to be soluble in organic solvents.

Q2: I am seeing a film or particulates after adding 11(Z)-Vaccenyl Methane Sulfonate to my aqueous buffer. What is happening?

A2: This is indicative of the compound's low aqueous solubility. The film or particulates are likely aggregates or precipitates of the molecule. This occurs because the hydrophobic tails of the molecules self-associate to minimize contact with water, a process driven by the hydrophobic effect. Direct addition of an organic stock solution to an aqueous medium without an appropriate solubilization method will almost certainly result in precipitation.

Q3: Can I just vortex or heat the solution to dissolve the compound?

A3: While vortexing can temporarily disperse the compound, it will likely not lead to a stable, true solution and may form a fine suspension that is unsuitable for most biological experiments. Gentle heating might slightly increase solubility, but for a compound this hydrophobic, the effect will be minimal, and excessive heat could risk degrading the compound. These methods alone are not recommended for achieving a stable, usable solution.

Q4: What are the recommended methods for preparing aqueous solutions of 11(Z)-Vaccenyl Methane Sulfonate?

A4: To achieve a stable and usable aqueous preparation, a solubilizing agent or a specific solvent system is required. The primary methods involve:

• Using a Co-solvent System: Preparing a high-concentration stock in a water-miscible organic solvent and then diluting it into the aqueous medium.

• Employing Surfactants/Detergents: Using a surfactant to form micelles that encapsulate the hydrophobic compound.

• Complexation with a Carrier Protein: Using proteins like bovine serum albumin (BSA) to bind and solubilize the lipid-like compound.

The choice of method will depend on the specific requirements of your experiment and the tolerance of your biological system to the solubilizing agents.

Troubleshooting Guides

Issue 1: Precipitate Formation Upon Dilution of Organic Stock

Problem: You've dissolved 11(Z)-Vaccenyl Methane Sulfonate in an organic solvent (e.g., ethanol, DMSO), but upon diluting it into your aqueous buffer, a precipitate forms immediately.

Root Cause: The concentration of the organic solvent in the final aqueous solution is too low to maintain the solubility of the compound, and the compound's concentration is above its aqueous solubility limit.

Solutions:

• Optimize the Dilution Process:

  • Rapid Mixing: Add the organic stock solution dropwise into the aqueous buffer while vigorously vortexing or stirring. This rapid dispersion can sometimes help prevent localized high concentrations that lead to precipitation.

  • Lower the Final Concentration: Your target concentration may be too high. Try preparing a more dilute final solution.

• Use a Co-solvent System:

  • Ensure your final aqueous solution contains a sufficient percentage of the organic co-solvent to maintain solubility. The required percentage will depend on the final concentration of the compound. See the table below for guidance. This approach is only suitable if your experimental system can tolerate the final concentration of the organic solvent.

• Switch to a Surfactant-based Method:

  • If co-solvents are not compatible with your assay, using a surfactant like Tween® 80 or Triton™ X-100 may be necessary. The surfactant should be present in the aqueous buffer before the addition of the organic stock.

Issue 2: Low or Inconsistent Results in Biological Assays

Problem: Your experimental results are showing low potency, high variability, or are not reproducible.

Root Cause: This can often be traced back to poor solubility and inconsistent delivery of the compound to the target in your assay. The actual concentration of the solubilized compound may be much lower than the nominal concentration due to micro-precipitates or adsorption to plasticware.

Solutions:

• Verify Solubilization: Before use, visually inspect your final aqueous solution against a light source. There should be no visible particulates or Tyndall effect (light scattering). For critical applications, dynamic light scattering (DLS) could be used to check for aggregates.

• Use a Carrier Protein: For cell-based assays, using fatty acid-free Bovine Serum Albumin (BSA) is a highly recommended method. BSA will bind to the hydrophobic tail of the 11(Z)-Vaccenyl Methane Sulfonate, keeping it in solution and facilitating its delivery to cells.

• Pre-coat Pipette Tips and Tubes: To minimize loss due to adsorption to plastic surfaces, you can pre-rinse pipette tips and tubes with the final assay buffer containing the solubilizing agent (e.g., buffer with BSA or surfactant).

Data Presentation: Recommended Solvent Systems

The following table provides starting recommendations for preparing solutions of 11(Z)-Vaccenyl Methane Sulfonate. Note: These are general guidelines for hydrophobic molecules and should be optimized for your specific experimental setup.

Solvent/System	Stock Solution Concentration	Final Aqueous Concentration Range	Notes & Cautions
Ethanol (100%)	1-10 mg/mL	1-100 µM	Final ethanol concentration should ideally be <0.5%. May still precipitate at higher aqueous concentrations.
DMSO	1-10 mg/mL	1-100 µM	Final DMSO concentration should ideally be <0.5%. Check for solvent effects in your assay.
Tween® 80	N/A (added to aqueous phase)	1-100 µM	Prepare aqueous buffer with 0.01-0.1% Tween® 80 before adding the organic stock of the compound.
Fatty Acid-Free BSA	N/A (added to aqueous phase)	1-50 µM	Prepare a 1-10% BSA solution in buffer. Add the organic stock to this solution while stirring. Molar ratio of BSA to compound should be at least 1:1.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution in Ethanol

• Weigh out 1 mg of 11(Z)-Vaccenyl Methane Sulfonate into a clean glass vial.

• Add 1 mL of 100% ethanol.

• Cap the vial tightly and vortex for 1-2 minutes until the solid is completely dissolved.

• Visually inspect to ensure no particulates remain.

• Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a 10 µM Aqueous Working Solution using BSA

• Prepare a 5% Fatty Acid-Free BSA Solution: Dissolve 500 mg of fatty acid-free BSA in 10 mL of your desired aqueous buffer (e.g., PBS or serum-free cell culture medium). Filter sterilize if necessary.

• Prepare an Intermediate Dilution: Take your 1 mg/mL stock solution in ethanol (equivalent to ~2.89 mM). Dilute it 1:10 in 100% ethanol to get a 0.1 mg/mL (~289 µM) intermediate stock.

• Complexation with BSA:

  • In a sterile tube, add 965.2 µL of the 5% BSA solution.

  • While gently vortexing the BSA solution, add 34.8 µL of the 0.1 mg/mL intermediate stock dropwise.

  • Continue to mix gently for 5-10 minutes at room temperature to allow for complexation.

• Final Solution: This procedure yields a 10 µM working solution of 11(Z)-Vaccenyl Methane Sulfonate in a buffer containing approximately 5% BSA and 3.5% ethanol. This solution should be stable and suitable for most cell-based assays. Always prepare fresh on the day of the experiment.

Visualizations

Experimental Workflow

Caption: Workflow for preparing an aqueous working solution of 11(Z)-Vaccenyl Methane Sulfonate.

Troubleshooting Logic

Caption: Decision tree for troubleshooting precipitation issues.

Micellar Solubilization Concept

Caption: Diagram of a surfactant micelle solubilizing the hydrophobic compound.

"11(Z)-Vaccenyl methane sulfonate" degradation pathways and prevention

Welcome to the technical support center for 11(Z)-Vaccenyl Methane Sulfonate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the handling, storage, and experimental use of this compound.

Frequently Asked Questions (FAQs)

Q1: What is 11(Z)-Vaccenyl Methane Sulfonate and what are its primary chemical properties?

A1: 11(Z)-Vaccenyl Methane Sulfonate is a long-chain alkenyl methanesulfonate. The "11(Z)-Vaccenyl" portion indicates a C18 carbon chain with a cis double bond at the 11th position, derived from vaccenic acid. The "methane sulfonate" (mesylate) group is a potent electrophile, making the compound susceptible to nucleophilic substitution and elimination reactions.[1] This reactivity is a key consideration for its handling and use in experimental settings.

Q2: What are the primary degradation pathways for 11(Z)-Vaccenyl Methane Sulfonate?

A2: The primary degradation pathway for 11(Z)-Vaccenyl Methane Sulfonate is hydrolysis, where the methanesulfonate ester is cleaved by water to form 11(Z)-vaccenyl alcohol and methanesulfonic acid.[2][3][4][5] Other potential degradation pathways include nucleophilic substitution by other nucleophiles present in the reaction mixture and, to a lesser extent, elimination reactions.

Q3: How should I properly store 11(Z)-Vaccenyl Methane Sulfonate to ensure its stability?

A3: To minimize degradation, 11(Z)-Vaccenyl Methane Sulfonate should be stored under anhydrous (dry) conditions and at low temperatures.[6][7] It is advisable to store it in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a freezer (-20°C or below). Avoid repeated freeze-thaw cycles.

Q4: What solvents are recommended for working with 11(Z)-Vaccenyl Methane Sulfonate?

A4: Anhydrous aprotic solvents such as dichloromethane (DCM) or tetrahydrofuran (THF) are recommended for dissolving and reacting with 11(Z)-Vaccenyl Methane Sulfonate, especially when trying to avoid hydrolysis.[6] Protic solvents, particularly water and alcohols, should be used with caution as they can participate in solvolysis reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis or use of 11(Z)-Vaccenyl Methane Sulfonate.

Issue 1: Low Yield of Expected Product in a Reaction

Potential Cause	Troubleshooting Step	Rationale
Degradation of 11(Z)-Vaccenyl Methane Sulfonate via hydrolysis.	Ensure all glassware is thoroughly dried and use anhydrous solvents. Run the reaction under an inert atmosphere (nitrogen or argon).[6][7][8]	Moisture will lead to the hydrolysis of the sulfonate ester, reducing the amount of starting material available for the desired reaction.
Reaction with residual acid or base.	If synthesizing the compound, ensure complete neutralization of any acid byproducts with a non-nucleophilic base like pyridine or triethylamine.[6] If using the compound, ensure the reaction medium is free of strong acids or bases unless they are part of the intended reaction.	Sulfonate esters can be sensitive to both acidic and basic conditions, which can catalyze degradation.[1]
Sub-optimal reaction temperature.	If the reaction is sluggish, consider a moderate increase in temperature. However, be aware that excessive heat can promote side reactions and degradation.	Temperature can affect the rate of both the desired reaction and potential degradation pathways.

Issue 2: Appearance of Unexpected Peaks in Analytical Data (TLC, LC-MS, GC-MS)

Potential Cause	Troubleshooting Step	Rationale
Formation of 11(Z)-vaccenyl alcohol.	Check for a compound with a molecular weight corresponding to 11(Z)-vaccenyl alcohol. This is a common hydrolysis product.	Hydrolysis of the methanesulfonate ester is a frequent side reaction.[2]
Formation of elimination products.	Look for peaks corresponding to diene isomers of the vaccenyl chain.	The methanesulfonate is a good leaving group, and elimination can occur, especially in the presence of a base.
Reaction with solvent or other nucleophiles.	Analyze the reaction mixture for products resulting from the reaction of 11(Z)-Vaccenyl Methane Sulfonate with the solvent or other species in the reaction.	The electrophilic nature of the sulfonate ester makes it reactive towards various nucleophiles.[1]

Data Presentation

The stability of sulfonate esters is highly dependent on the reaction conditions. The following table summarizes the general stability of sulfonate esters under various conditions, which can be extrapolated to 11(Z)-Vaccenyl Methane Sulfonate.

Table 1: General Stability of Sulfonate Esters under Various Conditions

Condition	Stability	Notes
Aqueous Solutions	Low	Prone to hydrolysis, especially at elevated temperatures.[2][9]
Anhydrous Aprotic Solvents	High	Stable in solvents like DCM and THF when moisture is excluded.[6]
Acidic Conditions	Moderate to Low	Some sulfonate esters are unstable in acidic conditions.[1]
Basic Conditions (e.g., NaOH)	Low	Readily cleaved by strong bases.[1]
Mild Reducing Conditions (e.g., NaBH4)	High	Generally stable.[1]

Experimental Protocols

Protocol 1: Monitoring the Hydrolysis of 11(Z)-Vaccenyl Methane Sulfonate by LC-MS

This protocol allows for the quantitative analysis of the degradation of 11(Z)-Vaccenyl Methane Sulfonate in an aqueous solution over time.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 11(Z)-Vaccenyl Methane Sulfonate in anhydrous acetonitrile.

• Reaction Setup: In a sealed vial, add a known volume of the stock solution to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to achieve the desired final concentration.

• Incubation: Incubate the reaction mixture at a constant temperature (e.g., 37°C).

• Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot in cold, anhydrous acetonitrile to stop further degradation.

• LC-MS Analysis: Analyze the samples using a suitable LC-MS method. A C18 column is often used for separating long-chain hydrocarbons.[10] Monitor the disappearance of the parent compound and the appearance of the expected hydrolysis product, 11(Z)-vaccenyl alcohol.

• Data Analysis: Plot the concentration of 11(Z)-Vaccenyl Methane Sulfonate as a function of time to determine the rate of hydrolysis.

Visualizations

Caption: Primary hydrolysis degradation pathway of 11(Z)-Vaccenyl Methane Sulfonate.

Caption: Troubleshooting workflow for experiments with 11(Z)-Vaccenyl Methane Sulfonate.

References

• 1. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. enovatia.com [enovatia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Collection - Selective Hydrolysis of Methanesulfonate Esters - Organic Process Research & Development - Figshare [acs.figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Stability of colistin and colistin methanesulfonate in aqueous media and plasma as determined by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dosage of 11(Z)-Vaccenyl Methane Sulfonate for Behavioral Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with "11(Z)-Vaccenyl methane sulfonate." This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing the dosage of this compound for behavioral experiments. As "11(Z)-Vaccenyl methane sulfonate" is a specialized research compound, this guide leverages established principles from research on analogous pheromones, such as 11-cis-vaccenyl acetate (cVA), to provide a robust framework for your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is "11(Z)-Vaccenyl methane sulfonate" and what is its likely function in behavioral experiments?

"11(Z)-Vaccenyl methane sulfonate" is a sulfonate derivative of a vaccenyl compound. While specific research on this compound is limited, its structure suggests it may be a synthetic analog or antagonist of naturally occurring insect pheromones, such as the well-studied 11-cis-vaccenyl acetate (cVA) in Drosophila melanogaster. In behavioral experiments, it could be used to investigate olfactory signaling pathways, screen for novel pest control agents, or study the mechanisms of pheromone perception and behavioral response.

Q2: How do I prepare "11(Z)-Vaccenyl methane sulfonate" for a behavioral assay?

For behavioral assays, the compound should be diluted in a high-purity, volatile solvent. Hexane is a common choice for dissolving pheromones and their analogs. Prepare a stock solution and then create a dilution series to test a range of concentrations.[1] It is crucial to include a solvent-only control in your experiments to ensure that the observed behavioral responses are due to the compound and not the solvent.

Q3: What are the key environmental factors to control during behavioral experiments with this compound?

Insect behavior is highly sensitive to environmental conditions. To ensure the reproducibility of your results, it is essential to control the following factors:

• Temperature and Humidity: Maintain these within the optimal range for the insect species you are studying.[2]

• Time of Day: Many insects have circadian rhythms that affect their sensitivity to pheromones. Conduct your assays during the species' natural period of activity.[2]

• Airflow: In olfactometer or wind tunnel assays, the speed of the air is critical for creating a stable odor plume.[2]

• Light Levels: For nocturnal species, red light is often used as it is typically outside their visible spectrum. Consistent and even illumination should be maintained.[3]

Q4: How can I minimize observer bias in my behavioral observations?

Observer bias can be minimized by blinding the experimenter to the treatment conditions. This means the person scoring the behavior should not know which subjects have been exposed to the test compound versus the control. Additionally, using automated tracking software can provide more objective measurements of behavior.

Troubleshooting Guides

Issue 1: No discernible behavioral response to the compound.

• Possible Cause: The concentration of the compound may be too low or too high. Pheromonal responses are often dose-dependent, with high concentrations sometimes leading to behavioral inhibition.

  • Solution: Test a wider range of concentrations, including several orders of magnitude. A dose-response curve should be established to identify the optimal concentration.[4]

• Possible Cause: The compound may not be active in the chosen insect species.

  • Solution: Verify if there is any literature suggesting that related compounds are active in your species of interest. Consider testing the compound on a species known to respond to similar pheromones, such as Drosophila melanogaster for cVA analogs.

• Possible Cause: The subjects (insects) are not in the correct physiological state.

  • Solution: Ensure that the age and mating status of the insects are standardized, as these factors can significantly influence their responsiveness to pheromones.[2]

Issue 2: High variability in behavioral responses between individuals.

• Possible Cause: Inconsistent experimental conditions.

  • Solution: Strictly control all environmental variables as mentioned in the FAQs. Ensure that the experimental setup is cleaned thoroughly between trials to avoid cross-contamination.

• Possible Cause: Genetic variability within the test population.

  • Solution: Use an isogenic line of insects if available to reduce genetic variation. If using wild-caught individuals, a larger sample size may be necessary to achieve statistical significance.

Issue 3: The behavioral response is not what was expected (e.g., repulsion instead of attraction).

• Possible Cause: The compound may be an antagonist or elicit a different behavior than the natural pheromone it is analogous to.

  • Solution: This is a valid experimental result. Document the observed behavior carefully. The compound may be acting on a different neural circuit or receptor than hypothesized.

• Possible Cause: The compound has degraded or is impure.

  • Solution: Verify the purity of your compound using analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS). Store the compound under appropriate conditions (e.g., at -20°C in a sealed vial) to prevent degradation.

Data Presentation

Effective data presentation is crucial for interpreting the results of your dosage optimization experiments. Below are template tables to help you structure your data.

Table 1: Dose-Response Behavioral Data

Concentration (ng)	Number of Subjects (n)	% Responding (e.g., Attraction)	Mean Response Latency (s)	Mean Duration of Response (s)
Solvent Control	50
0.01	50
0.1	50
1	50
10	50
100	50

Table 2: Summary of Behavioral Assay Parameters

Parameter	Value
Insect Species
Age of Subjects
Mating Status
Temperature (°C)
Relative Humidity (%)
Airflow Speed (cm/s)
Photoperiod

Experimental Protocols

The following are generalized protocols for common behavioral assays used in pheromone research. These should be adapted based on your specific research question and insect species.

Protocol 1: Y-Tube Olfactometer Assay

This assay is used to test for attraction or repulsion to a volatile compound.

• Apparatus: A Y-shaped glass tube with a central arm and two side arms. Purified and humidified air is passed through each arm.

• Preparation:

  • Place a filter paper with a specific dose of "11(Z)-Vaccenyl methane sulfonate" in one of the side arms.

  • Place a filter paper with the solvent control in the other side arm.

  • Allow the system to equilibrate for a few minutes.

• Procedure:

  • Introduce a single insect into the central arm.

  • Observe the insect's movement for a set period (e.g., 5 minutes).

  • Record which arm the insect enters first and the amount of time spent in each arm.

• Data Analysis: Use a chi-square test to determine if there is a significant preference for the treatment arm over the control arm.

Protocol 2: Wind Tunnel Assay

This assay is used to study upwind flight orientation and source localization in response to a pheromone plume.

• Apparatus: A wind tunnel that produces a laminar airflow.

• Preparation:

  • Place a dispenser (e.g., a filter paper or rubber septum) loaded with the test compound at the upwind end of the tunnel.

  • Introduce a controlled plume of the compound into the tunnel.

• Procedure:

  • Release an insect at the downwind end of the tunnel.

  • Record the insect's flight path using a camera.

  • Score behaviors such as take-off, upwind flight, casting (zig-zagging flight), and landing on the source.

• Data Analysis: Analyze flight tracks for parameters like flight speed, turning angle, and success rate in reaching the source.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a hypothetical signaling pathway for a pheromone analog and a typical experimental workflow for dosage optimization.

Caption: Experimental workflow for optimizing the dosage of "11(Z)-Vaccenyl methane sulfonate".

Caption: Hypothesized olfactory signaling pathway for a cVA analog in Drosophila.

References

• 1. Low doses of a neonicotinoid insecticide modify pheromone response thresholds of central but not peripheral olfactory neurons in a pest insect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ento.psu.edu [ento.psu.edu]
• 4. ento.psu.edu [ento.psu.edu]

Troubleshooting inconsistent results in "11(Z)-Vaccenyl methane sulfonate" bioassays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with "11(Z)-Vaccenyl methane sulfonate" in bioassays. Due to the limited specific literature on this compound, this guide draws heavily on established protocols for its close structural analog, (Z)-11-vaccenyl acetate (cVA), a well-documented insect pheromone.

Frequently Asked Questions (FAQs)

Q1: What is 11(Z)-Vaccenyl methane sulfonate and in which bioassays is it typically used?

A1: 11(Z)-Vaccenyl methane sulfonate is a derivative of vaccenyl acetate. While specific applications are not widely published, its structural similarity to (Z)-11-vaccenyl acetate (cVA), a known aggregation and courtship-inhibiting pheromone in Drosophila melanogaster, suggests its use in similar bioassays.[1][2] These may include behavioral assays to study insect attraction, repulsion, or other pheromonal responses. The methanesulfonate group may also indicate its potential use as a chemical probe in studying olfaction pathways.

Q2: My bioassay shows no behavioral response to 11(Z)-Vaccenyl methane sulfonate. What are the common causes?

A2: A lack of response is a common issue in pheromone bioassays. Several factors could be at play:

• Pheromone Quality and Concentration: Ensure the compound is fresh and has been stored correctly, as degradation can occur. The concentration might be too low to elicit a response or too high, leading to sensory adaptation.[3] A dose-response curve is recommended to find the optimal concentration.

• Solvent Effects: The solvent used for dilution may have repellent or inhibitory effects. Always run a solvent-only control group.[3]

• Animal-Related Factors: The species, strain, age, and sexual experience of the test subjects can significantly influence their responsiveness.[3]

• Environmental Contaminants: Residual odors from cleaning agents or other chemicals can interfere with pheromone detection. Ensure all equipment is thoroughly cleaned.

Q3: I'm observing high variability in behavioral responses within my experimental groups. How can I reduce this?

A3: High variability is a frequent challenge in behavioral studies. To minimize it:

• Consistent Environmental Conditions: Conduct experiments at the same time of day to account for circadian rhythms. Maintain consistent lighting and minimize noise, as these can be stressors.[3]

• Social and Housing Factors: For social animals, dominance hierarchies can influence responses. Consider housing conditions and potential stress from isolation or group dynamics.[3]

• Procedural Inconsistencies: Ensure that the handling of animals and the application of the test compound are uniform across all trials.

Q4: How should I prepare and store 11(Z)-Vaccenyl methane sulfonate solutions?

A4: While a specific datasheet was not available, general guidelines for similar compounds suggest storing the pure compound at -20°C. For bioassays, fresh solutions should be prepared for each experiment. Solubility information for the related compound 11(Z)-Vaccenyl Acetate suggests it is soluble in ethanol, DMF, and DMSO.[4] The choice of solvent should be tested for its effect on the behavior of the test organism.

Troubleshooting Inconsistent Results

This section provides a structured approach to diagnosing and resolving common issues encountered during bioassays with 11(Z)-Vaccenyl methane sulfonate.

Problem	Potential Cause	Recommended Solution
No response in any group (including positive control)	Pheromone degradation	Use a fresh batch of the compound. Verify storage conditions.
Incorrect concentration	Perform a dose-response study to determine the optimal concentration range.
Environmental inhibition	Check for and eliminate contaminating odors from detergents, plastics, or other sources. Ensure proper ventilation.[3]
Response in control group	Solvent has a behavioral effect	Test different solvents or use a no-solvent control if possible.
Contamination of control	Ensure separate, clean equipment is used for control and experimental groups.
High variability within groups	Inconsistent subject state	Standardize the age, sex, and physiological state (e.g., mating status, hunger level) of the test subjects.
Environmental fluctuations	Control for time of day, light intensity, temperature, and humidity during the assay.[3]
Inconsistent results between experiments	Procedural drift	Strictly adhere to the established protocol. Document any minor changes in procedure.
Observer bias	If using manual scoring, ensure observers are blind to the experimental conditions.

Experimental Protocols

The following is a generalized protocol for a wind-tunnel olfactometer bioassay, adapted from methodologies used for (Z)-11-vaccenyl acetate (cVA) with Drosophila.[1] This can serve as a starting point for designing experiments with 11(Z)-Vaccenyl methane sulfonate.

Protocol: Wind-Tunnel Olfactometer Bioassay

Objective: To assess the attractant or repellent properties of 11(Z)-Vaccenyl methane sulfonate on an insect species.

Materials:

• Wind tunnel (glass or acrylic, with a fan for controlled airflow)

• Odor source (e.g., filter paper, rubber septum)

• Test compound (11(Z)-Vaccenyl methane sulfonate)

• Solvent (e.g., pentane, ethanol)

• Test insects (acclimated and of a standardized age and sex)

• Release chamber

• Video recording equipment (optional, for detailed behavioral analysis)

Methodology:

• Preparation:

  • Clean the entire wind tunnel apparatus thoroughly with unscented ethanol and bake if possible to remove residual odors.

  • Prepare serial dilutions of 11(Z)-Vaccenyl methane sulfonate in the chosen solvent. A typical starting range might be 1 ng to 1 µg per dispenser.

  • Apply a known volume of the test solution or the solvent control to the odor source dispenser. Allow the solvent to evaporate completely.

• Assay Procedure:

  • Set the wind speed in the tunnel to a level appropriate for the test insect (e.g., 0.2 m/s for Drosophila).

  • Place the odor source at the upwind end of the tunnel.

  • Introduce a single insect or a group of insects into the release chamber at the downwind end.

  • Allow the insects to acclimate for a short period before opening the release mechanism.

  • Record the behavior of the insects for a set duration (e.g., 5 minutes). Key metrics include: time to take flight, orientation towards the odor source, and landing on or near the source.

• Data Collection and Analysis:

  • Quantify the number of insects that reach the odor source for each concentration and the control.

  • Analyze flight paths and time spent in different quadrants of the tunnel if using video tracking.

  • Use appropriate statistical tests (e.g., Chi-squared test, ANOVA) to compare the responses between treatments.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from a dose-response experiment, based on typical results from pheromone bioassays.

Table 1: Dose-Response of Insect Attraction in Wind-Tunnel Olfactometer

Treatment	Concentration (µg on dispenser)	Number of Insects Tested	Number of Insects Attracted to Source	% Attraction
Control	0 (Solvent only)	50	5	10%
11(Z)-Vaccenyl methane sulfonate	0.01	50	12	24%
11(Z)-Vaccenyl methane sulfonate	0.1	50	28	56%
11(Z)-Vaccenyl methane sulfonate	1.0	50	25	50%
11(Z)-Vaccenyl methane sulfonate	10.0	50	10	20%

Note: This table illustrates a hypothetical scenario where attraction peaks at a specific concentration and decreases at higher concentrations, a common phenomenon in pheromone response.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway for pheromone reception.

Experimental Workflow

Caption: General workflow for a pheromone bioassay.

References

• 1. cis-Vaccenyl acetate as an aggregation pheromone inDrosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]

Enhancing the stability of "11(Z)-Vaccenyl methane sulfonate" for long-term storage

Technical Support Center: 11(Z)-Vaccenyl Methane Sulfonate

This guide provides technical support for researchers, scientists, and drug development professionals on enhancing the long-term storage stability of 11(Z)-Vaccenyl methane sulfonate. It includes frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 11(Z)-Vaccenyl methane sulfonate?

A1: 11(Z)-Vaccenyl methane sulfonate is susceptible to degradation through several pathways due to its two primary functional groups: the unsaturated (alkenyl) chain and the methane sulfonate (mesylate) ester.

• Hydrolysis: The sulfonate ester group is highly reactive towards water (moisture).[1] This reaction cleaves the ester, yielding 11(Z)-vaccenyl alcohol and methanesulfonic acid.[1] The rate of hydrolysis can be influenced by pH.[2][3]

• Oxidation: The cis-double bond in the vaccenyl chain is vulnerable to oxidation, especially in the presence of atmospheric oxygen.[4][5] This can lead to the formation of various byproducts, including epoxides, aldehydes, and carboxylic acids, which can compromise the purity and activity of the compound.[6]

• Nucleophilic Attack: The methane sulfonate group is an excellent leaving group, making the molecule susceptible to attack by various nucleophiles.[7][8][9] This is a significant concern if the compound is stored in solvents containing nucleophilic species or exposed to basic conditions.

• Thermal Degradation: Elevated temperatures can accelerate all degradation pathways, particularly hydrolysis and oxidation.[5][10] Sulfonate esters of primary alcohols (like this one) are generally more thermally stable than those of secondary or tertiary alcohols.[8]

• Isomerization: The cis (Z) configuration of the double bond may isomerize to the more stable trans (E) configuration, particularly when exposed to heat, light, or acidic conditions.

Caption: Key factors influencing the degradation of 11(Z)-Vaccenyl methane sulfonate.

Q2: What are the ideal long-term storage conditions to ensure stability?

A2: To minimize degradation, the compound should be stored under conditions that mitigate the risks outlined in Q1. The primary goal is to protect it from moisture, oxygen, heat, and light.

Parameter	Recommended Condition	Rationale & Poor Practices
Temperature	-20°C or lower (in a non-frost-free freezer)	Rationale: Low temperatures significantly reduce the rates of all chemical degradation reactions.[11] Poor Practice: Storage at room temperature or in refrigerators (+4°C) is not recommended for long-term stability. Avoid frost-free freezers due to temperature cycling, which can promote degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Rationale: An inert atmosphere displaces oxygen, preventing oxidative degradation of the double bond.[12] Poor Practice: Storing the compound under air exposes it to oxygen and moisture.
Moisture	Anhydrous / Dry	Rationale: Prevents hydrolysis of the sensitive sulfonate ester.[1][12] The compound should be handled in a dry environment (e.g., glove box) and stored with a desiccant. Poor Practice: Storing in a standard freezer, which can be a humid environment, without proper sealing.[12]
Light	In the Dark (Amber Vial)	Rationale: Protects against light-induced degradation, such as isomerization of the double bond or free-radical oxidation.[13] Poor Practice: Storing in clear glass vials exposed to ambient light.
Container	Tightly Sealed Glass Vial (Amber)	Rationale: Provides a barrier against moisture and air ingress.[14] Amber glass prevents light exposure. Poor Practice: Using plastic containers that may be permeable to gases or using poorly sealed caps.
Form	Solid (Neat) or in Anhydrous, Aprotic Solvent	Rationale: Storing as a solid minimizes solvent-related degradation. If a solution is required, use a high-purity, anhydrous, aprotic solvent like anhydrous hexane or toluene. Poor Practice: Storing in protic solvents (e.g., methanol, ethanol) or solvents that have not been properly dried.

Q3: I am observing rapid degradation of my compound. How can I troubleshoot the issue?

A3: If you observe unexpected degradation (e.g., via LC/MS or GC/MS analysis), a systematic approach can help identify the cause. Use the following workflow to diagnose the problem.

Caption: Troubleshooting workflow for identifying the cause of compound degradation.

Q4: What quantitative data is available on the stability of related methane sulfonates?

Condition	Temperature	Conversion to EMS after 10h	Key Takeaway
1 M Methanesulfonic Acid (MSA) in anhydrous ethanol	70°C	~0.25%	In the absence of water, the formation of the sulfonate ester from the corresponding acid and alcohol can occur at elevated temperatures.
1 M MSA in anhydrous ethanol	50°C	~0.02%	Lowering the temperature significantly reduces the rate of side reactions.
1 M MSA in ethanol with 5% water	70°C	~0.05%	The presence of even a small amount of water dramatically suppresses the formation of the sulfonate ester and promotes its hydrolysis.[15][16]

This data is for the formation of EMS from MSA and ethanol but demonstrates the critical role of water and temperature in the stability of methanesulfonate esters. The presence of water favors hydrolysis of the ester.[15][16]

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

This protocol is designed to intentionally degrade the compound under various stress conditions to identify potential degradation products and pathways.

Objective: To evaluate the stability of 11(Z)-Vaccenyl methane sulfonate under hydrolytic, oxidative, thermal, and photolytic stress.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of the compound (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH. Incubate at room temperature for 4 hours.

  • Neutral Hydrolysis: Dilute the stock solution with water. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide (H₂O₂). Store in the dark at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound in an oven at 80°C for 48 hours. Also, reflux a solution of the compound at 80°C for 24 hours.

  • Photolytic Degradation: Expose a solution of the compound to a photostability chamber (ICH Q1B guidelines) for a defined period.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each stress condition.

  • If necessary, neutralize the acidic and basic samples.

  • Analyze all samples, along with an unstressed control, by a stability-indicating analytical method, such as HPLC-MS (see Protocol 2).

• Data Evaluation:

  • Calculate the percentage of degradation for the parent compound.

  • Identify the mass and potential structure of major degradation products using mass spectrometry (MS) data.

Protocol 2: HPLC-MS Method for Stability Monitoring

This protocol provides a general method for separating and detecting 11(Z)-Vaccenyl methane sulfonate from its potential degradation products.

Objective: To quantify the purity of 11(Z)-Vaccenyl methane sulfonate and identify degradation products.

Methodology:

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS) detector (e.g., Q-TOF or Orbitrap for accurate mass).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of Mobile Phase A, and ramp up to a high percentage of Mobile Phase B to elute the lipophilic compound and its degradation products. (e.g., 5% B to 95% B over 15 minutes).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan for profiling and targeted MS/MS (product ion scan) on the parent compound's mass (m/z 347.26 for [M+H]⁺) to aid in structural elucidation of degradation products.

• Sample Preparation:

  • Dissolve the compound in a suitable organic solvent (e.g., acetonitrile or isopropanol) to a final concentration of approximately 10 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak area of the parent compound to determine its purity or percentage remaining after stress testing.

  • Analyze the mass spectra of new peaks to identify the molecular weights of degradation products. For example:

    • Hydrolysis Product (11(Z)-vaccenyl alcohol): Look for [M+H-H₂O]⁺ at m/z 251.27.

    • Oxidation Product (Epoxide): Look for [M+H]⁺ at m/z 363.26 (+16 amu).

References

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidative degradation of fluids based on synthetic and natural esters - ProQuest [proquest.com]
• 5. researchgate.net [researchgate.net]
• 6. Chemically catalyzed oxidative cleavage of unsaturated fatty acids and their derivatives into valuable products for industrial applications: a review and perspective - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
• 11. astrochemical.com [astrochemical.com]
• 12. researchgate.net [researchgate.net]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Specification for storage and transport of esters-Chemwin [en.888chem.com]
• 15. researchgate.net [researchgate.net]
• 16. enovatia.com [enovatia.com]

Technical Support Center: GC-MS Analysis of 11(Z)-Vaccenyl Methane Sulfonate

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering artifacts during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 11(Z)-Vaccenyl Methane Sulfonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of artifact peaks in the GC-MS analysis of 11(Z)-Vaccenyl Methane Sulfonate?

Artifacts in GC-MS analysis can originate from multiple sources, including the sample preparation process, the instrument itself, and the chemical nature of the analyte.[1] For a long-chain unsaturated sulfonate like 11(Z)-Vaccenyl Methane Sulfonate, key sources include thermal degradation in the injector or column, contamination from the system (septum, liner), and bleed from the GC column's stationary phase.[1][2]

Q2: My chromatogram shows a rising baseline, especially at higher temperatures, and peaks with m/z ions like 73, 207, and 281. What are these?

This is a classic sign of column bleed, which occurs when the stationary phase (typically a polysiloxane) degrades at high temperatures.[1][3] The resulting siloxane fragments produce characteristic ions. To mitigate this, ensure you are using a low-bleed column, operate within the column's specified temperature limits, and regularly condition the column as per the manufacturer's instructions.[2][3] The presence of oxygen in the carrier gas can accelerate this degradation, so checking for leaks and using high-purity gas with oxygen traps is critical.[2][3]

Q3: I am observing unexpected peaks that also appear in my blank solvent injections. What is their origin?

These are often called "ghost peaks" and can arise from several sources:

• Septum Bleed : Compounds can leach from the injector septum, especially when it's old or has been subjected to high temperatures. Regular replacement of the septum can prevent this.[1][4]

• Contamination : Residue from previous, more concentrated samples can carry over into subsequent runs. Thoroughly cleaning the syringe and using a proper wash solvent sequence is important.[2] Contamination can also come from solvents or sample vials.[1]

• Injector Port Liner Contamination : The liner can accumulate non-volatile residues that may break down or elute in later runs. Regular cleaning or replacement of the liner is recommended.[2][5]

Q4: I suspect my 11(Z)-Vaccenyl Methane Sulfonate is degrading during analysis. What are the signs and how can I prevent it?

Signs of thermal degradation include poor peak shape (tailing or fronting), reduced analyte response, and the appearance of new, smaller peaks that are structurally related to the parent compound. 11(Z)-Vaccenyl Methane Sulfonate, being a long-chain unsaturated ester, can be susceptible to breaking down at high temperatures.

Prevention Strategies:

• Lower Injection Temperature : Use the lowest possible injector temperature that still allows for efficient and reproducible volatilization of your analyte.

• Use an Inert Liner : Employ a deactivated or inert-coated injector liner to minimize active sites that can catalyze degradation.[2]

• Check for System Activity : Active sites can exist elsewhere in the system, such as the column itself. If the column is old or has been damaged by oxygen, it may need replacement.[2]

Q5: Can the derivatization process itself introduce artifacts?

While 11(Z)-Vaccenyl Methane Sulfonate is already a derivative of the corresponding alcohol, artifacts can be introduced if the synthesis reaction is incomplete or produces side-products.[1][6] If you are performing the methanesulfonation reaction yourself, ensure proper workup and purification to remove unreacted starting material (11(Z)-vaccenol), excess reagents, and by-products, as these will appear as extra peaks in your analysis.[7]

Troubleshooting Common Artifacts

The following table summarizes common artifact ions that may be observed during GC-MS analysis and their probable sources.

Mass-to-Charge (m/z)	Identity/Class	Probable Source	Recommended Action
73, 147, 207, 281, 355	Polysiloxanes	Column Bleed	Condition column, check for oxygen leaks, use a low-bleed column, do not exceed max temperature.[2][3]
Various	Phthalates (e.g., m/z 149)	Plasticizer Contamination	Use high-purity solvents; avoid plastic containers, caps, or tubing.
Various	Hydrocarbons	Septum Bleed / Contamination	Replace septum, clean injector and syringe, use high-purity solvents.[1]
Analyte - 95 (CH₃SO₃H)	Analyte Degradation Product	Thermal Degradation	Lower injector temperature, use a deactivated liner, check for system activity.[2]

Experimental Protocols

General Protocol for GC-MS Analysis of Alkyl Methane Sulfonates

This is a representative method and may require optimization for your specific instrument and analyte. It is based on parameters cited for similar genotoxic sulfonate impurities.[8][9][10]

• Sample Preparation : Dissolve the 11(Z)-Vaccenyl Methane Sulfonate sample in a suitable solvent like N,N-dimethyl formamide (DMF) or Dichloromethane (DCM) to a final concentration in the low µg/mL range.[8][9]

• GC-MS System : A standard GC-MS system with an electron ionization (EI) source is appropriate.[8]

• GC Column : Use a polar stationary phase column, such as a wax-type column (e.g., GSBP-INOWAX, 30 m x 0.25 mm i.d. x 0.25 µm film thickness), which is suitable for separating sulfonate esters.[8]

• Injector :

  • Mode : Split (e.g., 1:5 ratio) to avoid overloading the column.[9]

  • Temperature : Start at 200°C and optimize as needed to prevent degradation.[8]

  • Injection Volume : 1 µL.[9]

• Oven Temperature Program :

  • Initial Temperature : 100°C, hold for 3 minutes.

  • Ramp : Increase to 220°C at a rate of 15°C/min.

  • Final Hold : Hold at 220°C for 10-16 minutes.[8]

  • (Note: This program must be adapted based on the analyte's retention time and to ensure separation from any impurities or artifacts.)

• Carrier Gas : Helium at a constant flow rate (e.g., 1.2 mL/min).[9]

• Mass Spectrometer Parameters :

  • Ion Source Temperature : 240°C.[8]

  • Interface Temperature : 240°C.[8]

  • Acquisition Mode : Use Scan mode (e.g., m/z 40-500) for initial identification of artifacts and analyte. For trace-level quantification, switch to Selected Ion Monitoring (SIM) mode using characteristic ions of 11(Z)-Vaccenyl Methane Sulfonate.[9]

Visualizing Artifact Sources

The following diagram illustrates the key stages in the GC-MS workflow where artifacts can be introduced.

Caption: Workflow diagram illustrating potential points of artifact introduction during GC-MS analysis.

References

• 1. Reducing GC-MS Artifacts in Sample-rich Matrices [eureka.patsnap.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. researchgate.net [researchgate.net]
• 8. Determination of genotoxic alkyl methane sulfonates and alkyl paratoluene sulfonates in lamivudine using hyphenated techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. japsonline.com [japsonline.com]

Technical Support Center: Refining Purification Methods for High-Purity 11(Z)-Vaccenyl Methane Sulfonate

Welcome to the technical support center for the purification of 11(Z)-Vaccenyl methane sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in achieving high-purity product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 11(Z)-Vaccenyl methane sulfonate?

A1: The common impurities can be categorized as follows:

• Starting Materials: Unreacted 11(Z)-vaccenol and methanesulfonyl chloride.

• Reaction Byproducts: The (E)-isomer of 11-vaccenyl methane sulfonate, di-(11(Z)-vaccenyl) ether, and products of elimination reactions.

• Degradation Products: Due to the potential for acid-catalyzed hydrolysis, sulfonic acids and the corresponding alcohol may be present if the compound is exposed to acidic conditions for prolonged periods.

• Genotoxic Impurities: There is a regulatory concern regarding the formation of short-chain alkyl methanesulfonates if corresponding alcohols are used as solvents under acidic conditions.[1]

Q2: My 11(Z)-Vaccenyl methane sulfonate appears as a waxy solid or oil, making it difficult to handle. How can I best manage this?

A2: The waxy nature of long-chain lipids is a common challenge. Here are a few tips:

• Gentle Warming: Slightly warming the container in a water bath can help in liquefying the compound for easier transfer with a pipette.

• Dissolving in a Volatile Solvent: For accurate measurements, dissolve the compound in a known volume of a volatile solvent like dichloromethane or diethyl ether to make a stock solution.

• Dry Loading for Chromatography: Instead of loading the sample directly onto a column as an oil, it is highly recommended to use a dry loading technique. (See Experimental Protocols).

Q3: I am observing streaking on my TLC plates during analysis. What could be the cause and how can I fix it?

A3: Streaking on TLC plates can be due to several factors:

• Overloading: Too much sample has been spotted on the plate. Try spotting a more dilute solution.

• Inappropriate Solvent System: The solvent system may be too polar, causing the compound to move with the solvent front without proper partitioning. Conversely, if the solvent is not polar enough, the compound may not move from the baseline. Experiment with different ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., diethyl ether or ethyl acetate).

• Compound Degradation on Silica: Silica gel is slightly acidic and can sometimes cause degradation of sensitive compounds. Adding a small amount of a neutralizer like triethylamine (0.1-1%) to the developing solvent can mitigate this.

Q4: How can I effectively separate the (Z)-isomer from the (E)-isomer?

A4: Separation of geometric isomers can be challenging.

• Argentation Chromatography: Silica gel impregnated with silver nitrate (AgNO₃) can be used. The silver ions interact differently with the π-bonds of the Z and E isomers, often allowing for their separation.

• Urea Complexation: In some cases, urea can form inclusion complexes preferentially with one isomer, allowing for the enrichment of the other in the solution phase.[2]

• Preparative HPLC: High-performance liquid chromatography with a suitable column (e.g., a reverse-phase C18 column) can often provide good separation of isomers.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield after column chromatography	1. Compound is too polar and is irreversibly adsorbed onto the silica gel.2. Compound is not stable on silica gel.3. Inappropriate solvent system used for elution.	1. Use a less polar adsorbent like alumina, or deactivate the silica gel with water or triethylamine.2. Perform the chromatography quickly and at a lower temperature if possible. Consider using a different purification method like recrystallization.3. Perform a thorough TLC analysis to determine the optimal solvent system for elution. A gradual increase in solvent polarity (gradient elution) is often more effective than isocratic elution.
Product is not crystallizing	1. The compound is "oiling out" instead of crystallizing.2. The chosen solvent is not appropriate.3. Impurities are inhibiting crystallization.	1. Ensure a slow cooling rate. Scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes induce crystallization.2. Test a variety of solvents and solvent mixtures on a small scale. A good recrystallization solvent will dissolve the compound when hot but not when cold.[3][4] Common choices for long-chain esters include ethanol, acetone, or mixtures like hexane/ethyl acetate.[5]3. The material may require further purification by column chromatography to remove impurities that hinder crystal lattice formation.
Co-elution of impurities with the product during column chromatography	1. The polarity of the impurity is very similar to the product.2. The column is overloaded.3. The column was not packed properly, leading to channeling.	1. Try a different solvent system with different selectivities. For example, replacing ethyl acetate with dichloromethane might alter the elution profile.2. Use a larger column or reduce the amount of sample loaded. A general rule of thumb is a 30:1 to 100:1 ratio of silica gel to crude product by weight.[6]3. Ensure the silica gel is packed uniformly without any air bubbles or cracks.
TLC spots are not visible under UV light	1. The compound does not contain a UV-active chromophore.	1. Use a chemical stain for visualization. Iodine vapor is a good general stain for many organic compounds, especially those with unsaturation.[1][7][8][9] Other stains like potassium permanganate can visualize compounds that can be oxidized.

Data Presentation

Table 1: Typical TLC Solvent Systems for Long-Chain Alkenyl Esters

Solvent System (v/v)	Typical Rf Range	Notes
Hexane:Ethyl Acetate (9:1)	0.2 - 0.4	Good starting point for many non-polar to moderately polar compounds.
Petroleum Ether:Diethyl Ether (85:15)	0.3 - 0.5	A common system for the separation of neutral lipids.[7]
Dichloromethane:Hexane (1:1)	Varies	Can provide different selectivity compared to ester-based systems.

Table 2: Purity and Yield Expectations for Purification Steps (based on similar compounds)

Purification Step	Typical Purity Achieved	Typical Yield
Liquid-Liquid Extraction	60-80%	>90%
Silica Gel Column Chromatography	95-99%	70-90%
Recrystallization	>99%	50-80%

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

• Plate Preparation: Use silica gel 60 F₂₅₄ plates.

• Sample Application: Dissolve a small amount of the crude or purified product in a volatile solvent (e.g., dichloromethane). Spot a small amount onto the TLC plate baseline using a capillary tube.

• Development: Place the TLC plate in a developing chamber containing the chosen solvent system (e.g., Hexane:Ethyl Acetate 9:1). Ensure the chamber is saturated with the solvent vapor. Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and mark the solvent front with a pencil.

  • Visualize the spots under a UV lamp (254 nm).

  • Place the plate in a sealed chamber with a few crystals of iodine. The spots will appear as brown stains.[1][7][8][9]

Protocol 2: Purification by Silica Gel Column Chromatography (Dry Loading)

• Column Packing:

  • Select an appropriate size column (e.g., for 1g of crude product, use approximately 50g of silica gel).

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Preparation (Dry Loading):

  • Dissolve the crude 11(Z)-Vaccenyl methane sulfonate in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.

• Loading and Elution:

  • Carefully add the dry-loaded sample to the top of the packed column.

  • Begin elution with the least polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 100% hexane to 95:5 hexane:ethyl acetate, then to 90:10, and so on.

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

• Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the purified product in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane) at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.[3][4] A solvent pair, such as hexane/ethyl acetate, can also be effective.

• Dissolution: In a flask, dissolve the compound in the minimum amount of the chosen hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inner wall of the flask with a glass rod or placing the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Mandatory Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US9975912B2 - Method for producing (E,Z)-7,9-dodecadienyl-1-acetate - Google Patents [patents.google.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. Best Solvent for Recrystallization - Nanjing Huaxi Chemical Co.,Ltd [huaxichemical.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 7. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 8. faculty.fiu.edu [faculty.fiu.edu]
• 9. researchgate.net [researchgate.net]

Addressing toxicity or off-target effects of "11(Z)-Vaccenyl methane sulfonate"

Technical Support Center: 11(Z)-Vaccenyl Methane Sulfonate

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to approach the assessment of potential toxicity and off-target effects of the novel compound 11(Z)-Vaccenyl methane sulfonate. Due to the limited publicly available data on this specific molecule, this guide focuses on established methodologies for characterizing new chemical entities.

Frequently Asked Questions (FAQs)

Q1: What are the potential toxicities associated with compounds containing a methane sulfonate group?

Q2: How can I begin to assess the potential toxicity of 11(Z)-Vaccenyl methane sulfonate?

A2: A tiered approach is recommended. Start with in silico predictions and in vitro assays before moving to more complex cellular or in vivo models. Initial in vitro assays should include cytotoxicity assays in relevant cell lines, followed by more specific assays to investigate mechanisms of toxicity, such as genotoxicity and oxidative stress.

Q3: What are off-target effects and why are they a concern?

A3: Off-target effects occur when a compound interacts with unintended biological molecules, such as receptors or enzymes, leading to unforeseen biological responses and potential side effects.[3] Identifying off-target effects is crucial for understanding a compound's full biological activity and for ensuring its safety and efficacy in therapeutic applications.[4]

Q4: What methods can be used to identify the off-target effects of 11(Z)-Vaccenyl methane sulfonate?

A4: Several methods can be employed to identify off-target effects, including:

• Chemical Proteomics: Techniques like Activity-Based Protein Profiling (ABPP) and Compound-Centric Chemical Proteomics (CCCP) can identify proteins that directly bind to your compound.[5]

• Computational Approaches: In silico methods, such as REMAP, can predict potential off-target interactions based on the chemical structure of the compound and known protein-ligand interactions.[4][6]

• Phenotypic Screening: High-throughput screening of your compound against a panel of cell lines or model organisms can reveal unexpected biological activities.[3]

Troubleshooting Guides

Issue 1: High cytotoxicity observed in initial in vitro assays.

Possible Cause	Troubleshooting Step
General cellular toxicity	Perform dose-response studies to determine the IC50 value.
Assess cell membrane integrity (e.g., LDH assay).
Evaluate mitochondrial function (e.g., MTT or resazurin assay).
Apoptosis induction	Measure markers of apoptosis (e.g., caspase activity, Annexin V staining).
Necrosis	Use a viability dye that distinguishes between apoptotic and necrotic cells (e.g., Propidium Iodide).
Genotoxicity	Conduct a Comet assay or γH2AX staining to assess DNA damage.

Issue 2: Inconsistent results between experimental replicates.

Possible Cause	Troubleshooting Step
Compound solubility issues	Verify the solubility of 11(Z)-Vaccenyl methane sulfonate in your experimental buffer. Use a co-solvent like DMSO if necessary, and ensure the final concentration is not toxic to the cells.
Compound stability	Assess the stability of the compound under your experimental conditions (e.g., temperature, light exposure).
Cell culture variability	Ensure consistent cell passage number, confluency, and health.
Pipetting errors	Use calibrated pipettes and proper pipetting techniques.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 11(Z)-Vaccenyl methane sulfonate in a suitable vehicle (e.g., DMSO). Treat cells with a range of concentrations for 24, 48, or 72 hours. Include a vehicle-only control.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Assessment of Genotoxicity using the Comet Assay (Alkaline)

• Cell Treatment: Treat cells with 11(Z)-Vaccenyl methane sulfonate at various concentrations for a defined period. Include positive (e.g., H₂O₂) and negative (vehicle) controls.

• Cell Embedding: Mix a suspension of single cells with low melting point agarose and layer onto a pre-coated microscope slide.

• Lysis: Immerse the slides in a lysis buffer to remove cell membranes and cytoplasm, leaving the nuclear material.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate out of the nucleus, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.

• Image Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail.

Quantitative Data Summary

As no specific quantitative data for 11(Z)-Vaccenyl methane sulfonate is available, the following table serves as a template for researchers to summarize their findings.

Assay	Endpoint	Cell Line/Model	Result (e.g., IC50, LD50)
MTT Assay	Cytotoxicity	HCT116	User-defined
Comet Assay	Genotoxicity	A549	User-defined
Caspase-3/7 Assay	Apoptosis	Jurkat	User-defined
In vivo Acute Toxicity	Lethality	Mouse	User-defined

Visualizations

Experimental Workflow for Toxicity Assessment

Caption: A tiered workflow for assessing the toxicity of a novel compound.

Signaling Pathway for Apoptosis Induction

Caption: A simplified diagram of the intrinsic apoptosis pathway.

Workflow for Off-Target Identification

References

• 1. A review of the genetic effects of ethyl methanesulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. Large-Scale Off-Target Identification Using Fast and Accurate Dual Regularized One-Class Collaborative Filtering and Its Application to Drug Repurposing | PLOS Computational Biology [journals.plos.org]
• 5. tandfonline.com [tandfonline.com]
• 6. PREDICTION OF OFF-TARGET DRUG EFFECTS THROUGH DATA FUSION - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Olfactory Experiments with 11(Z)-Vaccenyl Methane Sulfonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11(Z)-Vaccenyl methane sulfonate in olfactory experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 11(Z)-Vaccenyl methane sulfonate and what are its likely physicochemical properties?

Q2: What are the common delivery methods for low-volatility compounds like 11(Z)-Vaccenyl methane sulfonate in olfactory experiments?

For compounds with low volatility, passive delivery systems are often employed to ensure a consistent release rate. A common and effective method involves impregnating a carrier material, such as filter paper, with a solution of the compound.[2][3][4] This carrier is then placed within a sample cartridge (e.g., a Pasteur pipette or a custom-designed chamber) through which a controlled airstream is passed to carry the volatilized compound to the test subject.

Q3: What solvents are recommended for dissolving 11(Z)-Vaccenyl methane sulfonate?

While the exact solubility of 11(Z)-Vaccenyl methane sulfonate has not been empirically published, based on the properties of similar compounds like alkyl methanesulfonates and the related pheromone 11(Z)-Vaccenyl acetate, the following solvents are good starting points for solubility testing:

• Ethanol: A common solvent for many organic compounds and often used in olfactory experiments.[5]

• Hexane: Frequently used for dissolving pheromones and other nonpolar to moderately polar compounds.[2]

• Acetone: A versatile solvent for a wide range of organic molecules.[1]

• Dimethyl sulfoxide (DMSO): A powerful solvent, but its low volatility may interfere with the experiment. Use with caution and ensure a proper solvent control.

• Mineral Oil: Can be used as a diluent, especially for very potent compounds, to achieve a slow and steady release.

It is crucial to perform solubility tests with your specific batch of 11(Z)-Vaccenyl methane sulfonate to determine the optimal solvent and concentration before beginning your experiments. Always include a solvent-only control in your experimental design to account for any behavioral or physiological responses to the solvent itself.

Section 2: Troubleshooting Guides

Guide 1: Low or No Behavioral/Physiological Response

Potential Cause	Troubleshooting Steps
Inadequate Volatilization	1. Increase Surface Area: Use a larger piece of filter paper or a more porous carrier material to increase the surface area for volatilization. 2. Gentle Warming: If the compound's stability allows, gently warming the sample cartridge can increase vapor pressure. This must be carefully controlled to avoid degradation. 3. Increase Airflow: A higher airflow rate over the sample can increase the rate of volatilization. However, be mindful of the total airflow delivered to the subject, as this can be a confounding variable.[6]
Incorrect Concentration	1. Dose-Response Curve: Perform a dose-response experiment to determine the optimal concentration range that elicits a response.[4] Concentrations that are too low may not be detected, while concentrations that are too high can cause sensory adaptation or even repellency. 2. Verify Stock Solution: Ensure your stock solution is at the correct concentration and has been stored properly to prevent degradation.
Solvent Interference	1. Thorough Solvent Evaporation: Allow sufficient time for the solvent to evaporate from the carrier material before placing it in the olfactometer. 2. Solvent Control: Always run a solvent-only control to confirm that the solvent itself is not causing an inhibitory or repellent effect. 3. Alternative Solvents: Test different solvents to find one that is inert in your experimental paradigm.
Sensory Adaptation	1. Inter-trial Interval: Ensure a sufficient inter-trial interval to allow the subject's sensory system to recover. 2. Clean Airflow: Between stimuli, provide a clean airflow to purge the experimental arena of any lingering odor molecules.
Subject's Physiological State	1. Acclimation: Allow subjects to acclimate to the experimental setup before introducing any stimuli. 2. Motivation: For behavioral assays, ensure the subjects are in the appropriate motivational state (e.g., starved for appetitive learning, or sexually mature for pheromone responses).

Guide 2: High Variability in Results

Potential Cause	Troubleshooting Steps
Inconsistent Stimulus Delivery	1. Standardize Carrier Preparation: Use a consistent size and type of carrier material and apply a precise volume of the stimulus solution for each trial. 2. Calibrate Airflow: Regularly check and calibrate your mass flow controllers to ensure a consistent airflow rate. 3. Monitor Temperature and Humidity: Maintain a stable temperature and humidity in the experimental room, as these factors can affect both the stimulus volatility and the subject's behavior.[6]
Contamination	1. Thorough Cleaning: Meticulously clean all components of the olfactometer between trials, especially when switching between different compounds or concentrations. Glass and Teflon components are generally preferred for their inertness and ease of cleaning.[7] 2. Dedicated Equipment: If possible, use dedicated tubing and sample cartridges for different compounds to prevent cross-contamination.
Subject-related Factors	1. Genetic Background: Use a genetically homogeneous population of subjects to reduce inter-individual variability. 2. Age and Sex: Control for the age and sex of your subjects, as these can significantly influence olfactory responses. 3. Circadian Rhythm: Conduct experiments at the same time of day to minimize variations due to circadian rhythms.

Section 3: Experimental Protocols & Data

Protocol 1: Preparation of Stimulus Cartridge

• Solution Preparation: Prepare a stock solution of 11(Z)-Vaccenyl methane sulfonate in a suitable solvent (e.g., hexane or ethanol) at a concentration of 1 mg/mL. From this stock, create a dilution series (e.g., 0.01, 0.1, 1, 10, 100 µg/µL).

• Carrier Loading: Cut filter paper (e.g., Whatman No. 1) into uniform strips (e.g., 1 cm x 2 cm).

• Application: Using a micropipette, apply a precise volume (e.g., 10 µL) of the desired stimulus dilution onto the center of a filter paper strip.

• Solvent Evaporation: Allow the solvent to completely evaporate in a fume hood for a standardized period (e.g., 2 minutes).

• Cartridge Assembly: Carefully insert the loaded filter paper into a clean Pasteur pipette or a custom-made sample holder. Seal the wide end of the pipette with parafilm to prevent contamination until use.[3]

Protocol 2: T-Maze Olfactory Avoidance Assay in Drosophila

This protocol is adapted from standard Drosophila olfactory learning paradigms.[8][9][10][11][12]

• Apparatus: A standard T-maze apparatus with an elevator to move flies from a training/exposure chamber to a choice point.

• Subjects: Use 3-5 day old adult flies of a consistent genotype. Starve the flies for a defined period (e.g., 18-24 hours) on a water-only vial before the assay if studying appetitive responses, or use non-starved flies for innate preference/avoidance.

• Acclimation: Load approximately 50-100 flies into the T-maze elevator and allow them to acclimate to the airflow (e.g., 500 mL/min) for 90 seconds.[8]

• Exposure: Lower the elevator to the exposure chamber. Deliver the odorant-laden air through one arm of the chamber and a solvent control through the other for a defined period (e.g., 60 seconds).

• Choice: Raise the elevator to the choice point, allowing the flies to choose between the two arms of the T-maze, one containing the stimulus and the other the solvent control, for a set duration (e.g., 120 seconds).

• Data Collection: After the choice period, trap the flies in their respective arms and count the number of flies in each arm and those that remained in the elevator.

• Performance Index (PI) Calculation: Calculate the PI as: (Number of flies in control arm - Number of flies in stimulus arm) / Total number of flies. A positive PI indicates avoidance, while a negative PI indicates attraction.

Quantitative Data Summary

The following tables summarize typical quantitative parameters used in olfactory experiments with insects. These values should be used as a starting point and optimized for your specific experimental setup and research question.

Table 1: Typical Airflow Rates in Drosophila Olfactory Experiments

Experimental Setup	Airflow Rate per Arm (mL/min)	Total Airflow (mL/min)
T-Maze (Behavior)	250 - 500	500 - 1000
Y-Tube Olfactometer (Behavior)	100 - 250	200 - 500
Electroantennography (EAG)	100 - 400 (continuous)	100 - 400
Single Sensillum Recording (SSR)	50 - 200 (continuous)	50 - 200

Table 2: Example Pheromone Concentrations for Olfactory Assays

Assay Type	Compound Type	Concentration on Carrier
Behavioral Assay
Drosophila T-Maze	Volatile Pheromones	1-100 µg
Moth Wind Tunnel	Lepidopteran Pheromones	10 ng - 10 µg
Electrophysiology
Electroantennography (EAG)	General Odorants	1-100 µg
Single Sensillum Recording (SSR)	Pheromones	10 pg - 1 µg

Section 4: Visualizations

General workflow for olfactory bioassays.

Troubleshooting flowchart for low/no response.

T-Maze olfactory learning protocol workflow.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. ockenfels-syntech.com [ockenfels-syntech.com]
• 3. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 5. caymanchem.com [caymanchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 8. Accessing Olfactory Habituation in Drosophila melanogaster with a T-maze Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Olfactory learning and memory assays (Chapter 18) - Behavioral Genetics of the Fly (Drosophila Melanogaster) [cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. Drosophila Adult Olfactory Shock Learning [jove.com]
• 12. maze.conductscience.com [maze.conductscience.com]

Reference Data & Comparative Studies

Lack of Direct Comparative Data for (11Z)-Vaccenyl Methane Sulfonate and its E-Isomer

A comprehensive search of available scientific literature and databases did not yield any specific studies directly comparing the bioactivity of "(11Z)-Vaccenyl methane sulfonate" and its corresponding (E)-isomer. Research on these specific chemical entities appears to be limited or not publicly available. Therefore, a direct comparison guide with quantitative experimental data and detailed protocols cannot be constructed at this time.

Inferred Bioactivity Based on Related Compounds and Isomerism Principles

While direct data is absent, we can infer potential differences in bioactivity based on the known biological roles of the parent molecule, vaccenic acid, and the general principles of geometric isomerism in drug action.

Vaccenic acid, a naturally occurring trans fatty acid found in ruminant fats, is known to be a precursor to conjugated linoleic acid (CLA), which has various reported biological activities. The bioactivity of fatty acid derivatives is often dependent on their three-dimensional structure, where the cis/trans (Z/E) configuration of double bonds plays a crucial role in receptor binding and enzyme interactions. It is therefore highly probable that the Z and E isomers of vaccenyl methane sulfonate would exhibit different biological activities.

Methane sulfonate esters are often utilized in medicinal chemistry as prodrugs or to modify the pharmacokinetic properties of a parent molecule. The sulfonate group can influence solubility, stability, and cell permeability. The differential spatial arrangement of the vaccenyl hydrocarbon tail in the Z and E isomers would likely lead to distinct interactions with biological targets.

Potential Areas of Bioactivity to Investigate

Based on the known activities of vaccenic acid and other fatty acid derivatives, future research comparing the bioactivity of (11Z)- and (11E)-Vaccenyl methane sulfonate could focus on the following areas:

• Anti-inflammatory effects: Assessing the inhibition of inflammatory mediators.

• Metabolic regulation: Investigating effects on lipid and glucose metabolism.

• Antiproliferative activity: Evaluating the impact on cancer cell growth.

Hypothetical Experimental Workflow

Should researchers pursue a comparative analysis of these isomers, a general experimental workflow could be proposed. The following diagram illustrates a potential screening cascade to evaluate and compare the bioactivities of the Z and E isomers.

Caption: Hypothetical workflow for comparing Z and E isomers.

Hypothetical Signaling Pathway Modulation

The diagram below illustrates a simplified, hypothetical signaling pathway that could be differentially modulated by the Z and E isomers of vaccenyl methane sulfonate, leading to varied cellular responses. This is a generalized representation and not based on specific experimental data for the requested compounds.

Caption: Hypothetical differential signaling by Z and E isomers.

Validation of Olfactory Ligands for the Or67d Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the validation of olfactory ligands for the Drosophila melanogaster Odorant receptor 67d (Or67d). While the initial query focused on "11(Z)-Vaccenyl methane sulfonate," publicly available data for this specific compound is not available. Therefore, this guide focuses on the well-established primary ligand for Or67d, the male-specific pheromone 11-cis-vaccenyl acetate (cVA), and compares its activity with other known ligands and related compounds. The experimental data and protocols presented herein serve as a benchmark for the validation of novel olfactory ligands targeting this receptor.

Data Presentation: Ligand-Receptor Interactions

The following tables summarize quantitative data from key experiments validating the interaction between various ligands and the Or67d receptor.

Table 1: Electrophysiological Responses of Or67d-expressing Olfactory Sensory Neurons (OSNs) to Various Ligands

Ligand	Concentration	Mean Spike Frequency (spikes/s) ± SEM	Fold Change vs. Spontaneous Activity	Reference
11-cis-vaccenyl acetate (cVA)	1%	36.89 ± 3.43	~105x	[1]
0.1%	~25	Not Reported	[2]
100%	~150	Not Reported	[2]
cis-vaccenyl alcohol	Not Specified	Weaker response than cVA	Not Quantified	[3]
cis-vaccenic acid	Not Specified	No significant response	Not Quantified	[4]
(Z)-11-hexadecenal (moth pheromone)	Not Specified	Robust response in ectopic expression system	Not Quantified
Bombykol (moth pheromone)	Not Specified	Robust response in ectopic expression system	Not Quantified	[5]
Spontaneous Activity (T1 sensillum)	-	0.35 ± 0.14	-	[1]

Table 2: Behavioral Responses of Drosophila melanogaster to 11-cis-vaccenyl acetate (cVA)

Behavioral Assay	Genotype	Treatment	Key Finding	Reference
Male Courtship	Wild-type males	Exposure to cVA	Inhibition of male-male courtship	[3]
Or67d mutant males	-	Increased male-male courtship	[3]
Female Receptivity	Wild-type females	Exposure to cVA	Promotion of mating receptivity	[3]
Or67d mutant females	-	Reduced receptivity to courting males	[3]
Aggregation	Wild-type (males & females)	Exposure to cVA	Increased aggregation behavior	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Single-Sensillum Recording (SSR)

This electrophysiological technique is used to measure the firing rate of individual olfactory sensory neurons (OSNs) in response to odorants.

Protocol:

• Fly Preparation: An adult Drosophila melanogaster is immobilized in a pipette tip, with its head and antennae exposed. The fly is secured with wax or modeling clay.

• Electrode Placement: A tungsten reference electrode is inserted into the fly's eye. A recording electrode, also made of tungsten and sharpened to a fine point, is carefully inserted into the base of a trichoid sensillum (specifically the at1 sensillum which houses the Or67d-expressing neuron) on the antenna using a micromanipulator.

• Odorant Delivery: The test compound, dissolved in a solvent (e.g., paraffin oil), is applied to a filter paper strip placed inside a Pasteur pipette. A controlled puff of air is delivered through the pipette, directing the odorant onto the fly's antenna.

• Data Acquisition: The electrical signals (action potentials) from the OSN are amplified, filtered, and recorded using specialized software. The number of spikes per second is quantified to determine the neuronal response.

• Dose-Response Analysis: To generate a dose-response curve, the neuron is stimulated with a range of ligand concentrations.[1][2][6]

Drosophila Courtship Assay

This behavioral assay is used to assess the effect of olfactory cues on mating behaviors.

Protocol:

• Fly Preparation: Male flies are collected shortly after eclosion and aged individually for 3-5 days to ensure sexual maturity and social naivety. Virgin females of a similar age are also collected.

• Experimental Arena: A small courtship chamber (e.g., a depression slide or a custom-made chamber) is used for observation.

• Treatment: For experiments testing volatile compounds, a small filter paper disc treated with the test ligand (or solvent control) is placed in the chamber. For testing the role of specific neurons, genetic manipulations (e.g., silencing or activating Or67d neurons) are performed prior to the assay.

• Observation: A single male and a single female are introduced into the chamber, and their interactions are recorded for a defined period (e.g., 10 minutes).

• Data Analysis: The courtship index (CI), which is the percentage of time the male spends performing courtship behaviors (e.g., orienting, tapping, wing vibration, licking, and attempting copulation), is calculated. For female receptivity, the latency to copulation is often measured.[3]

Mandatory Visualization

Or67d Signaling Pathway

The following diagram illustrates the key molecular components involved in the detection of 11-cis-vaccenyl acetate in Drosophila.

Caption: cVA detection pathway.

Experimental Workflow: Single-Sensillum Recording

The diagram below outlines the workflow for conducting single-sensillum recordings to test olfactory ligand activity.

Caption: SSR experimental workflow.

Logical Relationship: Validation of an Olfactory Ligand

This diagram illustrates the logical steps and criteria for validating a compound as an olfactory ligand for a specific receptor.

Caption: Ligand validation process.

References

• 1. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jneurosci.org [jneurosci.org]
• 3. sdbonline.org [sdbonline.org]
• 4. Activation of Pheromone-Sensitive Neurons Is Mediated by Conformational Activation of Pheromone-Binding Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Olfactory Receptor Cross-Reactivity: A Comparative Analysis of Responses to 11-cis-Vaccenyl Acetate and its Analogs

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cross-reactivity of olfactory receptors (ORs) to the Drosophila melanogaster pheromone 11-cis-vaccenyl acetate (cVA) and its structural analogs. While direct experimental data for "11(Z)-Vaccenyl methane sulfonate" is not available in the current body of scientific literature, this guide offers a comparative framework based on the responses of known cVA-responsive olfactory receptors to a panel of related compounds. This analysis is crucial for understanding the principles of ligand-receptor specificity and for guiding future research in the development of novel chemosensory modulators.

The primary olfactory receptor responsible for the detection of cVA in Drosophila melanogaster is Or67d, with another receptor, Or65a, also exhibiting sensitivity.[1] The specific responses of these receptors to cVA and a selection of its analogs have been characterized, providing valuable insights into the structure-activity relationships that govern olfactory perception.

Comparative Response Profile of Olfactory Receptors to cVA and Analogs

The following table summarizes the electrophysiological responses of two key Drosophila olfactory receptors, Or67d and Or65a, to cVA and a panel of structurally related compounds. The data is derived from single-sensillum recordings, which measure the firing rate (in spikes per second) of olfactory sensory neurons expressing these receptors upon stimulation.

Compound	Olfactory Receptor	Response (spikes/sec)
11-cis-Vaccenyl acetate (cVA)	Or67d	~175
Or65a	~125
cis-Vaccenyl alcohol	Or67d	~50
Or65a	~25
Other related compounds	Or67d & Or65a	Negligible to low response

Data sourced from van der Goes van Naters & Carlson, 2007.[2]

Note: "Other related compounds" in the original study included a panel of structurally similar molecules that elicited minimal or no response from either receptor, highlighting the specificity of Or67d and Or65a for cVA.

Based on the structure-activity relationships suggested by the available data, with the acetate group being a key feature for strong activation of Or67d, it can be hypothesized that "11(Z)-Vaccenyl methane sulfonate" might elicit a different response profile. The replacement of the acetate group with a methane sulfonate group significantly alters the electronic and steric properties of the molecule, which could lead to reduced or altered binding to the receptor. However, without direct experimental evidence, this remains a hypothesis.

Experimental Protocols

The quantitative data presented in this guide were obtained using the following key experimental methodology:

Single-Sensillum Recording (SSR)

This electrophysiological technique is used to measure the activity of individual olfactory sensory neurons (OSNs) housed within a single sensillum on the insect antenna.

• Animal Preparation: A Drosophila melanogaster is immobilized, and its antenna is exposed and stabilized for recording.

• Electrode Placement: A tungsten recording electrode is inserted into the base of a trichoid sensillum (known to house Or67d-expressing neurons), while a reference electrode is placed in the eye.

• Odorant Delivery: A controlled stream of charcoal-filtered and humidified air is continuously delivered to the antenna. Odorant stimuli, diluted in a solvent like paraffin oil, are introduced into the airstream for a precise duration.

• Data Acquisition: The electrical signals (action potentials or "spikes") from the OSN are amplified, filtered, and recorded. The number of spikes in a defined time window before and after the stimulus is counted to determine the neuronal response.

• Data Analysis: The change in spike frequency from the baseline is calculated to quantify the neuron's response to the specific odorant. Dose-response curves can be generated by presenting the odorant at various concentrations.

Visualizing the Process and Pathways

To further elucidate the experimental and biological contexts, the following diagrams are provided.

Caption: Experimental workflow for single-sensillum recording.

Caption: Olfactory signal transduction pathway in Drosophila.

References

• 1. sdbonline.org [sdbonline.org]
• 2. Receptors and neurons for fly odors in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 11(Z)-Vaccenyl Methane Sulfonate and Other Alkyl Sulfonates: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of 11(Z)-vaccenyl methane sulfonate with other alkyl sulfonates. This document outlines the synthesis, potential biological activity based on its structural similarity to known pheromones, and a framework for its experimental evaluation, supported by detailed protocols and data presentation formats.

While direct experimental data on 11(Z)-vaccenyl methane sulfonate is limited in current literature, this guide leverages information on its close analogue, 11(Z)-vaccenyl acetate, and the well-established chemistry of alkyl sulfonates to provide a thorough predictive comparison and a roadmap for its empirical investigation.

Introduction to 11(Z)-Vaccenyl Methane Sulfonate

11(Z)-vaccenyl methane sulfonate is an organic compound featuring a long-chain unsaturated alkyl group (vaccenyl) and a methane sulfonate (mesylate) ester. The vaccenyl moiety is notably present in 11(Z)-vaccenyl acetate, a well-characterized male-specific mating pheromone in the fruit fly, Drosophila melanogaster.[1][2][3] This structural relationship suggests that 11(Z)-vaccenyl methane sulfonate may exhibit interesting biological activities, potentially as a pheromone analogue with altered stability and release characteristics. Alkyl sulfonates, in general, are known for their utility in organic synthesis as excellent leaving groups and have diverse applications, including as surfactants and potential therapeutic agents.[4][5][6]

Physicochemical Properties: A Comparative Overview

A direct comparison of the physicochemical properties of 11(Z)-vaccenyl methane sulfonate with other long-chain alkyl sulfonates and its acetate analogue is crucial for understanding its potential behavior in biological systems and for designing experimental protocols. The following table summarizes key properties, with data for 11(Z)-vaccenyl methane sulfonate being predictive and requiring experimental confirmation.

Property	11(Z)-Vaccenyl Methane Sulfonate	11(Z)-Vaccenyl Acetate	General Long-Chain Alkyl Methane Sulfonates
Molecular Formula	C19H38O3S	C20H38O2	Varies
Molecular Weight	346.57 g/mol	310.51 g/mol	Varies
CAS Number	648880-73-3	6186-98-7	Varies
Predicted Polarity	Higher than acetate analogue	Lower than sulfonate analogue	Generally polar
Predicted Volatility	Lower than acetate analogue	Higher than sulfonate analogue	Varies with chain length
Predicted Solubility	Soluble in organic solvents	Soluble in organic solvents	Varies with chain length
Chemical Stability	Generally stable; mesylate is a good leaving group	Susceptible to hydrolysis	Generally stable

Data for 11(Z)-Vaccenyl Methane Sulfonate is predictive and requires experimental determination.

Synthesis of 11(Z)-Vaccenyl Methane Sulfonate

The synthesis of 11(Z)-vaccenyl methane sulfonate can be achieved from its corresponding alcohol, 11(Z)-vaccenol. This transformation is a standard procedure in organic chemistry, typically involving the reaction of the alcohol with methanesulfonyl chloride in the presence of a non-nucleophilic base.[4][7]

Proposed Synthetic Pathway

A plausible synthetic route starts from the commercially available 11(Z)-vaccenyl acetate, which can be hydrolyzed to 11(Z)-vaccenol, followed by mesylation.

Proposed synthesis of 11(Z)-vaccenyl methane sulfonate.

Experimental Protocols

Synthesis of 11(Z)-Vaccenyl Methane Sulfonate from 11(Z)-Vaccenol

Materials:

• 11(Z)-vaccenol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Dry Dichloromethane (DCM)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• Dissolve 1 equivalent of 11(Z)-vaccenol in dry DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add 1.5 equivalents of triethylamine to the solution.[4]

• Cool the mixture to 0°C using an ice bath.

• Slowly add 1.2 equivalents of methanesulfonyl chloride dropwise to the stirred solution, maintaining the temperature at 0°C.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding cold water.

• Separate the organic layer and wash it successively with cold dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

Comparative Biological Activity: A Predictive Framework

The biological activity of 11(Z)-vaccenyl methane sulfonate as a pheromone analogue can be hypothesized based on the known activity of 11(Z)-vaccenyl acetate, which acts on the Or67d olfactory receptor in Drosophila melanogaster.[1] The methane sulfonate group, being larger and more polar than the acetate group, may alter the binding affinity to the receptor and the volatility of the compound, thus potentially modifying its potency and duration of action.

Pheromone Signaling Pathway

The interaction of a pheromone with its receptor initiates a signal transduction cascade within the olfactory sensory neuron, leading to a behavioral response.

Generalized pheromone signaling pathway.

Experimental Evaluation of Biological Activity

To empirically determine the biological activity of 11(Z)-vaccenyl methane sulfonate, a series of established bioassays should be conducted.

Experimental Workflow for Pheromone Evaluation

A systematic approach is necessary to characterize the biological efficacy of a novel pheromone candidate.[8]

Workflow for evaluating a candidate pheromone.

Electroantennography (EAG) Protocol

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a measure of its olfactory sensitivity.[9][10][11][12]

Materials:

• Live insects (e.g., Drosophila melanogaster)

• EAG system (micromanipulators, amplifier, recording software)

• Glass capillary electrodes

• Saline solution

• Test compound (11(Z)-vaccenyl methane sulfonate) and control compounds (e.g., 11(Z)-vaccenyl acetate, solvent)

Procedure:

• Prepare serial dilutions of the test and control compounds in a suitable solvent (e.g., hexane).

• Anesthetize an insect and excise an antenna.

• Mount the antenna between two glass capillary electrodes filled with saline solution.

• Deliver puffs of air containing the test compounds over the antenna.

• Record the resulting electrical potential changes (depolarizations) from the antenna.

• Compare the amplitude of the responses to different compounds and concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Stability Analysis

GC-MS is essential for confirming the purity of the synthesized 11(Z)-vaccenyl methane sulfonate and for studying its stability over time and under various conditions.[13][14][15][16][17]

Procedure:

• Dissolve a sample of the synthesized compound in a suitable solvent.

• Inject the sample into the GC-MS system.

• The compound will be separated based on its volatility and interaction with the GC column.

• The mass spectrometer will provide a mass spectrum of the compound, allowing for its identification and confirmation of its structure.

• The purity can be determined by the relative area of the peak corresponding to the target compound.

Conclusion

While direct experimental data for 11(Z)-vaccenyl methane sulfonate is not yet available, this guide provides a robust framework for its synthesis, characterization, and biological evaluation. Based on its structural similarity to 11(Z)-vaccenyl acetate, it is a promising candidate for investigation as a pheromone analogue. The substitution of the acetate with a methane sulfonate group is expected to alter its physicochemical properties, which may, in turn, influence its biological activity. The provided experimental protocols offer a clear path for researchers to undertake a comprehensive comparative analysis and to elucidate the potential of this novel compound in the field of chemical ecology and pest management.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 11-cis-Vaccenyl acetate | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. pherobank.com [pherobank.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 7. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. ockenfels-syntech.com [ockenfels-syntech.com]
• 11. benchchem.com [benchchem.com]
• 12. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 13. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]
• 17. Gas chromatography-mass spectrometry (GC-MS) in insect pheromone identification: three extreme case studies : Rothamsted Research [repository.rothamsted.ac.uk]

Confirming the binding affinity of "11(Z)-Vaccenyl methane sulfonate" to target receptors

A Comparative Guide to Pheromone Receptor Binding Affinity in Drosophila melanogaster

A Note on the Target Compound: The compound "11(Z)-Vaccenyl methane sulfonate" is not described in the reviewed scientific literature. However, 11-cis-vaccenyl acetate (cVA) is a well-characterized male-specific pheromone in Drosophila melanogaster. This guide will focus on the binding and activation characteristics of cVA and its primary target receptor, Or67d . For comparative purposes, this guide will also present data on another key Drosophila pheromone, methyl laurate , and its receptor, Or47b .

This guide provides a detailed comparison of the functional affinity of these pheromones to their respective olfactory receptors, supported by experimental data from single-sensillum recording (SSR) assays. The information is intended for researchers, scientists, and professionals in the fields of neurobiology, entomology, and drug development.

Overview of Pheromone-Receptor Systems

In Drosophila melanogaster, the detection of volatile pheromones is a critical component of social and mating behaviors. This process is mediated by specific olfactory receptor neurons (ORNs) housed in sensory hairs called sensilla on the fly's antennae. The interaction between a pheromone and its cognate receptor initiates a signal transduction cascade, leading to a neuronal response.

11-cis-Vaccenyl Acetate (cVA) and the Or67d Receptor

• Pheromone: 11-cis-vaccenyl acetate (cVA) is a male-produced lipid that acts as an anti-aphrodisiac for other males, inhibiting male-male courtship, and also plays a role in aggregation behavior.[1][2]

• Receptor: The primary receptor for cVA is Or67d, which is expressed in the T1 class of trichoid sensilla.[2][3] The functional receptor is a complex formed by the specific receptor protein (e.g., Or67d) and a highly conserved co-receptor, Orco.

Methyl Laurate and the Or47b Receptor

• Pheromone: Methyl laurate is a pheromone produced by both male and female flies that promotes male courtship behavior.[4][5][6]

• Receptor: Methyl laurate is primarily detected by the olfactory receptor Or47b, expressed in ORNs within at4 sensilla.[4][5][6]

Comparative Performance: Functional Affinity Data

Direct quantitative binding affinity assays (e.g., radioligand binding to determine Ki or Kd values) are not standard for insect olfactory receptors due to challenges in expressing and purifying these membrane proteins. Instead, functional assays such as single-sensillum recording (SSR) are used to measure the electrophysiological response of ORNs to different concentrations of a ligand. The resulting dose-response data provides a reliable measure of the receptor's sensitivity and functional affinity.

The table below summarizes the semi-quantitative data derived from dose-response curves presented in the literature. The response is measured as the firing rate (spikes per second) of the corresponding ORN upon stimulation.

Pheromone	Target Receptor	Organism	EC₅₀ (Approx. % v/v)	Max Response (Spikes/s)	Source
11-cis-Vaccenyl Acetate (cVA)	Or67d	Drosophila melanogaster	~1%	>150	[1][7]
Methyl Laurate	Or47b	Drosophila melanogaster	Not explicitly stated, but responses are dose-dependent	~10-40 (at 10⁻² dilution)	[5]

Note: The EC₅₀ and Max Response values are estimations based on graphical data from the cited literature. Experimental conditions can vary between studies.

Signaling Pathways

The detection of cVA by the Or67d neuron is a complex process involving several key proteins. While the exact mechanism is still under investigation, two main models exist. Both involve the odorant-binding protein LUSH , which captures the hydrophobic cVA molecule in the sensillar lymph, and the transmembrane protein SNMP (Sensory Neuron Membrane Protein) , which is essential for a sensitive response. The signal culminates in the opening of the ion channel formed by the Or67d/Orco complex.

Caption: Proposed signaling pathway for cVA detection in Or67d neurons.

Experimental Protocols

The primary method for assessing the functional binding and activation of olfactory receptors in Drosophila is Single-Sensillum Recording (SSR) .

Single-Sensillum Recording (SSR) Protocol

This protocol is adapted from methodologies described in the literature.[8][9][10][11][12]

Objective: To measure the action potentials (spikes) from a single olfactory receptor neuron in response to stimulation with a volatile compound.

Materials:

• Live Drosophila melanogaster (2-7 days old).

• Tungsten wire electrodes.

• Micromanipulator.

• Microscope (with high magnification, e.g., 50X objective).

• Reference electrode (e.g., glass capillary filled with saline).

• Recording electrode (sharpened tungsten).

• Amplifier and data acquisition system (e.g., Axopatch 200B, Digidata 1440A).

• Odor delivery system (e.g., Pasteur pipette with filter paper, connected to a purified air stream).

• Test compounds (e.g., 11-cis-vaccenyl acetate) diluted in a solvent (e.g., paraffin oil).

• Immobilization slide with modeling clay or wax.

Procedure:

• Fly Preparation:

  • Immobilize a single fly on a glass slide using wax or by fitting it into a pipette tip with the head and antennae exposed.[9]

  • Position the slide on the microscope stage.

• Electrode Placement:

  • Insert the reference electrode into the fly's eye, ensuring contact with the hemolymph.[8][11]

  • Using the micromanipulator, carefully advance the recording electrode towards the antenna.

  • Under high magnification, identify the target sensillum type (e.g., large trichoid sensilla for Or67d).

  • Carefully insert the tip of the recording electrode through the cuticle at the base of the sensillum to make contact with the sensillar lymph. A successful placement will be indicated by the detection of spontaneous neuronal firing (spikes).[9]

• Odor Stimulation:

  • Prepare serial dilutions of the test compound. Apply a small volume (e.g., 1 µl) of the diluted odorant onto a small piece of filter paper and insert it into a Pasteur pipette.[1]

  • Position the tip of the odor delivery pipette close to the fly's antenna.

  • Deliver a puff of purified air (e.g., for 300-500 ms) through the pipette, carrying the odorant over the antenna.

• Data Recording and Analysis:

  • Record the electrical activity for a period before, during, and after the stimulus puff.

  • Use spike-sorting software to isolate the spikes from the neuron of interest based on amplitude and waveform.

  • Quantify the response by counting the number of spikes in the 0.5-1 second window following stimulus onset and subtracting the spontaneous firing rate (measured before the stimulus).

  • Repeat for all concentrations to generate a dose-response curve.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the Single-Sensillum Recording (SSR) workflow.

Caption: Workflow for a Single-Sensillum Recording (SSR) experiment.

References

• 1. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sdbonline.org [sdbonline.org]
• 3. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. neurosciencenews.com [neurosciencenews.com]
• 5. Odorant Responses and Courtship Behaviors Influenced by at4 Neurons in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pheromones mediating copulation and attraction in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jneurosci.org [jneurosci.org]
• 8. youtube.com [youtube.com]
• 9. Electrophysiological Recording from Drosophila Trichoid Sensilla in Response to Odorants of Low Volatility [jove.com]
• 10. Video: Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae [jove.com]
• 11. researchgate.net [researchgate.net]
• 12. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of the Pheromone Analog 11(Z)-Vaccenyl Methane Sulfonate Relative to the Known Pheromone cis-Vaccenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known efficacy of the well-characterized Drosophila melanogaster pheromone, cis-vaccenyl acetate (cVA), and its synthetic analog, 11(Z)-vaccenyl methane sulfonate. While extensive research has elucidated the multifaceted roles of cVA in insect behavior, to date, there is a notable absence of published experimental data on the biological activity of 11(Z)-vaccenyl methane sulfonate. Consequently, this document summarizes the established efficacy of cVA and proposes a framework of essential experiments required to characterize and compare the efficacy of its methane sulfonate analog.

Introduction to cis-Vaccenyl Acetate (cVA)

cis-Vaccenyl acetate, or (Z)-11-octadecenyl acetate, is a male-specific lipid pheromone in Drosophila melanogaster that plays a crucial role in a variety of social behaviors.[1][2] It is synthesized in the male ejaculatory bulb and transferred to females during mating.[1] cVA's functions are context-dependent and influence courtship, aggregation, and aggression.

Known Efficacy of cis-Vaccenyl Acetate (cVA)

The biological effects of cVA are mediated through specific olfactory sensory neurons (OSNs) expressing particular odorant receptors. The primary receptors involved are Or67d and Or65a, which are housed in T1 and T3 trichoid sensilla on the fly's antenna, respectively. The activation of these neurons triggers sexually dimorphic neural circuits in the brain, leading to distinct behavioral outputs in males and females.

Behavioral Responses to cVA

Behavioral Response	Sex	Effect	Key References
Courtship Inhibition	Male	cVA on mated females or other males inhibits male courtship attempts.	[1]
Increased Female Receptivity	Female	cVA enhances a female's willingness to mate.
Male-Male Aggression	Male	High concentrations of cVA can increase aggression between males.
Aggregation	Both	cVA acts as an aggregation pheromone, attracting both males and females to food sources.	[3]

Electrophysiological Responses to cVA

Single-sensillum recordings (SSR) have been instrumental in quantifying the neuronal response to cVA. T1 sensilla, which house OSNs expressing the Or67d receptor, show a robust increase in firing rate upon stimulation with cVA.

Neuron Type	Receptor	Ligand	Typical Firing Rate Increase (spikes/sec)	Key References
T1 OSN	Or67d	cis-vaccenyl acetate	~150-200
T3 OSN	Or65a	cis-vaccenyl acetate	Lower affinity than Or67d

Proposed Framework for Evaluating 11(Z)-Vaccenyl Methane Sulfonate

To ascertain the efficacy of 11(Z)-vaccenyl methane sulfonate as a pheromone, a direct comparison with cVA is necessary. The following experimental protocols, widely used in the study of cVA, would be essential for this evaluation.

Experimental Protocols

1. Electrophysiology: Single-Sensillum Recording (SSR)

• Objective: To determine if 11(Z)-vaccenyl methane sulfonate activates the same olfactory sensory neurons as cVA and to quantify the dose-response relationship.

• Methodology:

  • Immobilize an adult Drosophila melanogaster (wild-type) in a pipette tip, exposing the antenna.

  • Use a sharpened tungsten electrode as the recording electrode and insert it at the base of a trichoid sensillum. A reference electrode is inserted into the eye.

  • Deliver precise pulses of vaporized 11(Z)-vaccenyl methane sulfonate (at varying concentrations) and cVA (as a positive control) to the antenna.

  • Record the action potentials from the OSNs within the sensillum before, during, and after the stimulus.

  • Analyze the change in firing frequency to quantify the neuronal response.

2. Behavioral Assay: Courtship Inhibition

• Objective: To assess whether 11(Z)-vaccenyl methane sulfonate can mimic the courtship-inhibiting effects of cVA.

• Methodology:

  • Create a "perfumed" target fly by applying a solution of 11(Z)-vaccenyl methane sulfonate, cVA (positive control), or a solvent control to a decapitated virgin female.

  • Place a single, sexually mature male fly in a courtship chamber with the perfumed target.

  • Record the courtship index (the percentage of time the male spends performing courtship behaviors) over a 10-minute period.

  • A significant reduction in the courtship index for the test compound compared to the solvent control would indicate an inhibitory effect.

3. Behavioral Assay: Aggregation

• Objective: To determine if 11(Z)-vaccenyl methane sulfonate can function as an aggregation pheromone.

• Methodology:

  • Use a two-choice olfactometer or a petri dish assay with a food source.

  • In the test condition, add 11(Z)-vaccenyl methane sulfonate to the food source on one side. In the control condition, add only the solvent.

  • Introduce a population of flies (both male and female) into the arena.

  • After a set period, count the number of flies on the treated side versus the untreated side.

  • A significant preference for the side with the test compound indicates an aggregation effect.

Visualizing the Pheromone Signaling Pathway and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the known signaling pathway for cVA and the proposed experimental workflow for comparing cVA with its analog.

Caption: Signaling pathway of the pheromone cis-vaccenyl acetate in Drosophila.

Caption: Proposed workflow for comparing pheromone analog efficacy.

Conclusion

While 11(Z)-vaccenyl methane sulfonate presents an interesting synthetic analog to the well-established pheromone cVA, its biological efficacy remains uncharacterized. The experimental framework outlined in this guide provides a clear path for researchers to investigate its potential as a pheromone mimic or antagonist. By employing established electrophysiological and behavioral assays, a direct and quantitative comparison to cVA can be achieved, thereby elucidating the structure-activity relationship of this important class of semiochemicals. Such research is vital for the development of novel and specific pest management strategies and for advancing our fundamental understanding of chemical communication in insects.

References

• 1. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How Drosophila Detect Volatile Pheromones - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. cis-Vaccenyl acetate as an aggregation pheromone inDrosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Behavioral Responses to the Drosophila Pheromone cis-Vaccenyl Acetate and its Analogs

A Note on a Methane Sulfonate Derivative: This guide focuses on the well-documented behavioral effects of (Z)-11-octadecenyl acetate, commonly known as cis-vaccenyl acetate (cVA). Extensive research has characterized its role as a key pheromone in Drosophila melanogaster. The user's original topic of interest, "11(Z)-Vaccenyl methane sulfonate" (CAS 648880-73-3), appears to be a synthetic intermediate or a potential pro-pheromone rather than a compound with directly studied behavioral effects in the available scientific literature. As such, this guide will provide a comprehensive overview of cVA as the primary subject, offering a framework for understanding the behavioral responses to this class of compounds.

cis-Vaccenyl acetate is a male-specific lipid in Drosophila melanogaster that modulates a range of social behaviors, making it a critical molecule for intra-species communication.[1] Its effects are highly context-dependent, influencing aggregation, courtship, and aggression.[1] This guide compares behavioral responses to cVA, details the experimental protocols for their study, and outlines the known signaling pathways.

Quantitative Behavioral Responses to cis-Vaccenyl Acetate

The behavioral outcomes elicited by cVA are dose-dependent. Low concentrations typically induce aggregation, while higher concentrations are associated with courtship inhibition and aggression. The following table summarizes key quantitative data from behavioral assays.

Behavior Assayed	Species	cVA Concentration / Dose	Observed Effect	Reference
Aggregation	Drosophila melanogaster	Amounts equivalent to that released by a single male	Significant increase in attraction of both males and females to a food source.	Bartelt et al., 1985; Xu et al., 2005[2]
Courtship Inhibition	Drosophila melanogaster	0.2 ng applied to a virgin female trainer	Sufficient to generalize courtship suppression memory in males.	Ejima et al., 2007[3]
Female Receptivity	Drosophila melanogaster	Endogenous levels transferred from male during copulation	Enhances female sexual motivation and copulation receptivity.	Kurtovic et al., 2007[1]
Male-Male Aggression	Drosophila melanogaster	High concentrations resulting from increased male density	Promotes aggression between males.	Wang & Anderson, 2010[1]
Olfactory Neuron Firing	Drosophila melanogaster	1% cVA solution in paraffin oil	Strong activation of T1 sensilla neurons, from ~0.35 spikes/sec to ~37 spikes/sec.	Ha and Smith, 2006[4]

Experimental Protocols

Replicating behavioral experiments with pheromones requires precise methodologies. Below are protocols for two common assays used to study the effects of cVA.

1. Wind-Tunnel Olfactometer Assay for Aggregation

This protocol is adapted from studies of cVA's role as an aggregation pheromone.

• Objective: To assess the attractiveness of cVA, alone or in combination with food odors, to adult Drosophila.

• Apparatus: A wind tunnel with controlled airflow and a defined plume structure. A stimulus delivery system allows for the introduction of volatile compounds.

• Procedure:

  • Prepare the cVA stimulus by applying a known amount (e.g., equivalent to the amount released by one mature male) dissolved in a solvent like pentane to a filter paper.[5]

  • Place the filter paper at the upwind end of the tunnel. A control with solvent only should be run in parallel.

  • Introduce a population of flies (e.g., 50 males and 50 females), which have been starved for a specified period (e.g., 2-4 hours), at the downwind end.[2]

  • Record the number of flies that land on or near the stimulus source over a set period.

  • The experiment can be repeated with the addition of food volatiles (e.g., from yeast paste) to test for synergistic effects.[1]

2. Courtship Conditioning Assay

This protocol is used to measure the effect of cVA on learned courtship avoidance.

• Objective: To determine if exposure to cVA in the context of unsuccessful courtship leads to generalized courtship suppression.

• Procedure:

  • Training: A single, sexually mature male fly ("trainee") is placed in a small chamber with a "trainer" fly for a period of 1 hour.

    • To test the effect of cVA, the trainer can be a virgin female to which a known quantity of synthetic cVA (e.g., 0.2 ng) has been applied.[3]

  • Testing: The trained male is then transferred to a new chamber with a fresh, receptive virgin female.

  • Data Collection: The courtship index (the percentage of time the male spends performing courtship behaviors) is recorded over a 10-minute period.

  • Comparison: The courtship index of males trained with cVA-scented females is compared to that of males trained with untreated virgin females (sham training). A significant reduction in the courtship index indicates learned aversion.

Signaling Pathway and Experimental Workflow Visualization

The perception of cVA in Drosophila is a well-characterized process involving specific olfactory receptors and binding proteins. The diagrams below illustrate the signaling pathway and a typical experimental workflow.

Caption: Signaling pathway for cis-vaccenyl acetate (cVA) perception in Drosophila.

Caption: General workflow for a cVA behavioral experiment.

References

• 1. Pleiotropic actions of the male pheromone cis-vaccenyl acetate in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (Z)-11-octadecenyl acetate, an aggregation pheromone inDrosophila simulans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Generalization of courtship learning in Drosophila is mediated by cis-vaccenyl acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Pheromone Receptor Mediates 11-cis-Vaccenyl Acetate-Induced Responses in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Mutagenicity Assessment: Evaluating a Novel Compound Against a Known Mutagen

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of toxicology and drug development, the assessment of a compound's mutagenic potential is a critical step in ensuring its safety. Mutagens are chemical agents that can alter the genetic material (DNA) of an organism, potentially leading to cancer or heritable defects. Standard regulatory practice involves testing novel compounds in a battery of mutagenicity assays. A key component of this evaluation is the comparison of the test compound's activity against a well-characterized positive control, a known mutagen.

This guide provides a framework for comparing the mutagenicity of a novel or uncharacterized chemical, represented here as "11(Z)-Vaccenyl methane sulfonate ," against the established mutagen, methyl methanesulfonate (MMS) . It is important to note that, at the time of this publication, there is no publicly available mutagenicity data for 11(Z)-Vaccenyl methane sulfonate. Therefore, this document serves as a methodological guide, outlining the experimental protocols and data interpretation necessary to conduct such a comparison. The data presented for "11(Z)-Vaccenyl methane sulfonate" is hypothetical and for illustrative purposes only.

Reference Compound Profile: Methyl Methanesulfonate (MMS)

Methyl methanesulfonate (MMS) is a classic monofunctional alkylating agent widely used as a positive control in genotoxicity studies.[1][2] Its mechanism of action involves the transfer of a methyl group to nucleophilic sites on DNA bases.

Mechanism of Action:

MMS primarily methylates nitrogen atoms in DNA, with the most frequent adducts being N7-methylguanine and N3-methyladenine.[3][4][5][6] While N7-methylguanine is generally not considered a major mutagenic lesion, N3-methyladenine can block DNA replication.[6][7] The formation of these adducts can lead to base mispairing during DNA replication and the stalling of replication forks.[3][6] The cellular response to MMS-induced DNA damage involves multiple DNA repair pathways, including base excision repair (BER).[6] If the damage is not properly repaired, it can lead to the induction of gene mutations, chromosomal aberrations, and micronuclei.[1]

Below is a diagram illustrating the mechanism of DNA damage by MMS.

Caption: Mechanism of MMS-induced DNA damage.

Standard Mutagenicity Assays for Comparison

Two of the most common in vitro assays for assessing mutagenicity are the bacterial reverse mutation assay (Ames test) and the micronucleus assay.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess a chemical's ability to induce gene mutations in bacteria.[8][9][10] It utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The assay measures the ability of a test compound to cause a reverse mutation (reversion) that restores the ability of the bacteria to synthesize histidine and grow on a histidine-deficient medium.

A standard protocol for the Ames test, such as the plate incorporation method, would be employed.[11]

• Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used to detect different types of mutations (frameshift vs. base-pair substitutions).[12]

• Metabolic Activation: The assay is conducted both with and without an exogenous metabolic activation system (S9 mix), typically derived from the liver of Aroclor 1254-induced rats.[11][13] This is to determine if the compound itself is mutagenic or if its metabolites are.

• Treatment: Varying concentrations of the test compound ("11(Z)-Vaccenyl methane sulfonate"), the positive control (MMS for strains that detect base-pair substitutions, without S9), and a negative control (the solvent used to dissolve the test compound) are added to molten top agar containing a small amount of histidine and the bacterial culture.

• Plating and Incubation: The mixture is poured onto minimal glucose agar plates and incubated at 37°C for 48-72 hours.[9]

• Scoring: The number of revertant colonies on each plate is counted. A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background (negative control) count.

Below is a diagram of the Ames test workflow.

Caption: Workflow for the Ames test.

The results would be presented in a table comparing the number of revertant colonies induced by "11(Z)-Vaccenyl methane sulfonate" and MMS.

Table 1: Hypothetical Ames Test Results for 11(Z)-Vaccenyl methane sulfonate vs. MMS (Strain TA100, without S9 mix)

Compound	Concentration (µ g/plate )	Mean Revertant Colonies ± SD	Fold Increase over Negative Control	Mutagenicity Assessment
Negative Control (DMSO)	0	120 ± 15	1.0	Non-mutagenic
11(Z)-Vaccenyl methane sulfonate	10	135 ± 12	1.1	Non-mutagenic
50	180 ± 20	1.5	Non-mutagenic
100	250 ± 25	2.1	Mutagenic
250	450 ± 30	3.8	Mutagenic
Methyl Methanesulfonate (MMS)	1	280 ± 22	2.3	Mutagenic
5	650 ± 45	5.4	Mutagenic
10	1200 ± 80	10.0	Mutagenic

In this hypothetical example, "11(Z)-Vaccenyl methane sulfonate" shows a mutagenic effect at concentrations of 100 µ g/plate and higher, as indicated by a greater than two-fold increase in revertant colonies. However, MMS is clearly a more potent mutagen, inducing a similar or greater response at much lower concentrations.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects chromosomal damage.[14] Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division. An increase in the frequency of micronucleated cells indicates that a compound is clastogenic (causes structural chromosome damage) or aneugenic (causes changes in chromosome number).

• Cell Line: A suitable mammalian cell line, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, is used.

• Treatment: Cells are exposed to various concentrations of the test compound ("11(Z)-Vaccenyl methane sulfonate"), a positive control (MMS), and a negative control for a defined period (e.g., 3-6 hours with S9, or 24 hours without S9).[13]

• Cytokinesis Block: Cytochalasin B is often added to the culture medium to block cytokinesis (the final stage of cell division), resulting in binucleated cells. This allows for the specific analysis of cells that have completed one round of nuclear division.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: The frequency of micronuclei is determined by scoring a large number of binucleated cells (e.g., 1000-2000) under a microscope.

Below is a diagram of the in vitro micronucleus assay workflow.

Caption: Workflow for the in vitro micronucleus assay.

The data would be tabulated to show the frequency of micronucleated cells at different concentrations of the test compounds.

Table 2: Hypothetical In Vitro Micronucleus Assay Results for 11(Z)-Vaccenyl methane sulfonate vs. MMS (CHO cells, without S9 mix)

Compound	Concentration (µM)	% Binucleated Cells with Micronuclei ± SD	Fold Increase over Negative Control	Genotoxicity Assessment
Negative Control (DMSO)	0	1.5 ± 0.5	1.0	Non-genotoxic
11(Z)-Vaccenyl methane sulfonate	100	1.8 ± 0.6	1.2	Non-genotoxic
500	2.5 ± 0.8	1.7	Equivocal
1000	4.8 ± 1.2	3.2	Genotoxic
2000	9.5 ± 2.1	6.3	Genotoxic
Methyl Methanesulfonate (MMS)	50	6.2 ± 1.5	4.1	Genotoxic
100	12.8 ± 2.5	8.5	Genotoxic
200	25.4 ± 4.0	16.9	Genotoxic

In this hypothetical scenario, "11(Z)-Vaccenyl methane sulfonate" is shown to be genotoxic at higher concentrations, causing a significant increase in micronucleated cells. Again, MMS demonstrates much higher potency, inducing a stronger response at lower concentrations.

Conclusion

This guide outlines the standard methodologies for comparing the mutagenic potential of a novel compound, such as "11(Z)-Vaccenyl methane sulfonate," with a well-characterized mutagen, methyl methanesulfonate. By employing standardized assays like the Ames test and the in vitro micronucleus assay, researchers can obtain quantitative data to assess the mutagenic and genotoxic properties of new chemical entities. The direct comparison with a known mutagen provides a crucial benchmark for risk assessment and is a fundamental component of the safety evaluation process in drug development and chemical regulation. Should data on "11(Z)-Vaccenyl methane sulfonate" become available, the framework presented here can be used to perform a direct and meaningful comparison of its mutagenicity relative to MMS.

References

• 1. journals.plos.org [journals.plos.org]
• 2. 11(Z)-Vaccenyl methane sulfonate [cogershop.com]
• 3. researchgate.net [researchgate.net]
• 4. bcpc.org [bcpc.org]
• 5. mdpi.com [mdpi.com]
• 6. canada.ca [canada.ca]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. Investigation of the Biological Activities and Characterization of Bioactive Constituents of Ophiorrhiza rugosa var. prostrata (D.Don) & Mondal Leaves through In Vivo, In Vitro, and In Silico Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Screening Assessment Alkyl Sulfates and α-Olefin Sulfonate Group Chemical Abstracts Service Registry Numbers 139-96-8, 151-21-3, 2235-54-3 and 68439-57-6 - Canada.ca [canada.ca]
• 12. Insect pheromones - Wikipedia [en.wikipedia.org]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 11(Z)-Vaccenyl Methane Sulfonate: A Procedural Guide

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 11(Z)-Vaccenyl methane sulfonate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are based on established guidelines for the disposal of methane sulfonate compounds.

Immediate Safety and Hazard Information

Key Hazards:

• Corrosive: May cause severe skin burns and eye damage.[1]

• Harmful if Swallowed: Ingestion can be toxic.[1][2]

• Respiratory Irritant: Vapors and mists can be corrosive to the respiratory tract.[1][2]

• Environmental Hazard: Harmful to aquatic life.[1]

• Potential Carcinogen/Mutagen: Some methanesulfonate compounds are suspected of causing cancer or genetic defects.[3]

Immediate First Aid:

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][4]

• In case of eye contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids. Immediately call an ophthalmologist.[1][4]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][5]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of water at most. Seek immediate medical attention.[1][2]

Personal Protective Equipment (PPE)

Before handling 11(Z)-Vaccenyl methane sulfonate for disposal, all personnel must be equipped with the following PPE:

PPE Category	Specification
Eye Protection	Chemical safety goggles and a face shield.[4]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).
Body Protection	A chemical-resistant apron or lab coat.[3]
Respiratory	Work should be conducted in a certified chemical fume hood.[3][4] If a fume hood is not available, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[4]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 11(Z)-Vaccenyl methane sulfonate.

Step 1: Preparation

• Ensure all necessary PPE is worn correctly.

• Work in a well-ventilated area, preferably a chemical fume hood.[3][4]

• Have a chemical spill kit readily accessible.

• Prepare a designated, labeled hazardous waste container. The container must be made of a material compatible with corrosive chemicals and have a secure lid.

Step 2: Waste Collection

• Carefully transfer the 11(Z)-Vaccenyl methane sulfonate waste into the designated hazardous waste container.

• If the chemical is in a solution, do not mix it with other waste streams unless compatibility is confirmed.

• For cleaning contaminated labware (e.g., glassware), rinse with a suitable solvent (e.g., acetone) and collect the rinsate as hazardous waste.

• Do not overfill the waste container; leave adequate headspace.

Step 3: Labeling and Storage

• Securely close the hazardous waste container.

• Label the container clearly with "Hazardous Waste," the chemical name "11(Z)-Vaccenyl methane sulfonate," and any other institutional or regulatory-required information.

• Store the sealed container in a designated, secure hazardous waste accumulation area away from incompatible materials such as strong oxidizing agents, acids, and bases.[3][4]

Step 4: Final Disposal

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Do not pour 11(Z)-Vaccenyl methane sulfonate down the drain or dispose of it in regular trash.[1][3]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Contain: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. Do not use combustible materials like paper towels.

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your EHS office.

Experimental Workflow and Diagrams

Disposal Workflow Diagram

Caption: Disposal Workflow for 11(Z)-Vaccenyl Methane Sulfonate

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 11(Z)-Vaccenyl methane sulfonate

Essential Safety and Handling Guide for 11(Z)-Vaccenyl Methane Sulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 11(Z)-Vaccenyl methane sulfonate. Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk. This document outlines operational plans, personal protective equipment (PPE) requirements, and disposal protocols to build a foundation of safety and trust in your laboratory operations.

Hazard Identification and Chemical Properties

Assumed Hazardous Properties:

Property	Assumed Hazard	Rationale
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin.	Based on the toxicity of related methanesulfonate compounds.
Skin Corrosion/Irritation	Causes skin irritation.[3] May cause severe skin burns.	Common hazard for reactive sulfonate esters.
Eye Damage/Irritation	Causes serious eye irritation or damage.[3]	Common hazard for reactive sulfonate esters.
Sensitization	May cause an allergic skin reaction.	A potential hazard for reactive chemical compounds.
Mutagenicity	May cause genetic defects.	Alkylating agents are often genotoxic.
Carcinogenicity	Suspected of causing cancer.	A long-term health risk associated with alkylating agents.
Reactivity	Reacts with strong oxidizing agents, acids, and bases.[4]	General reactivity of sulfonate esters.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and the hazardous chemical. The following PPE must be worn at all times when handling 11(Z)-Vaccenyl methane sulfonate.

Required PPE:

Body Part	Required PPE	Specifications
Hands	Double-gloving with chemotherapy-rated gloves.[5][6]	Outer glove over the cuff of the lab coat. Change gloves immediately if contaminated.
Body	Poly-coated, disposable, seamless lab coat with long sleeves and knitted or elastic cuffs.[6]	Provides a barrier against splashes.
Eyes/Face	Tight-sealing safety goggles and a full-face shield.[6][7]	To protect against splashes and aerosols.
Respiratory	A NIOSH-certified N95 respirator mask at a minimum.[6] For operations with a higher risk of aerosol generation, a chemical cartridge-type respirator or a powered air-purifying respirator (PAPR) should be considered.	Fit-testing and training are required for respirator use.
Feet	Closed-toe shoes and disposable shoe covers.[6]	Shoe covers should be removed when leaving the designated handling area.

Operational Plan: Step-by-Step Handling Procedures

A meticulous, step-by-step approach to handling 11(Z)-Vaccenyl methane sulfonate is essential to minimize exposure risk.

3.1. Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name and appropriate hazard warnings.

• Store: Store in a tightly closed, designated, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases.[4] The storage area should be cool and dry.

3.2. Preparation and Use

• Designated Area: All handling of 11(Z)-Vaccenyl methane sulfonate must be conducted in a designated area, such as a certified chemical fume hood, to control for vapors and aerosols.[4]

• PPE Donning: Before handling, don all required PPE as specified in the table above.

• Weighing and Transferring: Use disposable equipment (e.g., weigh boats, spatulas) for weighing and transferring the compound to minimize cross-contamination.

• Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.

3.3. Spill Management

• Evacuate: In case of a significant spill, evacuate the immediate area.

• Alert: Notify laboratory personnel and the safety officer.

• Contain: If safe to do so, contain the spill using absorbent materials from the spill kit.

• Clean-up: Personnel involved in the clean-up must wear appropriate PPE, including respiratory protection.[8]

• Dispose: All contaminated materials must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of 11(Z)-Vaccenyl methane sulfonate and associated waste is a critical component of laboratory safety and regulatory compliance.[9]

Disposal Procedures:

Waste Type	Disposal Container	Disposal Procedure
Unused Chemical	Labeled hazardous waste container.[9]	Do not dispose of down the drain or in regular trash.[9] Arrange for pick-up by a licensed hazardous waste disposal company.
Contaminated Labware (e.g., gloves, pipette tips, weigh boats)	Labeled hazardous waste container.[9]	Collect all contaminated disposable items in a designated, leak-proof container.[9]
Contaminated Solutions	Labeled hazardous waste container compatible with the solvent.[9]	Segregate from other waste streams to prevent incompatible chemical reactions.[9]
Empty Containers	Labeled hazardous waste container.	Triple-rinse the container with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container should also be disposed of as hazardous waste.

Diagrams

References

• 1. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. periodicchemistry.com [periodicchemistry.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fishersci.com [fishersci.com]
• 5. pogo.ca [pogo.ca]
• 6. halyardhealth.com [halyardhealth.com]
• 7. england.nhs.uk [england.nhs.uk]
• 8. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 9. benchchem.com [benchchem.com]